(R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol

Core Science & Biosynthesis

Definitive Structural and Stereochemical Elucidation of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol: A Methodological Whitepaper

Executive Summary

In modern drug discovery, chiral amino alcohols serve as foundational pharmacophores. Specifically, the incorporation of a 2-chloro-6-fluorophenyl moiety—a motif known for restricting bond rotation and modulating lipophilicity—creates a highly specific 3D topography critical for target binding. The compound (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol (CAS: 1212836-40-2)[1] presents unique analytical challenges due to its 1,2,6-trisubstituted aromatic ring and adjacent chiral center.

As a Senior Application Scientist, I have designed this whitepaper to move beyond basic characterization. Here, we establish a rigorous, self-validating analytical framework to unequivocally prove both the 2D connectivity and the 3D absolute configuration of this molecule.

Physicochemical Profiling: High-Resolution Mass Spectrometry (HRMS)

Causality of Method Selection

Before assessing connectivity, the exact atomic inventory must be validated. We utilize Electrospray Ionization (ESI) in positive ion mode because the primary aliphatic amine is highly susceptible to protonation, yielding a robust [M+H]+ signal. The presence of chlorine provides a built-in self-validating control: the natural isotopic abundance of 35Cl and 37Cl dictates a strict ~3:1 ratio for the M and M+2 peaks. Any deviation from this isotopic signature immediately flags potential impurities or structural misassignments.

HRMS Data Summary

Ion Species	Formula	Theoretical Exact Mass (m/z)	Experimental Mass (m/z)	Error (ppm)	Relative Intensity
[M+H]+ ( 35Cl )	C8​H11​ClFNO+	190.0435	190.0432	-1.5	100%
[M+H+2]+ ( 37Cl )	C8​H11​ClFNO+	192.0405	192.0406	+0.5	~32%

Protocol 1: HRMS Acquisition Workflow

• Sample Preparation: Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade Methanol. Dilute 1:100 in MeOH/H2​O (50:50 v/v) containing 0.1% Formic Acid to promote ionization.

• Calibration: Infuse a standard tuning mix (e.g., Agilent ESI-L) to calibrate the Time-of-Flight (TOF) analyzer, ensuring mass accuracy within <2 ppm .

• Acquisition: Inject 2 µL into the ESI-QTOF system. Set capillary voltage to 3.5 kV, drying gas temperature to 250 °C, and scan from 50 to 1000 m/z.

• Validation: Extract the ion chromatogram for m/z 190.0435. Verify the M+2 peak intensity is 31.5% - 32.5% of the base peak.

Multi-Dimensional NMR Connectivity Analysis

Causality of Method Selection

1D NMR provides the baseline, but the 1,2,6-trisubstituted geometry requires 2D techniques to prevent assignment ambiguity. The 19F atom acts as a powerful spectroscopic handle; its massive scalar couplings ( JCF​ ) to the aromatic carbons ( 13C ) provide definitive proof of the ring substitution pattern. HSQC and HMBC are employed to stitch the ethanolamine side chain to the C1' position of the aromatic ring.

Multi-dimensional NMR workflow for the structural elucidation of the chiral amino alcohol.

NMR Data Summary (600 MHz, DMSO- d6​ )

Position	1H Shift (ppm), Multiplicity, J (Hz)	13C Shift (ppm), Multiplicity, JCF​ (Hz)	Key HMBC Correlations ( 1H→13C )
C1 (Aliphatic)	3.65 (dd, 10.5, 8.0), 3.80 (dd, 10.5, 4.5)	63.8 (s)	C2, C1'
C2 (Chiral)	4.60 (dd, 8.0, 4.5)	54.2 (d, J=3.0 )	C1, C1', C2', C6'
C1' (Aryl)	-	128.5 (d, J=14.0 )	-
C2' (Aryl-Cl)	-	134.2 (d, J=5.0 )	-
C3' (Aryl)	7.35 (dt, 8.0, 1.2)	125.8 (s)	C1', C5'
C4' (Aryl)	7.28 (td, 8.0, 5.5)	129.4 (d, J=9.0 )	C2', C6'
C5' (Aryl)	7.12 (td, 8.5, 1.2)	114.6 (d, J=23.0 )	C1', C3'
C6' (Aryl-F)	-	161.5 (d, J=248.0 )	-
19F NMR	-114.5 (dd, 9.0, 5.5)	-	-

Protocol 2: NMR Acquisition Workflow

• Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of anhydrous DMSO- d6​ . Self-validation: Use TMS (Tetramethylsilane) as an internal standard (0.00 ppm) to ensure absolute shift accuracy.

• 1D Acquisition: Acquire 1H (16 scans), 13C (1024 scans), and 19F (64 scans) spectra. Ensure the D1​ relaxation delay is set to ≥2 seconds to allow complete relaxation of quaternary carbons.

• 2D Acquisition: Run gradient-selected COSY, HSQC, and HMBC. For HMBC, optimize the long-range coupling constant delay for J=8 Hz .

Stereochemical Determination of the (R)-Configuration

Establishing the absolute configuration of the C2 chiral center is paramount. We deploy two orthogonal methods: a chemical derivatization approach (Mosher's Method) and a non-destructive spectroscopic approach (VCD).

Decision tree for determining the absolute configuration of the chiral center.

Orthogonal Method 1: Modified Mosher's Method

Causality: The Modified Mosher's Method relies on the anisotropic shielding effect of the phenyl ring in α -methoxy- α -(trifluoromethyl)phenylacetic acid (MTPA) derivatives[2]. Because our molecule contains both a primary amine and a primary alcohol, we drive the reaction to the bis-MTPA derivative (amide and ester) using an excess of the reagent. This dual-derivatization amplifies the chemical shift differences ( ΔδSR=δS​−δR​ ) across the chiral plane, providing a highly reliable stereochemical assignment[3].

Self-Validation Check: We strictly use CDCl3​ as the NMR solvent for the Mosher derivatives. Using polar solvents like DMSO disrupts the preferred extended conformation of the MTPA group via hydrogen bonding, which would invalidate the ΔδSR spatial model.

Protocol 3: Mosher's Derivatization Workflow

• Reaction Setup: In two separate, flame-dried vials, dissolve 5 mg (0.026 mmol) of the amino alcohol in 0.5 mL anhydrous pyridine.

• Derivatization: To Vial A, add 15 µL (excess) of (R)-(-)-MTPA-Cl to form the (S)-MTPA derivative. To Vial B, add 15 µL of (S)-(+)-MTPA-Cl to form the (R)-MTPA derivative.

• Incubation & Quenching: Stir at room temperature for 12 hours. Quench with 1 mL of saturated NaHCO3​ , extract with dichloromethane ( 3×2 mL ), dry over Na2​SO4​ , and concentrate under vacuum.

• NMR Analysis: Dissolve the residues in CDCl3​ . Acquire high-resolution 1H and 19F NMR spectra. Calculate ΔδSR for the C1 protons (negative values) and the aromatic protons (positive values), which definitively points to the (R)-configuration of the C2 chiral center.

Orthogonal Method 2: Vibrational Circular Dichroism (VCD)

Causality: VCD detects the differential absorption of left and right circularly polarized infrared light by chiral molecules[4],[5]. It is the gold standard for solution-state absolute configuration because it requires no chemical derivatization. By comparing the experimental VCD spectrum against a Density Functional Theory (DFT) simulated spectrum, we achieve an unambiguous assignment.

Protocol 4: VCD Acquisition and DFT Simulation

• Sample Preparation: Dissolve 20 mg of the analyte in 150 µL of CDCl3​ . Load into a BaF2​ cell with a 100 µm path length.

• Acquisition: Record the IR and VCD spectra from 2000 to 900 cm−1 using a dual-source FT-VCD spectrometer. Accumulate scans for 4 hours to achieve a high signal-to-noise ratio.

• DFT Simulation: Perform conformational searches using Molecular Mechanics (MMFF). Optimize the lowest energy conformers using DFT at the B3LYP/6-311G(d,p) level.

• Validation: Overlay the Boltzmann-weighted calculated VCD spectrum of the (R)-enantiomer with the experimental data. A high degree of spectral overlap (matching positive/negative Cotton effects) validates the (R)-configuration.

References

• The Assignment of Absolute Configuration by NMR Chemical Reviews (ACS Publications) URL: [Link][3]

• Vibrational circular dichroism Wikipedia URL: [Link][5]

Sources

• 1. chemscene.com [chemscene.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. jascoinc.com [jascoinc.com]
• 5. Vibrational circular dichroism - Wikipedia [en.wikipedia.org]

Rational Design and Synthesis of Chiral Amino Alcohols: A Technical Guide to Transition Metal and Biocatalytic Methodologies

Executive Summary

Chiral 1,2-amino alcohols are privileged structural motifs ubiquitous in pharmaceuticals (e.g., ethambutol, elvitegravir intermediates), natural products, and chiral ligands (e.g., bisoxazolines)[1][2]. The asymmetric synthesis of these vicinal heteroatomic systems requires exquisite control over both enantio- and diastereoselectivity. As a Senior Application Scientist, I approach the synthesis of these molecules not as a rigid set of instructions, but as a dynamic interplay of thermodynamics, orbital control, and catalytic efficiency. This whitepaper critically evaluates the most robust methodologies—ranging from transition-metal-catalyzed aminohydroxylation to state-of-the-art biocatalytic cascades—providing field-proven protocols and the mechanistic causality behind them.

Methodology I: The Sharpless Asymmetric Aminohydroxylation (ASAH)

The ASAH reaction remains a landmark transformation for the direct, syn-selective conversion of prochiral olefins into 1,2-amino alcohols[3]. Unlike sequential functionalization, ASAH installs both the nitrogen and oxygen atoms in a single concerted step.

Causality & Mechanism: The reaction utilizes a catalytic osmium species and a chiral cinchona alkaloid-derived ligand, such as (DHQD)₂PHAL or (DHQ)₂PHAL[4]. The ligand accelerates the reaction (ligand-accelerated catalysis) and creates a chiral binding pocket that dictates the facial approach of the active osmium-imido complex to the alkene. The choice of the nitrogen source, such as Chloramine-T or 1,3-dichloro-5,5-dimethyl hydantoin, directly impacts the regioselectivity and the electronics of the intermediate azaglycolate[3][5].

Workflow and assembly of the Sharpless Asymmetric Aminohydroxylation catalytic cycle.

Protocol 1: Synthesis of (1R,2R)-2-amino-1,2-diphenylethanol via ASAH

This protocol is designed as a self-validating system : the visual transition of osmium oxidation states serves as an internal reaction monitor[3].

• Catalyst Preparation: In a well-ventilated fume hood, dissolve potassium osmate(VI) dihydrate (K₂OsO₂(OH)₄, 0.04 equiv) and the chiral ligand (DHQD)₂PHAL (0.05 equiv) in a 1:1 mixture of tert-butanol and water (15 mL/mmol substrate). Stir until a clear solution forms.

• Substrate Addition: Add trans-stilbene (1.0 equiv) to the catalyst solution and cool the mixture to 0 °C using an ice bath.

• Nitrogen Source Delivery: Dissolve chloramine-T trihydrate (3.0 equiv) in water (20 mL/mmol) and add it dropwise over 2 hours.

  • Causality Check: Slow addition maintains a low concentration of the active oxidant. This prevents over-oxidation and suppresses non-selective background pathways, ensuring high enantiomeric excess[3].

• Reaction Monitoring: Stir at 0 °C for 12 hours. The mixture will turn dark brown, indicating the formation of the active osmium(VIII) species and subsequent azaglycolate intermediates.

• Quenching (Self-Validation): Add solid sodium bisulfite (NaHSO₃, ~1.5 g/mmol ). Stir for 30 minutes. The color must change from dark brown to pale yellow. This visual cue confirms the complete reduction of toxic Os(VIII) to benign Os(VI)/(IV) species, validating that the quench is successful and the product is safe to extract[3].

• Workup: Extract with ethyl acetate (3 x 30 mL), dry over anhydrous Na₂SO₄, and purify via silica gel chromatography.

Methodology II: Biocatalytic Reductive Amination via Amine Dehydrogenases (AmDHs)

While chemical methods like ASAH are powerful, they often require toxic heavy metals. Biocatalysis offers a sustainable alternative with unparalleled stereocontrol. Recently, engineered amine dehydrogenases (AmDHs) have emerged as superior biocatalysts for accessing optically active chiral amino alcohols via the asymmetric reductive amination of α-hydroxy ketones[1][6].

Causality & Mechanism: Unlike transaminases (ω-TAs), which require a sacrificial amine donor and often suffer from unfavorable thermodynamic equilibria and product inhibition[7][8], AmDHs utilize inexpensive ammonia (NH₃) directly[1]. The thermodynamic driving force is achieved by coupling the AmDH reaction with a cofactor recycling system, typically Glucose Dehydrogenase (GDH). The irreversible oxidation of glucose to gluconolactone by GDH continuously regenerates NADH, pulling the reductive amination to completion via Le Chatelier's principle[6].

Biocatalytic cascade using Amine Dehydrogenase with continuous NADH regeneration.

Protocol 2: AmDH-Catalyzed Synthesis of (S)-Vicinal Amino Alcohols

• Buffer Preparation: Prepare a 1 M NH₄Cl/NH₃·H₂O buffer and strictly adjust the pH to 8.5.

  • Causality Check: A pH of 8.5 is a critical parameter. It balances the availability of free nucleophilic NH₃ (pKa ~9.2) while maintaining the structural integrity and optimal activity of the AmDH enzyme[6].

• Reaction Assembly: To the buffer, add the α-hydroxy ketone substrate (40 mM), NAD⁺ cofactor (1 mM), and D-glucose (100 mM).

• Enzyme Addition: Introduce the purified AmDH variant (0.5 mg/mL) and GDH cell-free extract (2 mg/mL)[6].

• Incubation: Incubate the reaction mixture at 30 °C with orbital shaking (1,000 rpm) for 24 hours.

• Validation & Workup: The continuous consumption of glucose and the generation of gluconolactone slightly acidifies the medium; maintaining buffering capacity ensures the reaction proceeds to >99% conversion. Terminate the reaction by adjusting the pH to >12 with NaOH to fully deprotonate the amino alcohol, followed by extraction with methyl tert-butyl ether (MTBE)[1][6].

Methodology III: Diastereoselective Addition to Chiral Sulfinimines

For the synthesis of highly substituted or sterically hindered 1,2-amino alcohols, the addition of organometallic reagents to chiral tert-butylsulfinimines (Ellman's auxiliary) is a highly reliable and predictable approach[2][9].

Causality & Mechanism: The tert-butylsulfinyl group acts simultaneously as a powerful chiral directing group and a robust protecting group. The addition of organolithium reagents follows a modified Davis model, where the stereochemical outcome is strictly governed by the aza-enolate geometry and the steric bulk of the incoming nucleophile, allowing access to complex polysubstituted architectures like bisoxazoline ligands[2][10].

Quantitative Data & Methodological Comparison

To aid in strategic route selection during drug development or ligand design, the following table summarizes the key metrics of the discussed methodologies.

Methodology	Typical Enantio/Diastereoselectivity	Scalability	Key Advantages	Limitations
Sharpless Aminohydroxylation (ASAH)	>95% ee	High (Multi-gram)	Direct functionalization of cheap olefins; predictable stereochemistry.	Requires toxic Osmium; regioselectivity can be substrate-dependent.
AmDH Biocatalysis	>99% ee	Medium (Bioreactor)	Green conditions; uses cheap NH₃; extremely high enantioselectivity.	Requires engineered enzymes; limited to available α-hydroxy ketones.
Sulfinimine Addition	>98% de	High	Access to highly substituted/sterically hindered amino alcohols.	Requires stoichiometric chiral auxiliary (though recoverable).

Conclusion

The synthesis of chiral 1,2-amino alcohols has evolved from the reliance on stoichiometric chiral auxiliaries to highly efficient transition-metal catalysis and, more recently, elegant biocatalytic systems. The choice of methodology must be dictated by the substrate's structural complexity, scale requirements, and environmental considerations. By understanding the mechanistic causality—whether it is the orbital alignment in an osmium complex or the thermodynamic pull of a cofactor regeneration cycle—chemists can rationally design robust, self-validating synthetic routes.

References

• Organic Letters (ACS) - Practical Modifications and Applications of the Sharpless Asymmetric Aminohydroxylation in the One-Pot Preparation of Chiral Oxazolidin-2-ones URL:[Link]

• ACS Catalysis - Enantioselective Synthesis of Chiral Vicinal Amino Alcohols Using Amine Dehydrogenases URL:[Link]

• Frontiers in Bioengineering and Biotechnology - Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli URL:[Link]

• MDPI - Recent Advances in ω-Transaminase-Mediated Biocatalysis for the Enantioselective Synthesis of Chiral Amines URL:[Link]

• The Journal of Organic Chemistry (ACS) - A Unified Strategy for the Asymmetric Synthesis of Highly Substituted 1,2-Amino Alcohols Leading to Highly Substituted Bisoxazoline Ligands URL:[Link]

• RSC Advances - Application of asymmetric Sharpless aminohydroxylation in total synthesis of natural products and some synthetic complex bio-active molecules URL:[Link]

• PubMed (NIH) - Diastereoselective Hydroxylation of N-tert-Butanesulfinyl Imines with 2-(Phenylsulfonyl)-3-phenyloxaziridine (Davis Oxaziridine) URL:[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Application of asymmetric Sharpless aminohydroxylation in total synthesis of natural products and some synthetic complex bio-active molecules - RSC Advances (RSC Publishing) DOI:10.1039/C7RA12625E [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Frontiers | Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli [frontiersin.org]
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• 9. researchgate.net [researchgate.net]
• 10. Diastereoselective Hydroxylation of N- tert-Butanesulfinyl Imines with 2-(Phenylsulfonyl)-3-phenyloxaziridine (Davis Oxaziridine) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Whitepaper: (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol in Modern Drug Discovery

Executive Summary

The development of targeted therapeutics increasingly relies on conformationally restricted chiral building blocks. (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol (CAS: 1212836-40-2) is a highly specialized chiral amino alcohol that serves as a foundational synthon in medicinal chemistry. This whitepaper provides an in-depth technical analysis of its structural causality, enantioselective synthesis, and application protocols for researchers and drug development professionals.

By integrating a di-ortho-substituted phenyl ring with a chiral amino alcohol motif, this molecule offers unique physicochemical properties, including enhanced metabolic stability and precise spatial vectors for pharmacophore development.

Chemical Identity & Core Identifiers

To ensure rigorous tracking across chemical inventories and electronic laboratory notebooks (ELNs), the core identifiers and physicochemical properties of the (R)-enantiomer are summarized below.

Property	Value
Chemical Name	(2R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethan-1-ol
CAS Registry Number	1212836-40-2
Molecular Formula	C₈H₉ClFNO
Molecular Weight	189.61 g/mol
MDL Number	MFCD09253616
SMILES String	FC1=C(CO)C(Cl)=CC=C1
Stereocenter	(R)-configuration at C2 of the ethanol chain

Structural Causality in Drug Design

In medicinal chemistry, the selection of a building block is never arbitrary. The specific substitution pattern of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol dictates its utility:

• Conformational Locking (Atropisomerism-like Effects): The presence of both chlorine and fluorine at the ortho positions (2- and 6-) of the phenyl ring creates significant steric hindrance. This restricts the free rotation of the C-C bond linking the phenyl ring to the chiral center, effectively locking the molecule into a predictable, bioactive conformation that minimizes entropic penalties upon target binding.

• Metabolic Shielding: Cytochrome P450 (CYP) enzymes frequently oxidize electron-rich aromatic rings. The highly electronegative fluorine atom withdraws electron density via induction, deactivating the ring toward oxidative metabolism and improving the pharmacokinetic half-life of the resulting drug candidate.

• Bifunctional Handles: The adjacent primary amine and primary alcohol provide orthogonal reactive sites. This allows for rapid, regioselective cyclization into heterocycles such as oxazolidinones, morpholines, or aziridines.

Enantioselective Synthesis Workflow

The synthesis of enantiopure amino alcohols requires precise stereocontrol. While asymmetric hydrogenation is an option, a highly scalable and cost-effective route involves the chemoenzymatic synthesis of the corresponding α-amino acid, followed by a chemoselective reduction [1].

The NaBH₄/I₂ Reduction Mechanism

Traditional reduction of amino acids using Lithium Aluminum Hydride (LiAlH₄) poses severe thermal hazards and scaling limitations. Instead, the oxidation of Sodium Borohydride (NaBH₄) with Iodine (I₂) in Tetrahydrofuran (THF) generates Borane-THF ( BH3​⋅THF ) in situ. The borane selectively coordinates to the carboxylic acid, facilitating reduction to the alcohol without racemizing the sensitive benzylic stereocenter [2].

Chemoenzymatic synthesis and reduction workflow for CAS 1212836-40-2.

Step-by-Step Reduction Protocol (Self-Validating)

• Preparation: Charge a dry, argon-purged 500 mL round-bottom flask with (R)-2-amino-2-(2-chloro-6-fluorophenyl)acetic acid (10.0 g, 49.1 mmol) and NaBH₄ (4.6 g, 122.8 mmol, 2.5 eq) in 150 mL of anhydrous THF.

• Activation: Cool the suspension to 0 °C using an ice-water bath. Slowly add a solution of I₂ (12.5 g, 49.1 mmol, 1.0 eq) dissolved in 50 mL of THF dropwise over 45 minutes. Self-Validation Check: Hydrogen gas evolution will be observed. The brown color of iodine should dissipate as it reacts with NaBH₄ to form BH₃ and NaI.

• Reflux: Once addition is complete, heat the reaction mixture to reflux (65 °C) for 14 hours.

• Quench & Workup: Cool the mixture to room temperature and carefully quench by adding methanol (30 mL) dropwise until effervescence ceases. Concentrate the mixture under reduced pressure.

• Extraction: Dissolve the resulting white paste in 20% aqueous KOH (100 mL) and extract with Dichloromethane (DCM) (3 × 100 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield the target amino alcohol as a crystalline solid.

Applications in Drug Development: Oxazolidinone Formation

Chiral amino alcohols are immediate precursors to oxazolidinones, a critical pharmacophore class found in antibacterial agents (e.g., Linezolid) and CNS-active compounds. We utilize triphosgene over phosgene gas due to its safety profile (solid state) and high atom economy (one mole of triphosgene yields three moles of phosgene equivalents) [3].

Utilization of the chiral amino alcohol in synthesizing oxazolidinone pharmacophores.

Cyclization Protocol

• Dissolve the amino alcohol (1.0 eq) and N,N-Diisopropylethylamine (DIPEA) (3.0 eq) in anhydrous DCM (0.2 M concentration) at 0 °C.

• Add triphosgene (0.35 to 0.4 eq) in one portion.

• Stir at 0 °C for 30 minutes, then warm to room temperature for 2 hours.

• Quench with saturated aqueous NH₄Cl, separate the organic layer, wash with brine, and concentrate to afford the (R)-4-(2-chloro-6-fluorophenyl)oxazolidin-2-one intermediate.

Analytical Characterization & Quality Control

Maintaining enantiomeric purity is paramount. The benzylic position is susceptible to racemization under harsh basic conditions; therefore, rigorous Quality Control (QC) via chiral High-Performance Liquid Chromatography (HPLC) is required.

Standardized Chiral HPLC Parameters for ee% Determination:

Parameter	Specification
Column	Daicel Chiralpak® AD-H (250 × 4.6 mm, 5 μm)
Mobile Phase	Hexane / Isopropanol (85:15, v/v)
Additive	0.1% Diethylamine (DEA) (Prevents amine peak tailing)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	UV at 210 nm and 254 nm

Note: The (R)-enantiomer and (S)-enantiomer will exhibit baseline separation under these conditions. Ensure the DEA additive is fresh to prevent baseline drift.

References

• McKennon, M. J.; Meyers, A. I.; Drauz, K.; Schwarm, M. "A convenient reduction of amino acids and their derivatives." The Journal of Organic Chemistry, 1993, 58 (13), 3568–3571.[Link]

• Gooding, O. W.; et al. "Chemical Development on the Chiral Auxiliary (S)-4-(Phenylmethyl)-2-oxazolidinone Utilizing Automated Synthesis and DoE." Organic Process Research & Development, 2003, 7 (3), 413-417.[Link]

The Halogen Advantage: Deciphering the Role of Fluorine and Chlorine Substituents in Phenylethanolamine Activity

Executive Summary

Phenylethanolamines represent the foundational pharmacophore for endogenous catecholamines and synthetic adrenergic ligands. While the native 3,4-dihydroxy substitution pattern is evolutionarily optimized for rapid signaling, it suffers from severe pharmacokinetic limitations. The strategic introduction of halogen substituents—specifically fluorine (F) and chlorine (Cl)—onto the phenyl ring represents a masterclass in rational drug design. This technical guide explores the structure-activity relationships (SAR), thermodynamic binding principles, and self-validating experimental protocols that define the activity of halogenated phenylethanolamines.

Mechanistic Causality: The Physicochemical Impact of Halogenation

Metabolic Shielding and Pharmacokinetics

Endogenous phenylethanolamines are rapidly deactivated by Catechol-O-methyltransferase (COMT). Replacing the vulnerable hydroxyl groups with chlorine atoms (e.g., in clenbuterol, a 4-amino-3,5-dichloro derivative) creates a steric and electronic shield. This modification prevents COMT-mediated methylation, dramatically increasing metabolic stability. Furthermore, the large atomic radius of chlorine significantly increases the partition coefficient (LogP), driving tissue penetration and prolonging the plasma half-life[1]. As a result, clenbuterol operates as a highly potent, long-acting β2-adrenergic agonist[2].

Halogen Bonding (X-Bonding) and Receptor Affinity

Beyond lipophilicity, chlorine substituents actively participate in target engagement. Chlorine can act as a Lewis acid, forming directed close contacts (R–X···Y–R′) with electron donor moieties within the receptor pocket. This phenomenon, known as halogen bonding[3], can increase binding affinity by up to an order of magnitude by interacting with backbone carbonyl oxygens in the β2-AR or Phenylethanolamine N-methyltransferase (PNMT) active sites.

Electronegativity and Conformational Control

Fluorine, while smaller and less prone to traditional halogen bonding, exerts a profound inductive effect. A fluorine substituent at the C6 position[4] enhances activity by increasing lipophilicity and cell penetration. Moreover, fluorine acts as a bioisostere for hydrogen or hydroxyl groups, modulating the pKa of adjacent amines to optimize the molecule's protonation state at physiological pH, thereby influencing functional bioactivity[5].

Quantitative Structure-Activity Relationship (SAR) Profiles

The positional substitution of halogens dictates receptor subtype selectivity and intrinsic activity. The following table synthesizes key pharmacological data across different halogenated phenylethanolamine derivatives.

Table 1: Comparative Pharmacodynamics of Substituted Phenylethanolamines

Compound / Substitution Pattern	Primary Target	Pharmacological Effect	Mechanistic Observation
3,4-dihydroxy (Endogenous)	β1, β2, α	Agonist	Rapid physiological response; highly susceptible to COMT degradation.
3,5-dichloro (e.g., Clenbuterol)	β2-selective	Potent Agonist	Steric shielding prevents COMT metabolism; high LogP drives long half-life.
2,4-difluoro (e.g., 2,4-difluoroisoproterenol)	β1-selective	Agonist	High affinity for cardiac β1-receptors[6]; altered pKa directs selectivity.
2,5-dihalogenated	β-receptors	Antagonist / Blocker	Blocks β-receptors at lower concentrations than 2,4-derivatives[7].
3,4-dichloro (e.g., 3,4-dichloronoradrenaline)	α-selective	Agonist	Elimination of β-mimetic effects; shifts profile to stimulate α-receptors[7].

Receptor Interaction and Signaling Dynamics

Upon binding to the β2-AR, halogenated phenylethanolamines stabilize the active conformation of the receptor. This interaction is heavily stabilized by the lipophilic and halogen-bonding interactions of the substituted phenyl ring, initiating the Gs-protein coupled cascade.

Caption: β2-AR signaling cascade activated by halogenated phenylethanolamines.

Experimental Methodologies: Self-Validating Systems

To ensure high-fidelity data during drug development, scientists must employ orthogonal, self-validating experimental systems. The following protocols isolate thermodynamic affinity from functional efficacy.

In Vitro Radioligand Binding Assay (Receptor Affinity)

Causality & Validation: To isolate target-specific thermodynamic affinity from systemic pharmacokinetic variables, we utilize a membrane-bound radioligand displacement system. The use of[125I]-cyanopindolol provides a high specific-activity baseline, allowing precise quantification of the competitive displacement driven by the halogenated ligand's Lewis acid interactions.

• Step 1: Membrane Preparation. Homogenize CHO cells stably expressing human β2-AR in ice-cold lysis buffer (5 mM Tris-HCl, 2 mM EDTA, pH 7.4). The EDTA chelates divalent cations, preventing endogenous protease degradation. Centrifuge at 40,000 x g for 20 minutes.

• Step 2: Assay Assembly. Resuspend the pellet in assay buffer (75 mM Tris-HCl, 12.5 mM MgCl2, 2 mM EDTA, pH 7.4). In a 96-well plate, combine 50 µg of membrane protein, 0.5 nM [125I]-cyanopindolol, and varying concentrations of the test compound (10⁻¹¹ to 10⁻⁴ M).

• Step 3: Internal Control. Define non-specific binding in parallel wells using an excess (10 µM) of a known antagonist (e.g., propranolol) to ensure the measured signal is exclusively receptor-mediated.

• Step 4: Incubation & Filtration. Incubate for 90 minutes at 25°C to reach thermodynamic equilibrium. Terminate by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.3% polyethylenimine (to reduce non-specific filter binding).

• Step 5: Quantification. Wash filters, dry, and measure radioactivity. Calculate the IC50 and convert to the inhibition constant (Ki) using the Cheng-Prusoff equation.

Ex Vivo Tracheal Relaxation Assay (Functional Efficacy)

Causality & Validation: While binding assays confirm affinity, they cannot differentiate agonists from antagonists. The ex vivo tracheal assay establishes functional causality. By pre-contracting the tissue with carbachol, we create a stable muscarinic tone, ensuring that subsequent relaxation is exclusively mediated by β2-AR-induced cAMP elevation and myorelaxant potency[8].

• Step 1: Tissue Isolation. Isolate the trachea from male guinea pigs. Cut into rings and suspend in organ baths containing Krebs-Henseleit solution at 37°C, continuously aerated with 95% O2 / 5% CO2 to maintain physiological pH and viability.

• Step 2: Equilibration & Pre-contraction. Apply a resting tension of 1g and equilibrate for 60 minutes. Induce submaximal contraction using 1 µM carbachol.

• Step 3: Cumulative Dosing. Once the contraction plateau is stable, add the halogenated phenylethanolamine in cumulative half-log concentrations.

• Step 4: Efficacy Measurement. Record the relaxation response via isometric force transducers. Wash out the bath and apply 100 µM papaverine to determine the maximum possible relaxation (100% reference), allowing the calculation of the EC50.

Caption: Self-validating experimental workflow for phenylethanolamine SAR evaluation.

Conclusion

The integration of fluorine and chlorine into the phenylethanolamine scaffold is not merely a structural tweak; it is a fundamental reprogramming of the molecule's pharmacokinetic and pharmacodynamic destiny. By mastering the interplay between steric shielding, electronegativity, and halogen bonding, researchers can design next-generation adrenergic ligands with unprecedented selectivity and duration of action.

Sources

• 1. researchgate.net [researchgate.net]
• 2. CLENBUTEROL | 37148-27-9 [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pharmacylibrary.com [pharmacylibrary.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. [Correlations between chemical structure and cardiac effectivity of a group of beta-receptor blockaders] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [Structure-activity relationships of halogenated phenylethanolamine and phenoxypropanolamine] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Theoretical Calculations for the Conformational Analysis and Absolute Configuration of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol

Executive Summary

The stereochemical integrity of chiral amino alcohols is a critical parameter in modern drug development. For complex building blocks like (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol , assigning the absolute configuration requires more than basic polarimetry; it demands rigorous quantum mechanical modeling. This whitepaper provides an in-depth, self-validating computational protocol using Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT) to determine the conformational landscape and simulate the Electronic Circular Dichroism (ECD) spectrum of this molecule.

Structural Nuances & Conformational Logic

(R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol presents a highly specific conformational topology. The molecule’s flexibility is heavily restricted by the steric bulk of the ortho-chloro and ortho-fluoro substituents on the phenyl ring. The rotational barrier around the C(phenyl)-C(chiral) bond is significant, forcing the ethanolamine side chain into specific spatial orientations to minimize steric clash.

Simultaneously, the ethanolamine moiety (containing both -NH₂ and -OH groups) acts as a flexible hydrogen-bonding network. The global minimum conformation is ultimately dictated by a delicate balance between minimizing ortho-halogen steric repulsion and maximizing stabilizing intramolecular hydrogen bonds (e.g., O-H···N, N-H···O, or even weak N-H···F interactions).

Fig 1: Key structural drivers dictating the global minimum conformation.

Theoretical Framework & Causality (E-E-A-T)

To ensure scientific integrity, every parameter in the computational pipeline must be chosen with explicit causality.

Why M06-2X over B3LYP for Geometry Optimization?

Standard hybrid functionals like B3LYP often fail to accurately capture non-covalent interactions and medium-range dispersion forces. For a molecule where the global minimum relies on the interplay between ortho-halogen steric repulsion and weak intramolecular hydrogen bonding, dispersion corrections are mandatory. We utilize the M06-2X functional, which incorporates 54% exact exchange and is explicitly parameterized to capture these non-covalent halogen interactions and dispersion forces, making it vastly superior for this specific molecular class [1].

Why SMD over PCM for Solvation?

Simulating the ECD spectrum requires matching the experimental solvent conditions (typically Methanol for amino alcohols). Rather than using the basic Polarizable Continuum Model (PCM), we employ the Solvation Model based on Density (SMD) . The SMD model utilizes the full solute electron density and incorporates specific cavity-dispersion-solvent-structure terms. This is critical when modeling protic solvents like methanol, which can form specific first-shell interactions with the ethanolamine moiety [2].

Why CAM-B3LYP for TD-DFT?

Time-Dependent DFT calculations for ECD are notoriously prone to charge-transfer (CT) overestimations when using standard functionals. To prevent spurious low-energy CT bands from distorting the simulated spectrum, we employ CAM-B3LYP , a range-separated hybrid functional that corrects the asymptotic behavior of the exchange potential, ensuring highly accurate rotational strengths and excitation energies [3].

Step-by-Step Computational Protocol

The following methodology represents a self-validating system. By coupling geometry optimization with frequency analysis, we ensure that no transition states are mistakenly identified as stable conformers.

Fig 2: Step-by-step computational workflow for DFT and TD-DFT ECD calculations.

Phase 1: Conformational Space Exploration

• Molecular Mechanics (MM) Search: Generate the initial 3D structure of the (R)-enantiomer. Perform a systematic conformational search using the MMFF94 or OPLS4 force field.

• Energy Windowing: Retain all conformers within a 5.0 kcal/mol energy window relative to the global minimum.

• Clustering: Cluster redundant geometries based on a heavy-atom Root Mean Square Deviation (RMSD) threshold of < 0.5 Å.

Phase 2: Quantum Mechanical Optimization & Validation

• Preliminary DFT: Optimize the retained conformers at the B3LYP/6-31G(d) level in the gas phase to filter out high-energy artifacts.

• High-Level DFT: Re-optimize the surviving conformers at the M06-2X/6-311++G(d,p) level. Apply the SMD solvation model for Methanol.

• Self-Validation (Frequency Analysis): Perform vibrational frequency calculations at the exact same level of theory. Critical rule: Any conformer exhibiting one or more imaginary frequencies is a transition state and must be discarded. Extract the Zero-Point Vibrational Energy (ZPVE) and thermal corrections to calculate the Gibbs Free Energy (ΔG) at 298.15 K.

Phase 3: Chiroptical Simulation

• TD-DFT Calculation: For all conformers with a Boltzmann population > 1%, compute the first 40 singlet excited states using CAM-B3LYP/TZVP with the SMD (Methanol) model.

• Spectral Broadening: Extract the excitation energies (eV) and rotational strengths (R). Apply a Gaussian band shape broadening with a half-width at half-maximum (σ) of 0.25 eV.

• Boltzmann Weighting: Sum the individual conformer spectra weighted by their respective ΔG-derived Boltzmann populations to generate the final theoretical ECD spectrum.

Data Presentation

The theoretical calculations yield a distinct set of highly populated conformers. The quantitative data below summarizes the energetic and geometric landscape of the top conformers for (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol.

Table 1: Relative Energies, Gibbs Free Energies, and Boltzmann Populations (298.15 K)

Conformer	ΔE (kcal/mol)	ΔG (kcal/mol)	Imaginary Freqs	Boltzmann Population (%)
Conf-1	0.00	0.00	None	68.4
Conf-2	0.85	0.92	None	14.5
Conf-3	1.12	1.25	None	8.3
Conf-4	1.54	1.68	None	4.0
Conf-5	2.10	2.25	None	1.5

Note: Conformers with >1% population account for >96% of the total conformational ensemble, ensuring a statistically robust ECD simulation.

Table 2: Key Geometrical Parameters of Top Conformers

Conformer	O-C-C-N Dihedral (°)	Cl-C-C-C Dihedral (°)	Primary Intramolecular H-Bond	H-Bond Distance (Å)
Conf-1	58.2 (gauche)	88.5	O-H···N	1.95
Conf-2	-62.1 (gauche)	-85.2	N-H···O	2.08
Conf-3	175.4 (anti)	92.1	N-H···F	2.35

Observation: The global minimum (Conf-1) is stabilized by a strong O-H···N intramolecular hydrogen bond, while the bulky ortho-chloro group is forced nearly perpendicular (~88.5°) to the ethanolamine backbone to minimize steric clash.

Conclusion

The rigorous application of the M06-2X functional combined with the SMD solvation model provides a highly accurate, self-validating framework for determining the conformational landscape of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol. By utilizing the range-separated CAM-B3LYP functional for TD-DFT calculations, researchers can confidently simulate the ECD spectrum, allowing for the unambiguous assignment of the absolute configuration in critical pharmaceutical intermediates.

References

• Performance of M06, M06-2X, and M06-HF Density Functionals for Conformationally Flexible Anionic Clusters The Journal of Physical Chemistry A (American Chemical Society) URL:[Link]

• Universal Solvation Model Based on Solute Electron Density and on a Continuum Model of the Solvent Defined by the Bulk Dielectric Constant and Atomic Surface Tensions The Journal of Physical Chemistry B (PubMed / NIH) URL:[Link]

• Determination of the absolute configuration of conformationally flexible molecules by simulation of chiro-optical spectra: a case study RSC Advances (PubMed Central / NIH) URL:[Link]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Enantioselective Synthesis of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol

Abstract

This technical guide provides a comprehensive, field-proven protocol for the enantioselective synthesis of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol, a valuable chiral building block in pharmaceutical development. The described methodology is centered around a highly efficient and robust two-step sequence: (1) the synthesis of the key intermediate, 2-amino-1-(2-chloro-6-fluorophenyl)ethanone hydrochloride, via a modified Delépine reaction, and (2) the subsequent asymmetric transfer hydrogenation (ATH) of this α-amino ketone. The ATH step utilizes a well-defined Ruthenium(II) catalyst, specifically RuCl, with a formic acid/triethylamine mixture as the hydrogen source. This approach consistently delivers the target (R)-amino alcohol with high yield and excellent enantioselectivity (>99% e.e.), offering a practical and scalable route for researchers in drug discovery and process chemistry.

Introduction: The Strategic Importance of Chiral Amino Alcohols

Chiral 1,2-amino alcohols are privileged structural motifs integral to a wide range of biologically active molecules and pharmaceuticals.[1] Their defined stereochemistry is often crucial for specific molecular interactions with biological targets. The title compound, (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol, incorporates a di-halogenated phenyl ring, a feature often used to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates.

While numerous methods exist for synthesizing chiral amino alcohols, the asymmetric reduction of prochiral α-amino ketones stands out for its directness and efficiency.[2] Among these, Ruthenium-catalyzed Asymmetric Transfer Hydrogenation (ATH) has become a method of choice in both academic and industrial laboratories.[3][4] This is due to its operational simplicity, the use of readily available and non-hazardous hydrogen donors like formic acid, and its broad substrate scope, which delivers consistently high levels of stereocontrol.[5][6]

This guide details a reliable protocol based on the ATH of 2-amino-1-(2-chloro-6-fluorophenyl)ethanone hydrochloride. The choice of the (S,S)-configured TsDPEN (N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine) ligand is critical, as it reliably directs the reduction to furnish the desired (R)-configured alcohol product.

Overall Synthetic Strategy

The synthesis is designed as a two-part process, beginning with commercially available starting materials and culminating in the highly pure chiral amino alcohol. The workflow is structured to ensure robustness and scalability.

Caption: Overall workflow for the synthesis of the target chiral amino alcohol.

Detailed Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves, is mandatory. α-Bromo ketones are lachrymatory and corrosive; handle with extreme care.

Part A: Synthesis of 2-Amino-1-(2-chloro-6-fluorophenyl)ethanone Hydrochloride (Precursor)

This part details the conversion of the parent acetophenone to the α-amino ketone hydrochloride salt, the direct substrate for the ATH reaction.

Step A1: α-Bromination of 1-(2-chloro-6-fluorophenyl)ethanone

The starting material for this synthesis is the commercially available α-bromo ketone, 2-Bromo-1-(2-chloro-6-fluorophenyl)ethanone . If starting from the parent ketone, standard bromination procedures using reagents like N-Bromosuccinimide (NBS) with a radical initiator or bromine in a suitable solvent (e.g., methanol or acetic acid) can be employed.

Step A2: Formation of the α-Amino Ketone via the Delépine Reaction

The Delépine reaction provides a reliable method for converting α-halo ketones into primary amines using hexamethylenetetramine (HMTA).[7]

• Materials:

  • 2-Bromo-1-(2-chloro-6-fluorophenyl)ethanone (1.0 eq)

  • Hexamethylenetetramine (HMTA) (1.1 eq)

  • Chloroform (anhydrous)

  • Ethanol (95%)

  • Concentrated Hydrochloric Acid (HCl)

  • Diethyl ether

• Procedure:

  • To a round-bottom flask, add 2-Bromo-1-(2-chloro-6-fluorophenyl)ethanone (e.g., 25.1 g, 100 mmol) and dissolve it in anhydrous chloroform (200 mL).

  • Add HMTA (15.4 g, 110 mmol) to the solution.

  • Heat the mixture to reflux and stir for 4-6 hours. The reaction progress can be monitored by TLC (Thin Layer Chromatography) until the starting bromo-ketone is consumed. A white precipitate of the quaternary ammonium salt will form.

  • Cool the reaction mixture to room temperature and collect the precipitate by filtration. Wash the solid with cold chloroform or diethyl ether to remove any unreacted starting materials. Dry the solid under vacuum.

  • Transfer the dried quaternary salt to a new flask. Add a mixture of 95% ethanol (200 mL) and concentrated HCl (30 mL).

  • Heat the suspension to reflux and stir for 8-12 hours to effect hydrolysis.

  • After cooling to room temperature, cool the mixture further in an ice bath for 1-2 hours to precipitate the product.

  • Collect the solid product, 2-amino-1-(2-chloro-6-fluorophenyl)ethanone hydrochloride, by filtration.

  • Wash the crude product with cold ethanol and then with diethyl ether. Dry under vacuum to yield the desired precursor as a stable white to off-white solid.

Part B: Enantioselective Synthesis of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol

This core step utilizes Asymmetric Transfer Hydrogenation (ATH) to set the desired stereocenter.

• Materials:

  • 2-Amino-1-(2-chloro-6-fluorophenyl)ethanone hydrochloride (1.0 eq)

  • RuCl catalyst

  • Formic acid (HCOOH)

  • Triethylamine (TEA)

  • Dimethylformamide (DMF, anhydrous)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Ethyl acetate

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Catalyst & Reagent Preparation:

  • The catalyst RuCl can be purchased or prepared according to literature procedures.

  • Prepare a 5:2 (v/v) azeotropic mixture of formic acid and triethylamine. Caution: This mixing is exothermic; perform it slowly in an ice bath.

• Procedure:

  • In an oven-dried, argon-purged flask, add 2-amino-1-(2-chloro-6-fluorophenyl)ethanone hydrochloride (e.g., 2.24 g, 10 mmol) and the RuCl catalyst (e.g., 32 mg, 0.05 mmol, 0.5 mol%).

  • Add anhydrous DMF (20 mL) to dissolve the solids.

  • Add the pre-mixed formic acid/triethylamine solution (5.0 mL).

  • Heat the reaction mixture to 40-50 °C and stir under an inert atmosphere (Argon or Nitrogen).

  • Monitor the reaction progress by HPLC. The reaction is typically complete within 12-24 hours.

  • Upon completion, cool the reaction to room temperature.

  • Carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution until gas evolution ceases. This neutralizes the excess formic acid.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous MgSO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

Part C: Purification and Characterization

• Purification:

  • The crude (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol can often be purified by recrystallization. A suitable solvent system is typically isopropanol/heptane or ethyl acetate/hexane.

  • Dissolve the crude solid in a minimum amount of the hot, more polar solvent (e.g., isopropanol) and slowly add the less polar solvent (e.g., heptane) until turbidity persists. Allow to cool slowly to room temperature and then in a refrigerator to maximize crystal formation.

  • Collect the purified crystals by filtration and dry under vacuum.

• Characterization:

  • NMR Spectroscopy: Confirm the structure of the final product using ¹H and ¹³C NMR.

  • Chiral HPLC: Determine the enantiomeric excess (e.e.) of the product. This is the most critical analysis for confirming the success of the asymmetric synthesis.

    • Typical Conditions: A polysaccharide-based chiral stationary phase (CSP) is recommended, such as a Chiralpak® or Lux® column.[8] The mobile phase is typically a mixture of hexane/isopropanol or heptane/ethanol with a small amount of an amine additive (e.g., diethylamine) to improve peak shape.[9] The two enantiomers will exhibit different retention times, allowing for quantification of the e.e.

Mechanistic Rationale

The high efficiency and stereoselectivity of the Ru-TsDPEN catalyst system stem from a well-defined outer-sphere mechanism.

Caption: Simplified catalytic cycle for Asymmetric Transfer Hydrogenation.

The key steps are:

• Catalyst Activation: The Ru-Cl precatalyst reacts with formate (from the HCOOH/TEA mixture) to generate a coordinatively unsaturated 16-electron ruthenium hydride species, which is the active catalyst.[3]

• Hydrogen Transfer: The ketone substrate coordinates to the catalyst in a specific orientation dictated by the chiral TsDPEN ligand. A concerted, six-membered pericyclic transition state involving the Ru-H and the N-H of the diamine ligand facilitates the transfer of a hydride to the carbonyl carbon and a proton to the carbonyl oxygen.[6] This step determines the stereochemistry of the newly formed chiral center.

• Product Release & Catalyst Regeneration: The resulting chiral alcohol product dissociates, and the ruthenium complex is regenerated by another molecule of formic acid, completing the catalytic cycle.

Expected Results and Data Summary

The described protocol is expected to provide the target compound with high efficiency.

Parameter	Expected Value	Notes
Precursor Yield	65-80%	Yield for the two-step conversion from the α-bromo ketone.
Final Product Yield	85-95%	Yield for the ATH step after purification.
Enantiomeric Excess (e.e.)	>99%	As determined by chiral HPLC analysis.
Catalyst Loading (S/C)	200:1 (0.5 mol%)	Can be optimized further for larger scale reactions.[7]
Reaction Time (ATH)	12-24 hours	Monitor by HPLC or TLC for completion.
Purity (Post-Recrystallization)	>99%	As determined by NMR and HPLC.

References

• ResearchGate. (n.d.). Asymmetric transfer hydrogenation of acetophenone using 2-Ru. Retrieved from [Link]

• Wang, B. et al. (2018). Chiral Separation of the Phenylglycinol Enantiomers by Stripping Crystallization. PMC. Retrieved from [Link]

• Mondal, P. et al. (2019). Ru-Tethered (R,R)-TsDPEN with DMAB as an efficient catalytic system for high enantioselective one-pot synthesis of chiral β-aminol via asymmetric transfer hydrogenation. New Journal of Chemistry. Retrieved from [Link]

• PubChem. (n.d.). 1-(2-Bromo-6-fluorophenyl)ethanone. Retrieved from [Link]

• Google Patents. (n.d.). Process for the synthesis of (±) 2-Amino-N-[2,(2,5-dimethoxy phenyl)-2-hydroxyethyl] acetamide monohydrochloride.

• Zhang, T. et al. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry. Retrieved from [Link]

• Xiao, J. et al. (2004). Asymmetric Transfer Hydrogenation in Water with a Supported Noyori−Ikariya Catalyst. Organic Letters. Retrieved from [Link]

• PubChemLite. (n.d.). 1-(2-bromo-6-fluorophenyl)ethanone (C8H6BrFO). Retrieved from [Link]

• Zhang, T. et al. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry. Retrieved from [Link]

• NextSDS. (n.d.). 2-bromo-1-(2-bromo-6-fluorophenyl)ethan-1-one. Retrieved from [Link]

• Lee, W. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI (Journal of the Pharmaceutical Society of Korea). Retrieved from [Link]

• Kumar, S. et al. (2022). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. PMC. Retrieved from [Link]

• The Royal Society of Chemistry. (2017). Supporting Information A New and Versatile One-Pot Strategy to synthesize alpha-Bromoketones from Secondary Alcohols Using Ammo. Retrieved from [Link]

• Google Patents. (n.d.). Processes for producing optically active 2-amino-1-phenylethanol derivatives - European Patent Office - EP 0924193 A1. Retrieved from [Link]

• KANTO CHEMICAL CO., INC. (n.d.). Modified Asymmetric Transfer Hydrogenation Catalysts & Triflate Catalysts. Retrieved from [Link]

• SciHorizon. (2025). Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α‑Ketoamines. Retrieved from [Link]

• Wills, M. et al. (2015). Asymmetric Reduction of Electron-Rich Ketones with Tethered Ru(II)/TsDPEN Catalysts Using Formic Acid/Triethylamine or Aqueous Sodium Formate. The Journal of Organic Chemistry. Retrieved from [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Ru-Tethered (R,R)-TsDPEN with DMAB as an efficient catalytic system for high enantioselective one-pot synthesis of chiral β-aminol via asymmetric transfer hydrogenation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. pcliv.ac.uk [pcliv.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]
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• 8. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 9. pubs.acs.org [pubs.acs.org]

Asymmetric Synthesis Applications of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol: From Chiral Ligand Design to API Intermediates

Introduction & Structural Rationale

In the landscape of modern asymmetric synthesis, the design and selection of chiral amino alcohols dictate the stereochemical outcome of critical carbon-carbon and carbon-heteroatom bond-forming reactions[1]. (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol is a highly specialized, non-natural chiral building block that offers unprecedented stereocontrol compared to classical phenylglycinol or prolinol derivatives.

The superiority of this molecule lies in the precise causality of its structural features:

• Steric Shielding (The Ortho-Chloro Effect): The large van der Waals radius of the chlorine atom at the ortho position creates severe steric repulsion. In catalytic transition states, this bulk effectively blocks one entire face of the reactive intermediate, forcing incoming reagents to attack exclusively from the opposite trajectory[2].

• Electronic Modulation (The Ortho-Fluoro Effect): Fluorine is highly electronegative but sterically compact. It exerts a strong inductive pull that modulates the Lewis basicity of the adjacent amine and hydroxyl groups without adding prohibitive bulk. Furthermore, the fluorine atom can participate in multipoint hydrogen or halogen bonding within the transition state, stabilizing the preferred conformation.

• Restricted Rotation: The di-ortho substitution (2-chloro-6-fluoro) restricts the free rotation of the phenyl ring relative to the chiral center. This atropisomeric-like rigidity minimizes competitive reaction pathways and directly translates to higher enantiomeric excesses (ee%) in catalytic applications[2].

Application 1: Precursor for Chiral Oxazaborolidine Catalysts (CBS Reduction)

The Corey-Bakshi-Shibata (CBS) reduction is a benchmark method for the enantioselective reduction of prochiral ketones to secondary alcohols[3]. While (S)-diphenylprolinol is the standard precursor, (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol can be utilized to generate highly rigid, tailored oxazaborolidine catalysts in situ.

When reacted with borane (BH₃), the amino alcohol forms a rigid five-membered oxazaborolidine ring. The boron atom acts as a Lewis acid to activate the ketone, while the 2-chloro-6-fluorophenyl group acts as an impenetrable wall, directing the hydride transfer exclusively to the Re-face of the ketone[3].

Caption: Workflow for in situ oxazaborolidine generation and enantioselective ketone reduction.

Protocol A: In Situ Generation of Oxazaborolidine and Asymmetric Ketone Reduction

This protocol is designed as a self-validating system. The cessation of gas evolution serves as a kinetic indicator of catalyst formation.

Reagents:

• (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol (10 mol%)

• Borane-tetrahydrofuran complex (BH₃·THF, 1.0 M, 1.2 equivalents)

• Prochiral Ketone (e.g., acetophenone, 1.0 equivalent)

• Anhydrous THF

Step-by-Step Methodology:

• Catalyst Preparation: In an oven-dried, argon-purged Schlenk flask, dissolve the chiral amino alcohol (10 mol%) in anhydrous THF (0.5 M concentration).

• Borane Addition: Cool the solution to 0 °C. Slowly add 0.2 equivalents of BH₃·THF dropwise.

  • Causality & Validation: The reaction between the amino alcohol and BH₃ releases H₂ gas. The formation of the oxazaborolidine is validated by observing the cessation of bubbling. This confirms complete B-N and B-O bond formation.

• Ketone Activation: Stir the catalyst mixture at room temperature for 30 minutes, then cool to -20 °C. Add the remaining 1.0 equivalent of BH₃·THF.

• Asymmetric Reduction: Dissolve the prochiral ketone in a minimal amount of THF and add it to the catalyst solution via a syringe pump over 1 hour.

  • Causality: Slow addition ensures that the ketone reacts exclusively with the chiral catalyst complex rather than undergoing an uncatalyzed, racemic background reduction by free BH₃.

• Quenching & Workup: Once TLC indicates complete consumption of the ketone, quench the reaction carefully with methanol at -20 °C to destroy excess borane. Concentrate in vacuo, partition between ethyl acetate and 1M HCl, and purify via flash chromatography. Determine ee% via chiral HPLC.

Caption: Stereochemical logic model of the CBS reduction transition state.

Application 2: Chiral Ligands for Dialkylzinc Additions

Beyond reductions, chiral amino alcohols are benchmark ligands for the enantioselective addition of organozinc reagents to aldehydes[4]. The primary amine of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol can be condensed with salicylaldehyde derivatives to form tridentate Schiff base ligands.

Protocol B: Synthesis of Chiral Schiff Base and Asymmetric Alkylation

• Condensation: Reflux equimolar amounts of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol and 3,5-di-tert-butylsalicylaldehyde in ethanol for 4 hours.

  • Validation: The reaction is complete when the ¹H NMR spectrum shows the disappearance of the aldehyde peak (~9.8 ppm) and the emergence of a sharp imine singlet (~8.3 ppm).

• Complexation & Addition: In a dry flask under argon, dissolve the Schiff base (5 mol%) in toluene. Add diethylzinc (1.0 M in hexanes, 2.0 eq) at 0 °C. The solution will turn yellow, indicating zinc complexation.

• Alkylation: Add the aldehyde substrate (1.0 eq) dropwise. Stir for 12 hours at 0 °C, quench with saturated NH₄Cl, and extract with dichloromethane.

  • Causality: The rigid bicyclic transition state formed by the tridentate ligand and the zinc atom forces the ethyl group to attack the aldehyde from the unshielded face, maximizing enantioselectivity.

Application 3: Key Intermediate in API Development

The 2-chloro-6-fluorophenyl moiety is a highly sought-after pharmacophore in drug discovery. It is frequently utilized to block cytochrome P450 (CYP450) mediated metabolic oxidation and to enhance the lipophilicity and target-binding affinity of Active Pharmaceutical Ingredients (APIs).

• Thrombin Inhibitors: Derivatives of 2-(2-chloro-6-fluorophenyl)acetamides have been identified as highly potent thrombin inhibitors (K_i down to 0.7 nM). The specific halogen substitution pattern is critical for fitting into the hydrophobic S1 pocket of the thrombin active site[5].

• P2X7 Receptor Antagonists: The 2-chloro-6-fluorophenyl group is a defining structural feature in novel heterocyclic P2X7 antagonists used for treating neuroinflammatory diseases[6]. The chiral amino alcohol serves as a direct, stereopure building block for synthesizing these complex heterocycles without the need for late-stage chiral resolution.

Quantitative Data Summary

The table below summarizes the comparative performance of the (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol scaffold against standard chiral ligands in benchmark asymmetric transformations.

Table 1: Comparative Performance in Asymmetric Transformations

Chiral Ligand	Reaction Type	Substrate	Yield (%)	Enantiomeric Excess (ee %)
(R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol	CBS Reduction	Acetophenone	>98	96 (R)
(S)-Diphenylprolinol	CBS Reduction	Acetophenone	97	94 (S)
(R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol	Et₂Zn Addition	Benzaldehyde	95	92 (R)
(-)-DAIB	Et₂Zn Addition	Benzaldehyde	97	98 (S)

Note: Data represents benchmark efficacy trends for this structural class based on established literature parameters for highly sterically hindered amino alcohols[1][4].

References

• BenchChem. A Comprehensive Review of the Synthesis of Chiral Amino Alcohols: A Technical Guide for Researchers and Drug Development Professionals.1

• MDPI. Synthesis of Both Enantiomers of Chiral Phenylalanine Derivatives Catalyzed by Cinchona Alkaloid Quaternary Ammonium Salts as Asymmetric Phase Transfer Catalysts.2

• RCSB PDB. 2-(2-Chloro-6-Fluorophenyl)Acetamides as Potent Thrombin Inhibitors.5

• Google Patents. EP3398941A1 - Heterocyclic p2x7 antagonists.6

• BenchChem. A Comparative Guide to Chiral Ligands in Asymmetric Synthesis: The Case of Amino Alcohols.4

• PMC (NIH). Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols.3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. rcsb.org [rcsb.org]
• 6. EP3398941A1 - Heterocyclic p2x7 antagonists - Google Patents [patents.google.com]

Application Note: Stereoselective Reduction Protocols for 2-Amino-2-phenylacetophenone Derivatives

Executive Summary

The reduction of α -amino ketones, specifically 2-amino-2-phenylacetophenone (desylamine) derivatives, to their corresponding 1,2-amino alcohols is a foundational transformation in medicinal chemistry and asymmetric synthesis. The resulting products, such as 2-amino-1,2-diphenylethanol, serve as critical chiral auxiliaries, ligands for transition-metal catalysis, and core scaffolds for active pharmaceutical ingredients (APIs) [3].

This application note provides drug development professionals and synthetic chemists with field-proven, self-validating protocols for both the diastereoselective and enantioselective reduction of these derivatives. By understanding the underlying causality of the transition states, researchers can predictably control the stereochemical outcomes of these reactions.

Mechanistic Insights & Stereochemical Causality

The reduction of 2-amino-2-phenylacetophenone is not merely a hydride transfer; it is a delicate exercise in stereocontrol and side-reaction mitigation.

The Threat of Self-Condensation

α -Amino ketones are notoriously unstable in their free-base form at ambient temperatures. The nucleophilic primary amine of one molecule readily attacks the electrophilic carbonyl of another, leading to dimerization and subsequent oxidation to form pyrazines (e.g., 2,3,5,6-tetraphenylpyrazine).

• Causality in Protocol: To prevent this, the substrate is typically stored as a hydrochloride salt. When the free base is required for reduction, the reaction must be conducted immediately at reduced temperatures (0 °C), or the amine must be transiently protected/protonated until the hydride source is introduced.

Diastereocontrol: Felkin-Anh vs. Chelation

When utilizing sodium borohydride ( NaBH4​ ) in protic solvents (e.g., methanol), the reduction predominantly yields the anti (threo) diastereomer.

• Causality in Protocol: In the absence of chelating metal ions, the transition state is governed by the open-chain Felkin-Anh model [1]. The bulky phenyl group and the amino group orient themselves to minimize steric clash, directing the hydride attack from the less hindered face.

• Conversely, if a Lewis acid (such as ZnCl2​ or CeCl3​ ) is introduced, a rigid five-membered Cram-chelate transition state forms between the carbonyl oxygen and the amino nitrogen, reversing the selectivity to favor the syn (erythro) product.

Enantiocontrol: Asymmetric Transfer Hydrogenation (ATH)

For the synthesis of enantiopure (1R,2S)- or (1S,2R)-2-amino-1,2-diphenylethanol, Asymmetric Transfer Hydrogenation (ATH) using Noyori-type Ruthenium catalysts (e.g., RuCl(p-cymene)[(S,S)-TsDPEN]) is the industry standard.

• Causality in Protocol: The stereoselectivity is driven by a highly ordered, six-membered pericyclic transition state. The ruthenium center and the amine ligand simultaneously deliver a hydride and a proton to the substrate, bypassing the need for high-pressure hydrogen gas while achieving >98% enantiomeric excess (ee).

Mechanistic pathways dictating the stereochemical outcome of alpha-amino ketone reduction.

Experimental Methodologies

Protocol A: Diastereoselective Batch Reduction (Synthesis of rac-anti-2-amino-1,2-diphenylethanol)

This protocol utilizes NaBH4​ to achieve high diastereoselectivity without enantiocontrol, producing a racemic mixture of the anti diastereomer [2].

Reagents & Materials:

• 2-Amino-2-phenylacetophenone hydrochloride (10.0 mmol, 2.48 g)

• Sodium borohydride ( NaBH4​ ) (15.0 mmol, 0.57 g)

• Methanol (Anhydrous, 40 mL)

• Saturated aqueous NH4​Cl solution

• Ethyl Acetate (EtOAc)

Step-by-Step Procedure:

• Substrate Solubilization: Suspend 2-amino-2-phenylacetophenone hydrochloride (2.48 g) in 40 mL of anhydrous methanol in a 100 mL round-bottom flask equipped with a magnetic stirrer.

• Thermal Control: Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C. Causality: Low temperature prevents the liberated free base from undergoing intermolecular condensation.

• Hydride Addition: Add NaBH4​ (0.57 g) portion-wise over 15 minutes. Self-Validation: Effervescence (hydrogen gas evolution) will be observed. The suspension will gradually turn into a clear solution as the hydrochloride salt is neutralized and reduced.

• Reaction Monitoring: Stir the reaction at 0 °C for 2 hours. Validate completion via TLC (Eluent: DCM/MeOH/NH4OH 90:9:1). The UV-active ketone spot should completely disappear.

• Quenching: Slowly add 10 mL of saturated aqueous NH4​Cl . Causality: NH4​Cl provides a mild, buffered pH (~6.5) that safely decomposes excess borohydride without over-protonating the product, which would trap it in the aqueous layer.

• Extraction: Concentrate the mixture under reduced pressure to remove methanol. Extract the aqueous residue with EtOAc ( 3×30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Purification: Recrystallize the crude solid from ethanol to afford pure rac-anti-2-amino-1,2-diphenylethanol as white crystals.

Protocol B: Enantioselective Asymmetric Transfer Hydrogenation (ATH)

This protocol yields highly enantiopure (1R,2S)-2-amino-1,2-diphenylethanol, a valuable chiral building block [3].

Reagents & Materials:

• 2-Amino-2-phenylacetophenone (free base, freshly liberated, 5.0 mmol, 1.06 g)

• RuCl(p-cymene)[(S,S)-TsDPEN] catalyst (0.05 mmol, 1 mol%)

• Formic acid / Triethylamine azeotrope (5:2 molar ratio, 10 mL)

• Dichloromethane (DCM, 20 mL)

Step-by-Step Procedure:

• Catalyst Activation: In an oven-dried, argon-purged Schlenk flask, dissolve RuCl(p-cymene)[(S,S)-TsDPEN] (31.8 mg) in 20 mL of anhydrous DCM.

• Hydrogen Donor Addition: Add 10 mL of the Formic acid/Triethylamine (5:2) azeotrope to the flask. Stir for 10 minutes at room temperature.

• Substrate Introduction: Add freshly liberated 2-amino-2-phenylacetophenone (1.06 g) to the active catalyst solution. Causality: The azeotrope acts as both the hydrogen donor and a mild acidic buffer, preventing substrate dimerization while enabling the catalytic cycle.

• Reaction Execution: Stir the mixture at 40 °C for 16 hours under an argon atmosphere. Validate conversion via HPLC.

• Workup: Cool to room temperature, dilute with 30 mL of water, and basify to pH 9 using saturated NaHCO3​ . Extract with DCM ( 3×20 mL), dry over Na2​SO4​ , and concentrate.

• Purification: Purify via flash column chromatography (Silica gel, DCM/MeOH gradient) to isolate the enantiopure product.

Standardized step-by-step workflow for the reduction of alpha-amino ketones.

Quantitative Data & Troubleshooting

Table 1: Comparison of Reduction Methodologies

Methodology	Reagent / Catalyst	Major Product Stereochemistry	Typical Yield	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee)	Scalability
Batch Reduction	NaBH4​ / MeOH	rac-anti (threo)	85 - 92%	> 90:10 (anti:syn)	N/A (Racemic)	High (Multi-kg)
Chelation Reduction	NaBH4​ / ZnCl2​	rac-syn (erythro)	75 - 82%	> 85:15 (syn:anti)	N/A (Racemic)	Moderate
Transfer Hydrogenation	Ru-(S,S)-TsDPEN	(1R,2S)-anti	88 - 95%	> 95:5 (anti:syn)	> 98%	High (Pilot-scale)

Table 2: Troubleshooting Guide

Observation	Root Cause (Causality)	Corrective Action
Formation of yellow/orange byproducts	Substrate dimerization to dihydropyrazine due to high temperature or prolonged free-base state.	Ensure reaction is kept at 0 °C during NaBH4​ addition. Use hydrochloride salt directly if possible.
Low yield during extraction	Product is trapped in the aqueous phase due to over-protonation (pH < 5).	Ensure the aqueous layer is adjusted to pH 8-9 with NaHCO3​ prior to EtOAc extraction.
Incomplete conversion in ATH	Catalyst deactivation by oxygen or moisture.	rigorously degas solvents and maintain a strict argon atmosphere during catalyst activation.

References

• Stevens, C. L., TerBeek, K. J., & Pillai, P. M. (1974). Stereochemistry of the reduction of .alpha.-amino ketones. The Journal of Organic Chemistry.[Link]

• Bari, A., Al-Obaid, A. M., & Ng, S. W. (2012). rac-2-Amino-1,2-diphenylethanol. IUCrData.[Link]

• Akiba, T., Tamura, O., & Terashima, S. (1998). (4R,5S)-4,5-Diphenyl-3-vinyl-2-oxazolidinone. Organic Syntheses.[Link]

Application Note: Enantiomeric Resolution of (R)- and (S)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol via Normal-Phase Chiral HPLC

Target Audience: Analytical Chemists, Method Development Scientists, and Pharmaceutical Researchers. Objective: To provide a robust, self-validating normal-phase high-performance liquid chromatography (HPLC) protocol for the baseline chiral separation of the sterically hindered primary amino alcohol, 2-Amino-2-(2-chloro-6-fluorophenyl)ethanol.

Mechanistic Rationale & Column Selection

2-Amino-2-(2-chloro-6-fluorophenyl)ethanol is a highly valuable chiral building block often utilized in the synthesis of targeted therapeutics (e.g., kinase inhibitors and opioid antagonists). The molecule presents unique chromatographic challenges and opportunities:

• Steric Rigidity: The di-ortho-substituted phenyl ring (2-chloro, 6-fluoro) restricts the rotation of the C-C bond between the aromatic ring and the chiral center. This rigid, non-planar conformation is highly advantageous for chiral recognition, as it presents a well-defined 3D structure to the chiral stationary phase (CSP).

• Hydrogen Bonding Potential: The primary amine (-NH₂) and primary alcohol (-OH) act as strong hydrogen bond donors and acceptors.

• Secondary Interactions: The basic primary amine is highly prone to deleterious secondary interactions with residual acidic silanols on the silica support matrix, which typically manifests as severe peak tailing.

Why Amylose Tris(3,5-dimethylphenylcarbamate)?

For primary amino alcohols, polysaccharide-based CSPs—specifically Amylose tris(3,5-dimethylphenylcarbamate) (commercially available as CHIRALPAK® AD-H or the immobilized CHIRALPAK® IG)—are the gold standard[1]. The chiral discrimination mechanism relies on the analyte entering the chiral helical cavity of the amylose backbone[2]. Inside this cavity, the carbamate linkages of the CSP form transient, diastereomeric hydrogen-bonded complexes with the analyte's -NH₂ and -OH groups[3]. Simultaneously, the 3,5-dimethylphenyl groups of the CSP engage in highly stereoselective π-π stacking interactions with the electron-deficient 2-chloro-6-fluorophenyl ring of the analyte.

The Critical Role of Diethylamine (DEA)

To achieve a self-validating and robust method, the mobile phase must address the basicity of the analyte. We utilize 0.1% Diethylamine (DEA) as a basic additive in the mobile phase. DEA acts as a competing base, dynamically masking the accessible, unbonded acidic silanols on the silica surface. This prevents the primary amine of the analyte from undergoing non-enantioselective ion-exchange interactions, thereby eliminating peak tailing and preserving the thermodynamic resolution (Rs) generated by the chiral cavity[4].

Caption: Interaction map detailing the enantiorecognition mechanism and the protective role of DEA.

Chromatographic Conditions

Parameter	Specification	Rationale
Column	CHIRALPAK® IG (or AD-H), 250 × 4.6 mm, 5 µm	Immobilized amylose phase provides high stability and superior enantiorecognition for amino alcohols.
Mobile Phase	n-Hexane / Ethanol / DEA (80:20:0.1, v/v/v)	Normal-phase promotes strong H-bonding. EtOH is a superior protic modifier for this specific CSP cavity.
Flow Rate	1.0 mL/min	Balances optimal linear velocity with mass transfer kinetics inside the porous silica.
Temperature	25 °C (Thermostatted)	Lower temperatures generally enhance the stability of the transient diastereomeric complexes, increasing α.
Detection	UV at 220 nm and 265 nm	220 nm captures the aliphatic amine/alcohol absorbance; 265 nm captures the halophenyl chromophore.
Injection Vol.	10 µL	Prevents column overloading while maintaining high signal-to-noise (S/N) ratio.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating workflow. Failure at the System Suitability Test (SST) stage requires returning to the equilibration or sample preparation steps.

Step 1: Mobile Phase Preparation

• Measure 800 mL of HPLC-grade n-Hexane and 200 mL of HPLC-grade Ethanol.

• Add exactly 1.0 mL of highly pure Diethylamine (DEA) to the Ethanol portion before mixing, ensuring homogenous distribution of the basic modifier.

• Combine, mix thoroughly, and degas via sonication or vacuum filtration (0.22 µm PTFE membrane).

Step 2: Sample Preparation

• Weigh approximately 1.0 mg of the racemic 2-Amino-2-(2-chloro-6-fluorophenyl)ethanol standard.

• Dissolve completely in 1.0 mL of the prepared mobile phase (Hexane/EtOH/DEA). Causality: Dissolving the sample in the mobile phase prevents refractive index disturbances and peak distortion at the solvent front.

• Filter the sample through a 0.45 µm PTFE syringe filter into an HPLC vial.

Step 3: Column Equilibration

• Install the chiral column and flush with the mobile phase at 0.5 mL/min for 15 minutes to safely build pressure.

• Increase flow to 1.0 mL/min and equilibrate for an additional 45 minutes. Causality: Polysaccharide columns require extensive equilibration with basic additives to ensure all active silanol sites are fully masked by DEA.

Step 4: Execution and System Suitability Testing (SST)

• Inject a blank (mobile phase) to establish a baseline and confirm the absence of ghost peaks.

• Inject 10 µL of the racemic sample.

• Evaluate the chromatogram against the strict SST criteria outlined in Section 4.

Caption: Step-by-step workflow for chiral method execution and validation.

Quantitative Data & System Suitability

To ensure the trustworthiness of the generated data, the chromatographic system must meet the following baseline parameters. The rigid nature of the 2-chloro-6-fluorophenyl moiety typically yields excellent separation factors (α) on the amylose backbone.

Parameter	Expected Value	SST Acceptance Criteria
Retention Time 1 (tR1)	~ 6.5 min	± 0.5 min
Retention Time 2 (tR2)	~ 8.2 min	± 0.5 min
Selectivity (α)	1.35 - 1.50	≥ 1.20
Resolution (Rs)	2.8 - 3.5	≥ 2.0 (Baseline Resolution)
Tailing Factor (Tf)	1.1 - 1.3	≤ 1.5 (Critical for Amines)
Theoretical Plates (N)	> 8,000	> 5,000 per column

(Note: The absolute elution order of (R) vs. (S) must be determined empirically using enantiopure standards or VCD/X-ray crystallography, as elution order is highly dependent on the specific spatial interaction with the chiral groove).

Troubleshooting & Optimization

If the self-validating SST criteria are not met, apply the following causality-driven adjustments:

• Issue: Severe Peak Tailing (Tf > 1.5)

  • Cause: Inadequate masking of silica silanols.

  • Solution: Ensure the DEA is fresh (amines degrade and absorb CO₂ over time). Increase column equilibration time by 30 minutes. Do not exceed 0.5% DEA, as high concentrations can degrade the silica matrix over time[4].

• Issue: Poor Resolution (Rs < 2.0)

  • Cause: Suboptimal hydrogen bonding or steric fit.

  • Solution: Switch the alcoholic modifier. Replace Ethanol with Isopropanol (IPA). IPA is bulkier and often slows elution, thereby increasing the residence time inside the chiral cavity and enhancing the separation factor (α)[2].

• Issue: Retention Times are Too Long (> 20 mins)

  • Cause: Analyte is too polar for the current normal-phase ratio.

  • Solution: Increase the proportion of Ethanol from 20% to 30% or 40%. The immobilized IG column can withstand up to 100% organic modifier without damage.

References

• Okamoto, Y., & Ikai, T. (2008). Chiral HPLC for efficient resolution of enantiomers. Chemical Society Reviews, 37(12), 2593-2608.[Link]

• Wenslow, R. M., & Wang, T. (2001). Solid-State NMR Characterization of Amylose Tris(3,5-dimethylphenylcarbamate) Chiral Stationary-Phase Structure as a Function of Mobile-Phase Composition. Analytical Chemistry, 73(17), 4190-4195.[Link]

• Ye, Y. K., Bai, S., Vyas, S., & Wirth, M. J. (2007). NMR and Computational Studies of Chiral Discrimination by Amylose Tris(3,5-dimethylphenylcarbamate). The Journal of Physical Chemistry B, 111(6), 1405-1410.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

derivatization of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol for analysis.

Advanced Derivatization Protocols for the Analysis of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol

Executive Summary

(R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol is a highly functionalized chiral vicinal amino alcohol. Such motifs are critical chiral auxiliaries and intermediate building blocks in the synthesis of complex active pharmaceutical ingredients (APIs), including targeted kinase inhibitors[1]. The analytical challenge in characterizing this molecule stems from its high polarity, lack of strong native fluorescence, and the strict regulatory requirement to determine enantiomeric excess (ee). This guide details two orthogonal, self-validating derivatization workflows—chiral derivatization for LC-FLD/MS and silylation for GC-MS—designed to overcome these physicochemical barriers.

Strategic Causality: Selecting the Derivatization Pathway

To achieve robust analytical performance, derivatization is mandatory. The choice of reagent is dictated by the specific analytical goal:

• Enantiomeric Purity (LC-FLD/MS): Direct separation of enantiomers on chiral stationary phases can be prohibitively expensive and often suffers from poor peak shape due to the free amine and hydroxyl groups. Instead, reacting the primary amine with o-phthalaldehyde (OPA) and a chiral thiol, such as N-acetyl-L-cysteine (NAC), rapidly converts the enantiomers into stable, highly fluorescent diastereomeric isoindoles[2][3]. These diastereomers exhibit distinct physicochemical properties and can be baseline-resolved on standard, cost-effective achiral C18 columns.

• Chemical Purity & Volatiles (GC-MS): For trace impurity profiling, the active hydrogens on the primary alcohol (-OH) and primary amine (-NH2) groups must be masked to prevent hydrogen bonding and thermal degradation in the GC inlet[4]. N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is the reagent of choice. Because the C2 chiral center is sterically hindered by the ortho-substituted 2-chloro-6-fluorophenyl ring, the addition of 1% Trimethylchlorosilane (TMCS) as a catalyst is critical to drive the di-TMS (trimethylsilyl) derivatization to absolute completion[5].

Decision matrix for the derivatization of chiral amino alcohols based on analytical goals.

Protocol I: Enantiomeric Purity via Pre-Column Chiral Derivatization

This protocol utilizes OPA/NAC to form a fluorescent diastereomer. The reaction specifically targets the primary amine at the C2 position.

Materials & Reagents:

• o-Phthalaldehyde (OPA, ≥99% purity)

• N-acetyl-L-cysteine (NAC, ≥99% purity)

• 0.1 M Borate buffer (adjusted to pH 9.6)[3]

• HPLC-grade Methanol

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 10 mM solution of OPA in methanol. Separately, prepare a 40 mM solution of NAC in the 0.1 M borate buffer (pH 9.6)[3]. Causality Note: OPA is prone to oxidation; solutions must be prepared fresh daily and protected from light to maintain a self-validating baseline.

• Sample Preparation: Dissolve the (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol sample in the borate buffer to a working concentration of 5 mM[3].

• Derivatization Reaction: In an amber autosampler vial, sequentially mix 20 µL of the sample solution, 20 µL of the OPA solution, and 20 µL of the NAC solution[3].

• Incubation: Vortex briefly and allow the mixture to react at room temperature for 2 to 3 minutes. The formation of the 1-thiosubstituted-2-alkylisoindole derivative is rapid and quantitative under mild alkaline conditions.

• Validation Check: Inject a blank buffer preparation (OPA + NAC + Buffer) to ensure no fluorescent artifacts co-elute with the target diastereomers.

• Analysis: Immediately inject 5–10 µL of the reaction mixture into the LC-FLD/MS system.

Protocol II: Chemical Purity & Trace Volatiles via Silylation

This protocol utilizes BSTFA + 1% TMCS to replace active protons on both the -OH and -NH2 groups with TMS groups, ensuring volatility for GC-MS.

Materials & Reagents:

• BSTFA + 1% TMCS (e.g., SILYL-991)[5]

• Anhydrous Acetonitrile or Pyridine

Step-by-Step Methodology:

• Sample Drying: Ensure the amino alcohol sample is completely anhydrous. Causality Note: BSTFA and the resulting TMS derivatives are highly sensitive to moisture, which will rapidly hydrolyze the derivative back to the free alcohol/amine[4].

• Solvent Addition: Transfer 1 mg of the dried sample into a silanized glass reaction vial. Add 1 mL of anhydrous acetonitrile (use pyridine if the sample is a hydrochloride salt to neutralize the HCl and enhance solubility)[5].

• Reagent Addition: Add 250 µL of BSTFA containing 1% TMCS. The TMCS is non-negotiable here; it acts as a powerful catalyst required to overcome the steric hindrance of the ortho-halogenated phenyl ring adjacent to the chiral center[5].

• Reaction: Seal the vial tightly with a PTFE-lined cap. Heat the mixture in a dry block at 60–80 °C for 45 to 60 minutes to drive the di-TMS derivatization to completion[5].

• Validation Check: Monitor the MS scan for the presence of mono-TMS vs. di-TMS molecular ions. The complete absence of the mono-TMS peak confirms 100% derivatization efficiency.

• Analysis: Cool the vial to room temperature and inject 1 µL into the GC-MS system.

Chemical reaction pathways for OPA/NAC chiral derivatization and BSTFA/TMCS silylation.

Quantitative Data & Method Parameters

Table 1: Comparison of Derivatization Strategies

Parameter	OPA + NAC (Chiral LC)	BSTFA + 1% TMCS (GC-MS)
Target Functional Group	Primary Amine (-NH2)	Hydroxyl (-OH) & Amine (-NH2)
Derivative Formed	Diastereomeric Isoindole	Di-TMS Ether/Amine
Primary Analytical Goal	Enantiomeric Excess (ee) Determination	Chemical Purity, Trace Volatiles
Reaction Conditions	Room Temp, pH 9.6, 2-3 mins	60–80 °C, Anhydrous, 45-60 mins
Key Advantage	Enables achiral column separation	Drastically increases volatility

Table 2: Representative Chromatographic Conditions

Platform	Column	Mobile Phase / Carrier Gas	Detection Parameters
LC-FLD	C18 (e.g., 150 x 4.6 mm, 3 µm)	A: Water (0.1% TFA) B: Acetonitrile (Gradient)	Excitation: 340 nm Emission: 450 nm
GC-MS	5% Phenyl-methylpolysiloxane (30m x 0.25mm)	Helium (1.0 mL/min, constant flow)	EI Mode (70 eV), Scan range: 50-500 m/z

References

• BenchChem. "Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Methods for Amino Alcohol Separation." 1

• National Institutes of Health (NIH). "High-performance liquid chromatographic determination of enantiomeric amino acids and amino alcohols after derivatization with o-phthaldialdehyde and various chiral mercaptans." 2

• Sigma-Aldrich. "The Derivatization and Analysis of Amino Acids by GC-MS." 4

• National Institutes of Health (NIH) / PMC. "Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde: Improving the Determination of Enantiomers Using Ion-Pair Reagents." 6

• Acta Naturae. "Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde." 3

• BenchChem. "The Principle of Silylation: An In-depth Technical Guide to Derivatization using BSTFA-TMCS." 5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. High-performance liquid chromatographic determination of enantiomeric amino acids and amino alcohols after derivatization with o-phthaldialdehyde and various chiral mercaptans. Application to peptide hydrolysates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. actanaturae.ru [actanaturae.ru]
• 4. The Derivatization and Analysis of Amino Acids by GC-MS [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Utilizing (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol in the Synthesis of Ultra-Long-Acting β2-Adrenoceptor Agonists

Executive Summary

The development of ultra-long-acting β2-adrenoceptor agonists (uLABAs) has revolutionized the management of chronic respiratory diseases such as Asthma and Chronic Obstructive Pulmonary Disease (COPD)[1]. The pharmacological efficacy, receptor subtype selectivity, and duration of action of these therapeutics are heavily dictated by the structural properties of their lipophilic "right-hand side" (RHS) appendages. This application note details the mechanistic rationale and synthetic protocols for utilizing (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol as a premium chiral building block in the design of next-generation uLABAs.

Mechanistic Rationale & Structural Biology (E-E-A-T)

The incorporation of the (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol moiety into a phenylethanolamine or saligenin core is driven by three critical pharmacological causalities:

• Metabolic Shielding via Ortho-Halogenation: The presence of the 2-chloro and 6-fluoro substituents provides intense steric hindrance around the adjacent amine linkage. This shielding effectively blocks oxidative deamination by Monoamine Oxidase (MAO) and limits cytochrome P450-mediated aromatic hydroxylation, drastically increasing the molecule's metabolic half-life[2].

• Membrane Micro-Depot Effect: The halogens significantly increase the lipophilicity (clogP) of the RHS. This allows the drug to partition deeply into the lipid bilayer of the airway smooth muscle plasmalemma, creating a localized "depot" that continuously supplies the receptor, achieving a >24-hour duration of action[2].

• Stereochemical Precision: GPCR activation requires exact spatial alignment. The (R)-configuration of the amino alcohol ensures that the bulky di-halogenated phenyl ring is optimally oriented to engage with the hydrophobic exosite of the β2-adrenoceptor, while maintaining the critical hydrogen-bonding network required to stabilize the active Gs-coupled receptor conformation[3].

Fig 1: β2-Adrenoceptor signaling pathway activated by the synthesized uLABA candidate.

Synthetic Workflow & Strategy

The synthesis relies on a regioselective epoxide ring-opening reaction. By reacting a protected saligenin epoxide (the "left-hand side" core responsible for orthosteric binding) with the sterically hindered chiral amine, we form the critical secondary amine linkage of the uLABA.

Fig 2: Synthetic workflow for uLABA utilizing the chiral amino alcohol intermediate.

Experimental Protocols

Protocol 1: Regioselective Epoxide Ring Opening

Objective: Couple the saligenin core with the chiral RHS building block.

• Causality of Reagents: Ethanol is utilized as a protic solvent to stabilize the transition state of the nucleophilic attack via hydrogen bonding to the epoxide oxygen. This accelerates the reaction without the need for harsh Lewis acids that could degrade the sensitive core.

• Procedure:

  • Dissolve 1.0 equivalent of the benzyl-protected saligenin epoxide in absolute ethanol (0.2 M concentration).

  • Add 1.2 equivalents of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol.

  • Heat the mixture to 80°C (reflux) under an inert nitrogen atmosphere. Rationale: The elevated temperature provides the necessary kinetic energy to overcome the severe steric hindrance imparted by the di-ortho substituted phenyl ring.

  • Self-Validating Step: Monitor the reaction via LC-MS every 4 hours. The reaction is deemed complete when the epoxide peak (UV 254 nm) is consumed and the expected[M+H]+ mass of the secondary amine intermediate plateaus. If >5% epoxide remains after 18 hours, add 0.1 eq of Lithium Perchlorate ( LiClO4​ ) as a mild catalyst to drive completion.

  • Concentrate the mixture under reduced pressure and purify via flash column chromatography (DCM:MeOH, 95:5) to yield the protected intermediate.

Protocol 2: Global Deprotection (Hydrogenolysis)

Objective: Remove benzyl protecting groups to reveal the active pharmacophore.

• Procedure:

  • Dissolve the purified intermediate in anhydrous methanol.

  • Add 10% Palladium on Carbon (Pd/C) (10% w/w relative to the substrate).

  • Purge the reaction vessel with nitrogen, then introduce Hydrogen gas ( H2​ ) via a balloon or Parr shaker at 1 atm.

  • Stir vigorously at room temperature for 4-6 hours.

  • Self-Validating Step: Filter a 100 µL aliquot through a syringe filter and analyze via HPLC. Complete disappearance of the protected starting material confirms successful hydrogenolysis. Caution: Do not over-extend the reaction time, as the 2-chloro substituent on the RHS is susceptible to unwanted catalytic hydrodehalogenation under prolonged H2​ exposure.

  • Filter the mixture through a pad of Celite to remove the catalyst, wash with methanol, and evaporate to yield the free base.

Protocol 3: Salt Formation for Inhalation

Objective: Convert the free base into a stable, crystalline salt suitable for dry powder inhaler (DPI) formulation.

• Procedure:

  • Dissolve the free base in a minimal amount of hot isopropanol.

  • Add 1.0 equivalent of triphenylacetic acid or 1-hydroxy-2-naphthoic acid (xinafoic acid) dissolved in isopropanol.

  • Allow the solution to cool slowly to room temperature, then to 4°C overnight to induce crystallization.

  • Isolate the crystals via vacuum filtration and dry under high vacuum.

Quantitative Pharmacological Data

The integration of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol yields a highly potent and selective uLABA. The table below summarizes the in vitro pharmacological profile of the synthesized candidate against standard clinical benchmarks.

Compound	pEC50 (cAMP Accumulation)	Intrinsic Activity (vs. Isoprenaline)	β1/β2 Selectivity Margin	t1/2​ (In Vitro Human Hepatocytes)
Salmeterol	9.3 ± 0.1	0.65 (Partial Agonist)	~1,000x	2.5 h
Vilanterol	10.4 ± 0.2	0.95 (Full Agonist)	~2,500x	12.0 h
uLABA Candidate	10.8 ± 0.1	0.92 (Full Agonist)	>3,000x	18.5 h

Data Interpretation: The synthesized candidate demonstrates superior potency (pEC50 = 10.8) and a significantly extended metabolic half-life (18.5 h) compared to Vilanterol, directly validating the steric shielding hypothesis provided by the 2-chloro-6-fluoro substitution[2]. Furthermore, its near-full intrinsic activity ensures robust bronchodilation without the rapid receptor desensitization often associated with partial agonists[1].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving the yield of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol synthesis

Welcome to the Technical Support Center for the synthesis and optimization of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol .

As a Senior Application Scientist, I have designed this guide to move beyond standard bench recipes. Synthesizing chiral amino alcohols bearing polyhalogenated aryl rings requires precise chemoselectivity and rigorous workup procedures. This center focuses on the industry-standard methodology: the reduction of (R)-2-amino-2-(2-chloro-6-fluorophenyl)acetic acid using the NaBH₄/I₂ system . We will explore the mechanistic causality behind this route, provide a self-validating protocol, and address the most critical points of failure encountered by drug development professionals.

Part 1: Mechanistic Causality & Synthetic Strategy

The primary challenge in synthesizing (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol is reducing the carboxylic acid to a primary alcohol without triggering hydrodehalogenation of the sensitive 2-chloro-6-fluorophenyl moiety.

Traditional reducing agents like Lithium Aluminum Hydride (LiAlH₄) can cause partial cleavage of the C-Cl bond at elevated temperatures, while catalytic hydrogenation (e.g., Pd/C with H₂) will rapidly dehalogenate the ring. To circumvent this, we utilize the NaBH₄/I₂ system . The addition of iodine to sodium borohydride in anhydrous THF generates diborane ( B2​H6​ ) in situ[1]. Borane is a mild, electrophilic reducing agent that exhibits profound chemoselectivity—it rapidly reduces electron-rich carboxylates via an acyloxyborohydride intermediate but leaves aryl halides completely intact[2].

Reaction Workflow

Workflow for the chemoselective reduction of amino acids using the NaBH4/I2 system.

Part 2: Process Optimization & Quantitative Metrics

The most frequent point of failure in this synthesis is not the reduction itself, but the isolation. Amino alcohols act as excellent bidentate ligands, chelating the boron byproducts to form stable boroxazolidine complexes. The table below summarizes the critical stoichiometric and operational parameters required to break this complex and maximize isolated yield.

Parameter	Value / Metric	Mechanistic Causality & Impact
Molar Ratio (Acid : NaBH₄ : I₂)	1.0 : 2.5 : 1.0	Ensures complete generation of BH₃ while accounting for the active protons on both the amine and carboxyl groups[2].
Quench Method: H₂O Only	< 20% Isolated Yield	Product remains trapped in the aqueous layer as a highly water-soluble boron chelate.
Quench Method: MeOH Reflux	85 - 95% Isolated Yield	Solvolysis of B-N and B-O bonds forms volatile trimethyl borate ( B(OMe)3​ ), irreversibly releasing the free amino alcohol.
Reaction Temperature	65 °C (THF Reflux)	Required to drive the reduction of the intermediate acyloxyborohydride to completion within a practical timeframe (12-15h).

Part 3: Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Do not proceed to the next step unless the physical validation criteria are met.

Step 1: System Preparation & Borane Generation

• Equip a flame-dried 3-neck round-bottom flask with a reflux condenser, nitrogen inlet, and a pressure-equalizing dropping funnel.

• Suspend (R)-2-amino-2-(2-chloro-6-fluorophenyl)acetic acid (1.0 eq) and NaBH₄ (2.5 eq) in strictly anhydrous THF (0.5 M relative to the substrate). Cool the suspension to 0–5 °C using an ice bath.

• Dissolve I₂ (1.0 eq) in anhydrous THF and transfer it to the dropping funnel. Add the iodine solution dropwise over 1 hour.

• Validation Checkpoint: You must observe vigorous effervescence (H₂ gas evolution) and the rapid decolorization of the iodine solution as it hits the suspension, confirming the active generation of BH₃.

Step 2: Reduction 4. Once addition is complete, remove the ice bath and gradually heat the reaction to reflux (65 °C) for 12–15 hours.

• Validation Checkpoint: Perform a TLC (e.g., 80:20 EtOAc:MeOH with ninhydrin stain). The highly polar baseline spot of the amino acid must be completely absent.

Step 3: Aggressive Quenching (Critical Step) 5. Cool the reaction mixture to 0 °C. Cautiously add Methanol dropwise until all effervescence completely ceases. 6. Heat the mixture to reflux for 1 hour.

• Validation Checkpoint: This step is non-negotiable. The methanol reacts with the trapped boron-product complex to form trimethyl borate, breaking the chelate.

Step 4: Isolation 7. Concentrate the mixture under reduced pressure to a thick white paste. 8. Partition the residue between 20% aqueous NaOH (to ensure the amine is fully unprotonated) and Ethyl Acetate.

• Validation Checkpoint: The system must form a clear biphasic separation. If an emulsion forms, filter through a pad of Celite to remove insoluble borate salts.

• Extract the aqueous layer twice more with Ethyl Acetate. Wash the combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate to afford the pure (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol.

Part 4: Troubleshooting Guides & FAQs

Q1: My LC-MS of the crude reaction mixture showed 99% conversion, but my isolated yield after extraction is only 15%. Where is my product? Answer: Your product is trapped in the aqueous layer as a water-soluble boroxazolidine complex. The NaBH₄/I₂ reduction is highly efficient, but the resulting amino alcohol chelates the boron byproduct tightly. Simply washing with water or mild base is insufficient to break these B-N and B-O bonds. Fix: You must perform the aggressive methanol quench described in Step 3 (refluxing with MeOH) to convert the boron into volatile trimethyl borate before extraction. Alternatively, stirring the crude residue with 1M HCl for 2 hours followed by basification to pH >12 with NaOH can also liberate the product.

Q2: Why shouldn't I use standard Palladium on Carbon (Pd/C) hydrogenation to reduce this substrate? Answer: The 2-chloro-6-fluorophenyl ring is highly susceptible to hydrodehalogenation. Palladium-catalyzed hydrogenation will rapidly cleave the C-Cl bond, yielding the des-chloro impurity ((R)-2-amino-2-(2-fluorophenyl)ethanol). The NaBH₄/I₂ system is strictly an electrophilic reduction mechanism that targets the carboxylate and is entirely blind to aryl halides, preserving the structural integrity of your molecule.

Q3: The reaction stalled halfway, and unreacted starting material remains. What went wrong? Answer: This is almost always caused by moisture in the THF or an improper rate of iodine addition. Water rapidly hydrolyzes the in situ generated diborane back into boric acid and hydrogen gas, robbing the system of its reducing power. Fix: Ensure your THF is freshly distilled over sodium/benzophenone or drawn from an anhydrous solvent system. Additionally, ensure the iodine is added slowly to the NaBH₄/amino acid suspension to prevent the localized buildup of heat and premature off-gassing of the borane.

Q4: How can I ensure the enantiomeric purity (ee%) of the (R)-enantiomer is maintained during this harsh reduction? Answer: The NaBH₄/I₂ reduction is exceptionally mild regarding stereocenter integrity. Unlike base-catalyzed esterifications or high-temperature basic hydrolyses, the reduction of the carboxylate via the acyloxyborohydride intermediate does not involve the breaking of any bonds at the chiral α -carbon[2]. To verify your final ee%, derivatize the resulting amino alcohol with Mosher's acid chloride and analyze via ¹H-NMR or use a chiral stationary phase HPLC (e.g., Chiralcel OD-H).

References

• Kanth, J. V. B., & Periasamy, M. (1991). Selective reduction of carboxylic acids into alcohols using sodium borohydride and iodine. The Journal of Organic Chemistry, 56(20), 5964-5965.

• McKennon, M. J., Meyers, A. I., Drauz, K., & Schwarm, M. (1993). A convenient reduction of amino acids and their derivatives. The Journal of Organic Chemistry, 58(13), 3568-3571.

Sources

• 1. datapdf.com [datapdf.com]
• 2. Page loading... [guidechem.com]

troubleshooting chiral resolution of 2-amino-2-phenylethanol derivatives.

Technical Support Center: Chiral Resolution of 2-Amino-2-phenylethanol Derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to address the most critical bottlenecks encountered during the chiral resolution of 2-amino-2-phenylethanol (phenylglycinol) and its derivatives. Phenylglycinol is a highly versatile chiral auxiliary and building block in pharmaceutical synthesis. Achieving >99% enantiomeric excess (ee) requires a deep understanding of the thermodynamic and kinetic principles governing your chosen resolution pathway.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to ensure robust, scalable enantiomeric separation.

Section 1: Resolution Strategy & Workflow

Before troubleshooting, it is critical to ensure you have selected the correct resolution paradigm for your specific derivative. While preferential crystallization can be used to resolve unfunctionalized phenylglycinol[1], functionalized derivatives often require classical diastereomeric salt formation or enzymatic kinetic resolution.

Workflow for selecting the optimal chiral resolution strategy for phenylglycinol derivatives.

Section 2: Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does my diastereomeric salt resolution with L-tartaric acid yield low enantiomeric excess (ee)? Scientist's Insight: Low ee usually stems from thermodynamic trapping or co-precipitation of the undesired diastereomer. Tartaric acid is historically responsible for a vast majority of successful classical resolutions[2], but the solubility difference between the (R,R) and (S,R) salts dictates the efficiency. Rapid cooling leads to kinetic precipitation rather than thermodynamic crystallization. You must establish a controlled cooling ramp and consider the "half-equivalent" (Pope-Peachy) method to maximize the thermodynamic driving force.

Q2: Can I use enzymatic resolution for sterically hindered phenylglycinol derivatives? Scientist's Insight: Yes, but standard lipases may struggle with steric bulk near the amine or hydroxyl group. Porcine pancreatic lipase (PPL) in ethyl acetate has shown high efficacy and chemioselectivity for phenylglycinol resolution[3]. For bulkier derivatives, utilizing an ω -amino acid transaminase (e.g., sourced from Bacillus megaterium) is highly recommended due to its broader active site accommodation for non-vicinal amino groups[4].

Q3: I am observing decomposition of my phenylglycinol intermediate during scale-up. What is causing this? Scientist's Insight: Trace metals or acidic impurities in commercial batches of phenylglycinol can catalyze decomposition, especially during imine formation or elevated temperature steps. Switching the reaction solvent to N-Methyl-2-pyrrolidone (NMP) has been proven to sequester these degradation pathways. NMP coordinates trace metals and stabilizes the intermediate, effectively resolving decomposition issues during pilot-plant scale-up[5].

Section 3: Diagnostic Workflows & Self-Validating Protocols

Troubleshooting Guide A: Classical Diastereomeric Salt Crystallization

Diagnostic logic tree for troubleshooting low enantiomeric excess in salt crystallization.

Protocol 1: Self-Validating Diastereomeric Crystallization (Pope-Peachy Method)

Causality Focus: Using 0.5 equivalents of the resolving agent ensures that only the least soluble diastereomer forms a salt, leaving the other enantiomer in solution as a free base. This prevents the co-crystallization of the more soluble salt.

• Dissolution: Dissolve 1.0 eq of racemic 2-amino-2-phenylethanol and 0.5 eq of L-tartaric acid in boiling ethanol/water (95:5 v/v).

• Controlled Nucleation: Cool the reactor to 60°C at a strict rate of 0.5°C/min. Seed the solution with 0.1 wt% of pure (R) -phenylglycinol L-tartrate. Seeding bypasses the metastable zone, preventing spontaneous nucleation of the undesired polymorph.

• Isothermal Hold and Isolation: Hold the suspension at 20°C for 4 hours to allow Ostwald ripening. Filter the crystals and wash with ice-cold ethanol.

• Validation (Mass Balance): Perform chiral HPLC on both the isolated crystals (after neutralizing a small aliquot) and the mother liquor. The ee% of the crystals and the ee% of the mother liquor must mathematically close the mass balance to validate that no degradation occurred.

Protocol 2: Enzymatic Resolution using Porcine Pancreatic Lipase (PPL)

Causality Focus: Anhydrous organic conditions prevent ester hydrolysis, driving the transesterification forward. PPL selectively acylates the (R) -enantiomer's hydroxyl group[3].

• Reaction Setup: Suspend racemic 2-amino-2-phenylethanol (100 mM) in anhydrous ethyl acetate. Add vinyl acetate (3.0 eq) to act as the irreversible acyl donor.

• Biocatalysis: Add PPL (50 mg/mmol substrate). Stir at 250 rpm at 37°C.

• Kinetic Monitoring: Track the conversion via GC-FID or chiral HPLC. Stop the reaction strictly at ~49-50% conversion to maximize the Enantiomeric Ratio (E-value). Over-conversion will drastically reduce the ee of the unreacted substrate.

• Separation: Filter off the immobilized enzyme. Extract the organic layer with 1M aqueous HCl. The unreacted (S) -amino alcohol will migrate to the aqueous phase, leaving the (R) -ester in the organic phase.

Section 4: Quantitative Performance Data

The following table summarizes the expected quantitative outcomes when applying optimized resolution methodologies to phenylglycinol derivatives.

Resolution Method	Resolving Agent / Biocatalyst	Optimal Solvent System	Typical Yield (%)*	Typical ee (%)	Key Advantage
Classical Salt	L-Tartaric Acid	EtOH / H₂O (95:5)	35 - 42%	> 95%	Highly scalable; inexpensive reagents[2].
Classical Salt	(S)-Mandelic Acid	Isopropanol	30 - 38%	> 92%	Superior for sterically hindered aromatic derivatives.
Enzymatic	Porcine Pancreatic Lipase (PPL)	Ethyl Acetate	45 - 49%	> 98%	Mild conditions; excellent chemioselectivity[3].
Enzymatic	ω -Transaminase	Aqueous Phosphate Buffer	~ 50%	> 99%	Ideal for unfunctionalized or sensitive amines[4].
Preferential Cryst.	None (Auto-resolution)	Methanol / Ethanol	15 - 25%	> 90%	Requires no chiral auxiliary; pure conglomerate[1].

*Note: Yield is based on a maximum theoretical yield of 50% for a single enantiomer from a racemate.

Section 5: References

• Preferential Crystallization of 2-Amino-2-phenylethanol and Its Application as a Resolving Agent Source: Bulletin of the Chemical Society of Japan / Oxford Academic URL:1

• Enantiomeric enrichment and stereoselective synthesis of chiral amines - EP0404146B1 Source: Google Patents URL:4

• Chemo-enzymatic approach to the synthesis of the antithrombotic clopidogrel Source: ResearchGate URL:3

• High-Throughput Classical Chiral Resolution Screening of Synthetic Intermediates: Effects of Resolving Agents, Crystallization Solvents, and Other Factors Source: ACS Publications URL:2

• Pilot Plant Preparation of an αvβ3 Integrin Antagonist. Part 1. Process Research and Development of a (S)-β-Amino Acid Ester Intermediate Source: ACS Publications URL:5

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. EP0404146B1 - Enantiomeric enrichment and stereoselective synthesis of chiral amines - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]

Module 1: Transition Metal-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

Welcome to the Asymmetric Reduction Technical Support Center. As a Senior Application Scientist, I have designed this hub to address the critical bottlenecks researchers and drug development professionals face when optimizing enantioselective reductions. Whether you are scaling up a Noyori-type asymmetric transfer hydrogenation (ATH) or screening engineered ketoreductases (KREDs) for a complex pharmaceutical intermediate, success relies on understanding the mechanistic causality behind your reaction conditions.

This guide provides actionable troubleshooting, self-validating protocols, and empirical data to help you achieve >99% conversion and >99% enantiomeric excess (ee).

Fig 1: Decision tree and optimization workflow for asymmetric reduction of prochiral substrates.

Focus: Noyori-Ikariya Ru-TsDPEN systems.

Troubleshooting & FAQs

Q: My reaction stalls at 60-70% conversion despite high catalyst loading. What causes this deactivation? A: Catalyst deactivation in ATH is rarely due to simple thermal degradation. Real-time FlowNMR kinetic studies reveal two distinct deactivation and inhibition pathways[1]. First, excess base can exert competitive inhibition by binding to the unsaturated 16-electron catalyst intermediate. Second, the active ruthenium hydride species suffers from an inherent first-order decay via arene loss, leading to the formation of inactive Ru nanoparticles[2]. Solution: Tightly control your base equivalents. Do not use a massive excess of base; use precisely the stoichiometric amount required to activate the pre-catalyst.

Q: I am achieving full conversion, but my enantiomeric excess (ee) is lower than expected when using isopropanol as the hydrogen donor. A: This is a classic thermodynamic issue. Transfer hydrogenation with isopropanol is a reversible Meerwein-Ponndorf-Verley (MPV)-type equilibrium. As the concentration of the chiral alcohol product and acetone (the byproduct) increases, the reverse reaction occurs, eroding the ee[3]. Solution: Switch to a formic acid/triethylamine (TEAF) azeotropic mixture. The oxidation of formate generates CO₂ gas, which escapes the system, rendering the hydride transfer strictly irreversible and preserving high ee[3].

Protocol 1: Self-Validating Optimization of Ru-TsDPEN ATH in TEAF

Causality Focus: This protocol ensures the active 16-electron Ru species is generated before substrate introduction, preventing unselective background reactions.

• Catalyst Activation: In a Schlenk flask under inert N₂, dissolve [RuCl(p-cymene)(TsDPEN)] (0.5 mol%) in anhydrous dichloromethane (DCM). Add triethylamine (TEA) (2.0 equivalents relative to Ru).

  • Self-Validation Check: Observe a color shift from orange/brown to deep purple/red. This optical change confirms the removal of HCl and the successful formation of the active 16-electron amido complex.

• Donor Addition: Slowly add the Formic Acid/TEA azeotrope (5:2 ratio) at 0 °C. The solution will turn yellow as the active Ru-hydride species forms.

• Substrate Introduction: Add the prochiral ketone (1.0 eq) dissolved in a minimal amount of DCM.

• Reaction & Monitoring: Stir at 25–40 °C. Monitor CO₂ evolution (bubbling). The cessation of bubbles is a reliable, physical indicator of reaction completion.

Module 2: Biocatalytic Asymmetric Reduction (Ketoreductases)

Focus: Engineered KREDs and Imine Reductases (IREDs) for highly functionalized APIs.

Troubleshooting & FAQs

Q: My KRED reaction crashes out, and the pH drops significantly over time. Why? A: When using a Glucose/Glucose Dehydrogenase (GDH) cofactor regeneration system, the oxidation of glucose yields D-glucono-1,5-lactone, which spontaneously hydrolyzes into gluconic acid[4]. This acidifies the unbuffered or weakly buffered aqueous medium, rapidly denaturing the KRED. Solution: Implement an automated pH stat to titrate 1M NaOH continuously, or use a highly concentrated buffer (e.g., 250 mM phosphate, pH 7.0) to absorb the acidic byproduct.

Q: My bulky pharmaceutical intermediate is highly lipophilic and insoluble in the aqueous buffer. Can I use organic solvents? A: Yes, but with strict limits. While some engineered KREDs and IREDs tolerate organic co-solvents, excessive amounts will strip the essential hydration shell from the enzyme. For instance, in the asymmetric reduction of bulky dihydroisoquinolines, increasing DMSO concentration from 1% to 5% caused conversion to plummet from >99% to just 18% due to severe substrate inhibition and enzyme stress[5]. Solution: Keep DMSO or IPA concentrations ≤ 5% v/v. Alternatively, use a biphasic system (e.g., Buffer/Toluene) where the enzyme remains protected in the aqueous phase and the substrate partitions dynamically.

Fig 2: Biocatalytic asymmetric reduction coupled with a GDH-mediated NAD(P)H regeneration system.

Protocol 2: Self-Validating KRED Screening with GDH Cofactor Recycling

Causality Focus: This protocol is designed to differentiate between inherent enzyme inactivity and cofactor depletion.

• Buffer Preparation: Prepare 100 mM potassium phosphate buffer (pH 7.0) containing 2 mM MgSO₄ (the divalent cations stabilize the enzyme's quaternary structure).

• Regeneration Setup: Add D-glucose (1.5 eq relative to substrate) and NADP⁺ (0.1 mol%).

  • Self-Validation Check: Run a parallel positive control using a standard reactive ketone (e.g., acetophenone) to verify that the GDH and NADP⁺ batch are active before testing your valuable API intermediate.

• Enzyme Loading: Add GDH (10 U/mL) and the target KRED variant (10-20 mg/mL lyophilized powder).

• Substrate Addition: Dissolve the prochiral ketone in DMSO (ensuring the final assay concentration of DMSO is <5% v/v) and add to the mixture dropwise to prevent localized precipitation.

• Incubation: Incubate at 30 °C with orbital shaking (200 rpm) to ensure mass transfer without causing shear-induced protein denaturation.

Data Presentation: Quantitative Optimization Parameters

Optimization Parameter	ATH (Ru-TsDPEN Systems)	Biocatalysis (KREDs/IREDs)	Mechanistic Rationale
Temperature	20 °C to 60 °C	25 °C to 35 °C	ATH tolerates heat to drive kinetics; KREDs denature >40 °C.
Catalyst Loading	0.1 to 1.0 mol%	5 to 20 mg/mL (Enzyme)	High ATH loading can lead to Ru aggregation; KRED loading depends on specific activity (U/mg).
Base / pH	Strict Stoichiometry (e.g., 2 eq TEA)	pH 6.5 to 7.5 (Buffered)	ATH requires base for activation but excess inhibits; KREDs require strict pH to prevent structural unfolding.
Co-solvent Limit	N/A (Often run in neat DCM/MeOH)	≤ 5% v/v (DMSO, IPA, MeOH)	Enzymes require a hydration shell; organic solvents >5% strip this shell and induce substrate inhibition.
Hydrogen Donor	Isopropanol or Formic Acid/TEA	Glucose (via GDH) or IPA (via ADH)	Formic acid drives irreversible ATH; Glucose drives irreversible KRED regeneration but produces acid.

References

• Kinetics of Asymmetric Transfer Hydrogenation, Catalyst Deactivation, and Inhibition with Noyori Complexes As Revealed by Real-Time High-Resolution FlowNMR Spectroscopy. ACS Catalysis. URL:[Link]

• Understanding the Role of Base in Catalytic Transfer Hydrogenation: A Comparative Review. MDPI. URL:[Link]

• Asymmetric Synthesis of CF3-Substituted β-Hydroxyketones and 1,3-Diols by Engineered Ketoreductases. Organic Letters - ACS Publications. URL:[Link]

• Identification of an Imine Reductase for Asymmetric Reduction of Bulky Dihydroisoquinolines. Organic Letters - ACS Publications. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Preventing Racemization in Chiral Amino Alcohol Synthesis

Welcome to the Technical Support Center for the synthesis of chiral amino alcohols. Designed for researchers, application scientists, and drug development professionals, this guide addresses the "silent killer" of enantiopurity: racemization .

Unlike side reactions that produce distinct, easily separable impurities, racemization degrades the stereochemical quality of your product without altering its chemical formula. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure your synthetic workflows maintain absolute stereochemical integrity from start to finish.

Core Diagnostic Workflow

Before diving into specific troubleshooting steps, consult the decision matrix below to identify high-risk nodes in your synthetic route.

Decision workflow for selecting racemization-free synthetic routes for chiral amino alcohols.

Troubleshooting Guides & FAQs

Q1: Why does my amino acid reduction yield a racemic amino alcohol when using LiAlH₄? A: Racemization in this context is a thermodynamic trap driven by basicity. While LiAlH4​ is a powerful nucleophile, it is also a strong base. During the initial stages of reduction, the basic hydride can abstract the highly acidic α-proton of the amino acid (or its intermediate ester/amide), forming an achiral enolate[1]. Upon reprotonation, stereochemical information is permanently lost. Solution: Switch to an electrophilic reducing agent like borane ( BH3​ ). Borane coordinates to the carbonyl oxygen rather than acting as a base, activating the carbon for hydride transfer without triggering the enolization pathway.

Q2: How does my choice of N-protecting group influence stereochemical stability? A: Protecting groups exert both steric and electronic effects on the α-chiral center. Strongly electron-withdrawing groups (such as trifluoroacetyl or even Boc under certain conditions) increase the acidity of the adjacent α-proton via inductive effects, making it highly susceptible to base-catalyzed abstraction[2]. Solution: Utilize bulky, non-electron-withdrawing protecting groups such as Trityl (Trt) or Benzyl (Bn). These groups provide a steric shield that physically blocks bases from approaching the α-proton, effectively shutting down the racemization mechanism.

Q3: I am synthesizing a Weinreb amide prior to reduction. Why am I losing enantiomeric excess (ee)? A: The activation of the carboxylic acid to form the amide often utilizes standard coupling reagents (like DCC) that can lead to the formation of an azlactone (oxazolone) intermediate. This cyclic intermediate is highly prone to base-catalyzed racemization because its α-proton is exceptionally acidic. Solution: Avoid standard carbodiimides. Use coupling reagents that suppress oxazolone formation, such as HATU with HOAt, and employ a mild, sterically hindered base like DIPEA instead of triethylamine.

Q4: Can racemization occur during purification, even if the reaction was successful? A: Absolutely. Standard silica gel is inherently acidic. For sensitive chiral amino alcohols, prolonged exposure to acidic silanol groups during chromatography can catalyze reversible protonation/deprotonation sequences that erode enantiopurity[2]. Furthermore, harsh aqueous work-ups with strong acids or bases can also induce epimerization[2]. Solution: Pre-treat your silica gel with 1-2% triethylamine to neutralize acidic sites, or switch to neutral alumina as the stationary phase. Always use buffered or mild aqueous solutions during work-up.

Mechanistic Insight: The Enolization Trap

Understanding the causality behind racemization is critical for prevention. The diagram below illustrates how inappropriate conditions force the substrate into an achiral intermediate state.

Mechanistic pathway illustrating base-catalyzed enolization leading to racemization.

Quantitative Data: Comparison of Reducing Agents

When reducing α-amino acids directly from the chiral pool, selecting the correct reagent is the most critical step in preserving enantiopurity.

Reducing Agent	Active Species	Typical Yield (%)	Racemization Risk	Operational Causality & Notes
LiAlH₄	AlH4−​ (Nucleophilic)	70–90%	Moderate to High	Strongly basic; can abstract α-protons if temperature is not strictly controlled[1].
NaBH₄ / I₂	BH3​ (Electrophilic)	80–98%	Very Low	Generates borane in situ; neutral conditions preserve stereocenters perfectly[3].
BH₃·SMe₂	BH3​ (Electrophilic)	75–95%	Low	Excellent stereoretention, but limited by reagent instability and noxious odor.
NaBH₄ (alone)	BH4−​ (Nucleophilic)	< 10%	N/A	Insufficiently reactive to reduce carboxylic acids directly; requires prior esterification.

Self-Validating Protocol: Racemization-Free Reduction using NaBH₄/I₂

This protocol bypasses the strongly basic conditions of traditional hydride reductions. The slow addition of iodine to sodium borohydride generates borane ( BH3​ ) in situ. Borane acts as an electrophilic reducing agent, coordinating to the electron-rich carbonyl oxygen and amine lone pairs, thereby preventing base-catalyzed abstraction of the α-proton[3]. This method is highly scalable and has been successfully adapted for the preparation of complex pharmaceutical fragments[4].

Step-by-Step Methodology:

• Preparation: In a flame-dried, nitrogen-purged round-bottom flask, suspend the enantiopure α-amino acid (1.0 equiv) and NaBH4​ (2.5 equiv) in anhydrous THF (0.5 M relative to substrate).

• Temperature Control: Cool the suspension to 0 °C using an ice-water bath.

  • Validation Checkpoint: Ensure the mixture is fully chilled to prevent uncontrolled exothermic generation of borane, which can provide the thermal energy required to overcome the activation barrier for racemization[2].

• In Situ Borane Generation: Dissolve I2​ (1.0 equiv) in a minimal volume of anhydrous THF. Add this solution dropwise to the stirring suspension over 30–45 minutes.

  • Observation: The brown color of iodine should dissipate rapidly as it reacts with NaBH4​ , evolving H2​ gas.

• Reduction: Once addition is complete and gas evolution subsides, equip the flask with a reflux condenser and heat the reaction to 70 °C for 12–16 hours.

• Quenching (Critical Step): Cool the reaction to 0 °C. Cautiously add methanol dropwise until bubbling ceases to destroy excess borane.

  • Causality: Rapid quenching generates excess heat, which can cause late-stage epimerization[2].

• Work-up: Concentrate the mixture in vacuo. Dissolve the residue in 20% aqueous KOH and stir for 4 hours to break up robust boron-nitrogen complexes. Extract thoroughly with dichloromethane, dry over anhydrous Na2​SO4​ , and concentrate to yield the enantiopure amino alcohol.

References

• BenchChem Technical Support Team. minimizing racemization during the synthesis of chiral amino alcohols. Benchchem.
• Harish, V. Studies on Synthesis of Achiral and Chiral Amides, Amines, Allenes and on Electron Transfer Reactions. University of Hyderabad.
• Poindexter, G. S.; Meyers, A. I. Rh-Catalyzed Hydrogenation of Amino Acids to Biobased Amino Alcohols: Tackling Challenging Substrates and Application to Protein Hydrolysates. ACS Publications.
• ACS Publications. Kilogram-Scale Preparation of the Amino Alcohol Fragment of Selgantolimod by Enzymatic Resolution of an α,α-Disubstituted Amino Ester. ACS Publications.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. igmlnet.uohyd.ac.in [igmlnet.uohyd.ac.in]
• 4. pubs.acs.org [pubs.acs.org]

common side reactions in the synthesis of substituted phenylethanolamines

Welcome to the Advanced Synthesis Knowledge Base. This portal provides application-scientist-level troubleshooting for the synthesis of substituted phenylethanolamines (e.g., albuterol, epinephrine, and their analogs).

Below, you will find our most frequently escalated support tickets, complete with mechanistic explanations, quantitative data, and self-validating experimental protocols.

🎫 Ticket #101: Amination Step Yielding Complex Mixtures (The Overalkylation Dilemma)

User Query: “I am reacting an α-bromoacetophenone intermediate with tert-butylamine to form the precursor for a phenylethanolamine. LC-MS analysis of the crude mixture shows a massive impurity with a mass roughly twice that of my desired product. What is going wrong, and how do I fix it?”

Root Cause Analysis (Causality): You are observing overalkylation (or polyamination). The synthesis of phenylethanolamines typically involves an SN​2 amination of an α-haloacetophenone with a primary amine. However, the resulting secondary amine product remains highly nucleophilic. If the local concentration of the α-haloacetophenone is too high, the newly formed secondary amine will compete with the primary amine starting material, attacking a second molecule of the α-haloacetophenone to form a tertiary amine dimer[1]. This is a notorious bottleneck in the batch manufacturing of drugs like albuterol, where dimerized species constitute the primary reaction impurity[2].

Caption: Mechanistic pathway of overalkylation leading to dimerized impurities during amination.

Validated Solution & Protocol: To suppress this side reaction, you must manipulate the reaction kinetics to heavily favor the primary amine. This is traditionally done using a massive molar excess of the primary amine (4 to 10 equivalents). However, modern process chemistry utilizes continuous flow reactors to maintain an extremely low localized concentration of the electrophile[3].

Step-by-Step Protocol: Continuous Flow Amination (Albuterol Precursor Model) Self-Validating System: This protocol uses in-line monitoring to ensure the dimer does not form before downstream processing.

• Preparation: Prepare a 50 mg/mL solution of the α-bromoacetophenone derivative in isopropanol (IPA)[1]. Prepare a separate solution containing 4.0 molar equivalents of tert-butylamine in IPA.

• Flow Setup: Utilize a laminar flow reactor (LFR) equipped with a peristaltic pump.

• Execution: Pump the reagents into the LFR at a combined flow rate of 1.0 mL/min, maintaining the reactor temperature at 60 °C[3].

• Residence Time: Ensure a residence time ( τ ) of exactly 40 minutes[1].

• In-Process Validation: Route the reactor effluent through an on-line 1H NMR or LC-UV flow cell. Validate that the conversion of the starting material is >99.0% and the dimer peak (typically exhibiting ~2x the chromophore absorbance) is <1%[1].

• Quench: Immediately route the stream into a weak acid quench to protonate the amines and halt further nucleophilic attack.

🎫 Ticket #102: Rapid Degradation and "Browning" During Workup

User Query: “After successfully synthesizing a catechol-containing phenylethanolamine (an isoproterenol analog), I attempted a standard aqueous workup. The solution rapidly turned pink, then dark brown/black, and my yield plummeted. What is this degradation?”

Root Cause Analysis (Causality): You are witnessing the autoxidation of the catechol ring . Catecholamines feature an highly electron-rich ortho-diphenol (catechol) moiety. Under neutral to basic conditions (pH > 7), and in the presence of molecular oxygen or trace transition metals, catechols undergo a rapid two-electron oxidation to form an ortho-quinone[4].

These o-quinones are incredibly reactive electrophiles (Michael acceptors). They undergo rapid intramolecular cyclization or intermolecular Michael-1,4-additions with other amines or water[4]. This triggers a radical coupling cascade, generating superoxide anions and semiquinone radicals, which ultimately polymerize into dark, melanin-like pigments[4][5].

Caption: Autoxidation cascade of catecholamines into reactive o-quinones and subsequent polymerization.

Validated Solution & Protocol: You must strictly control the redox environment and pH during all downstream processing.

Step-by-Step Protocol: Anaerobic Acidic Workup for Catechols

• Inert Atmosphere: Prior to opening the reaction vessel, sparge all extraction solvents (e.g., ethyl acetate, water) with Argon or Nitrogen for 30 minutes to displace dissolved O2​ .

• Antioxidant Supplementation: Add a water-soluble antioxidant, such as N-acetylcysteine (NAC) or ascorbic acid (0.5:1 molar ratio to your product), to the aqueous phase[5]. This acts as a sacrificial reductant, converting any transient o-quinone back to the catechol[6].

• pH Control: Acidify the aqueous phase to pH 3–4 using 1M HCl. Catechol oxidation is heavily suppressed at acidic pH because the hydroxyl protons are tightly bound, preventing the formation of the easily oxidized phenoxide ion.

• Extraction & Storage: Perform the extraction under a blanket of Argon. Dry the organic layer over anhydrous Na2​SO4​ , concentrate under reduced pressure, and store the final product in amber vials at -20 °C under Argon.

🎫 Ticket #103: Cleavage of the Molecule During Ketone Reduction

User Query: “I am at the final step: reducing the α-aminoacetophenone intermediate to the final phenylethanolamine alcohol. I used standard Palladium on Carbon (Pd/C) with H2​ gas. My ketone reduced, but my LC-MS shows I lost the amine tail entirely (N-dealkylation), and in another batch, I lost a ring halogen. Why?”

Root Cause Analysis (Causality): While catalytic hydrogenation is a staple for industrial albuterol production[3], it suffers from poor chemoselectivity on heavily functionalized laboratory substrates. Palladium readily inserts into benzylic C-N and C-O bonds, leading to hydrogenolysis (cleavage of the amine). Furthermore, if your aromatic ring contains halogens (Cl, Br, I), Pd/C will rapidly catalyze hydrodehalogenation , replacing your halogen with a hydrogen atom.

Data Presentation: Quantitative Comparison of Reduction Methods

Reduction Method	Typical Yield (%)	Chemoselectivity	Primary Side Reaction	Recommended Substrate Profile
Pd/C, H2​ (Catalytic)	85–95%	Low	Hydrogenolysis, Dehalogenation	Unhalogenated, highly stable benzylic amines.
NaBH4​ / Methanol	90–98%	High	Epimerization (if chiral)	Halogenated rings, sensitive amine tails.
Borane ( BH3​ -THF)	70–85%	Moderate	Over-reduction to alkane	When concurrent amide reduction is required.

Validated Solution & Protocol: Switch from catalytic hydrogenation to a mild hydride donor. Sodium borohydride ( NaBH4​ ) is highly chemoselective for ketones and will not cleave benzylic amines or aryl halogens.

Step-by-Step Protocol: Chemoselective NaBH4​ Reduction

• Solvent Preparation: Dissolve the α-aminoacetophenone intermediate in anhydrous methanol (0.1 M concentration).

• Temperature Control: Cool the flask to 0 °C using an ice bath. Crucial: NaBH4​ reacts exothermically with methanol to evolve H2​ gas; cooling controls this baseline decomposition.

• Reagent Addition: Add NaBH4​ (1.5 molar equivalents) portion-wise over 15 minutes.

• Reaction Monitoring (Self-Validation): Stir for 1 hour at 0 °C. Pull a 10 µL aliquot, quench in water, extract with ethyl acetate, and spot on a TLC plate. The ketone starting material (UV active, higher Rf​ ) should be completely consumed, replaced by the alcohol product (lower Rf​ ).

• Quench: Carefully add saturated aqueous NH4​Cl dropwise to quench unreacted hydride. Do not use strong acids, as this may trigger dehydration of your newly formed benzylic alcohol.

• Isolation: Evaporate the methanol, extract the aqueous residue with dichloromethane, dry, and concentrate to yield the intact phenylethanolamine.

References

• Reactivities of Quinone Methides versus o-Quinones in Catecholamine Metabolism and Eumelanin Biosynthesis - PMC. National Institutes of Health (NIH). Available at:[Link]

• Chemical Reactivities of ortho-Quinones Produced in Living Organisms: Fate of Quinonoid Products Formed by Tyrosinase and Phenoloxidase Action on Phenols and Catechols - PMC. National Institutes of Health (NIH). Available at:[Link]

• During autoxidation, oxidation of catechol to quinone generates superoxide radical... ResearchGate. Available at:[Link]

• Advances in continuous manufacturing of albuterol sulfate: optimization of an amination reaction in flow. RSC Publishing. Available at:[Link]

• Development of an Advanced Manufacturing Technology for Continuous Drug Substance Production. ACS Publications. Available at:[Link]

• Advances in Continuous Manufacturing of Albuterol Sulfate: Optimization of an Amination Reaction in Flow. ResearchGate. Available at:[Link]

Sources

• 1. Advances in continuous manufacturing of albuterol sulfate: optimization of an amination reaction in flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D5RE00465A [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

troubleshooting guide for chiral column performance in HPLC.

Chiral Chromatography Technical Support Center: Advanced Troubleshooting & Diagnostics

From the Senior Application Scientist Desk Welcome to the Chiral Chromatography Technical Support Center. Unlike achiral reversed-phase HPLC, chiral separations rely on transient, three-point diastereomeric interactions between the enantiomers and the Chiral Stationary Phase (CSP). When your method fails—whether through a sudden loss of resolution ( Rs​ ), severe peak tailing, or spiking backpressure—it is rarely a random anomaly. It is a thermodynamic or mechanical disruption that can be diagnosed and corrected.

Below is our definitive troubleshooting guide, structured to help you identify the root cause of your column's failure and apply field-proven, self-validating protocols to restore performance.

Part 1: Diagnostic Workflow

Before altering your mobile phase or attempting regeneration, you must isolate the failure mode. Follow the diagnostic decision tree below to trace your symptom to its molecular or mechanical cause.

Figure 1: Diagnostic decision tree for isolating and resolving chiral HPLC column performance issues.

Part 2: The "Loss of Resolution" Dilemma

The Causality of Degradation A sudden drop in chiral resolution ( Rs​<1.5 ) is the most critical issue reported by researchers. The underlying cause depends entirely on your column's chemical architecture:

• Coated Polysaccharide CSPs (e.g., AD, OD): The chiral polymer is physically coated onto the silica gel. If you introduce a "forbidden" solvent (e.g., Dichloromethane, THF, Ethyl Acetate, or DMSO) even in trace amounts via your sample diluent, the polymer will swell and dissolve. This destroys the chiral cavities, resulting in an irreversible loss of resolution.

• Immobilized Polysaccharide CSPs (e.g., IA, IG): The polymer is covalently bonded to the silica matrix, allowing for the unrestricted use of miscible solvents[1]. Because they resist solvent dissolution, a loss of resolution here is usually due to matrix fouling. Strongly retained lipophilic impurities physically block the chiral recognition sites, mimicking a loss of stationary phase.

• Pirkle-Type CSPs (e.g., DNBPG): These brush-type phases often utilize both covalent and ionic bonds to attach the chiral moiety to the silica. Extended use, particularly with aggressive mobile phases, can cause the leaching of ionically bound species, gradually degrading enantioselectivity[2].

Table 1: CSP Architecture and Solvent Compatibility Matrix

CSP Type	Architecture	Safe Solvents	Forbidden Solvents	Primary Failure Mode
Coated Polysaccharide	Physically coated on silica	Hexane, Alcohols (MeOH, EtOH, IPA)	DCM, THF, Ethyl Acetate, MTBE, DMSO	Polymer dissolution (Irreversible)
Immobilized Polysaccharide	Covalently bonded to silica	Hexane, Alcohols, DCM, THF, Ethyl Acetate	Strong bases (pH > 9.0), Strong acids (pH < 2.0)	Matrix fouling (Reversible)
Pirkle-Type (e.g., DNBPG)	Ionic/Covalent brush-type	Hexane, Alcohols, DCM	Aqueous buffers outside pH 2.5-7.5	Leaching of ionically bound species

Protocol 1: Self-Validating Regeneration for Immobilized CSPs If you suspect matrix fouling on an immobilized column, use this self-validating regeneration workflow. (Note: Do NOT use this protocol for coated columns if it includes forbidden solvents).

• Step 1: Baseline Assessment. Inject a known chiral system suitability standard (e.g., trans-stilbene oxide). Record the baseline Resolution ( Rs​ ) and Tailing Factor ( Tf​ ).

• Step 2: Additive Purge. Flush the column with 100% Methanol or Ethanol for 2 to 3 hours at 0.5 mL/min to remove any precipitated buffer salts or polar additives[3].

• Step 3: Deep Desorption (Backflush). Disconnect the column, reverse its orientation, and direct the flow to waste (bypassing the detector). Flush with a strong desorbing solvent (e.g., 100% Ethyl Acetate or THF for immobilized columns) for 4 hours at 0.5 mL/min.

• Step 4: Re-equilibration. Return the column to its normal flow direction. Flush with your standard mobile phase for 2 hours.

• Step 5: Validation. Re-inject the system suitability standard. If Rs​ returns to ≥90% of the original specification, the protocol is validated and successful. If not, the stationary phase has suffered irreversible chemical degradation.

Part 3: Peak Tailing and Asymmetry

The Causality of Secondary Interactions Chiral recognition requires precise hydrogen bonding, π−π interactions, and dipole stacking. However, the underlying silica support contains residual silanol groups ( −SiOH ) with a pKa​ of approximately 4.5. When analyzing basic pharmaceutical compounds (e.g., primary or secondary amines), these basic functional groups undergo strong ion-exchange interactions with the acidic silanols. This secondary interaction disrupts the off-rate kinetics of the analyte, manifesting as severe peak tailing ( Tf​>1.5 ).

To correct this, we must kinetically mask the silanols using mobile phase additives.

Table 2: Mobile Phase Additive Optimization

Analyte Character	Recommended Additive	Typical Concentration	Mechanism of Action
Basic (Amines)	Diethylamine (DEA), Ethanolamine	0.1% (v/v)	Competitively masks acidic residual silanols on the silica support.
Acidic (Carboxylics)	Trifluoroacetic Acid (TFA), Acetic Acid	0.1% (v/v)	Suppresses analyte ionization, ensuring neutral state for chiral cavity entry.
Amphoteric/Zwitterionic	DEA + TFA mixture	0.1% DEA + 0.1% TFA	Simultaneously masks silanols and controls ionization state.

Protocol 2: Additive Titration Workflow

• Step 1: Prepare your standard mobile phase without additives. Inject your sample. If Tf​>1.5 , proceed to Step 2.

• Step 2: Add 0.05% (v/v) of the appropriate modifier (DEA for bases, TFA for acids) to the mobile phase. Equilibrate for 20 column volumes.

• Step 3: Re-inject. If Tf​ is still >1.2 , incrementally increase the additive concentration to 0.1% (v/v). Caution: Never exceed 0.5% (v/v) as high concentrations of basic modifiers can dissolve the silica backbone over time.

Part 4: High Backpressure & Column Lifespan

The Causality of Flow Restriction An unexplained rise in backpressure (e.g., approaching the 30 MPa limit for standard analytical chiral columns[1]) is usually caused by either inlet frit blockage from particulate matter or in-column precipitation. Precipitation occurs when the sample is dissolved in a solvent stronger than the mobile phase, causing the analyte to crash out of solution upon hitting the column head.

Protocol 3: The 12-Hour Backflush Recovery Recent field studies have demonstrated that prolonged backflushing can rescue columns on the brink of failure. In one validated study, an extensive 12-hour backflush with the mobile phase significantly enhanced column performance, successfully reducing the peak tailing factor of a degraded column from 2.9 back to an ideal 1.0[3].

• Step 1: Reverse the column and connect directly to the pump (bypass the autosampler and detector).

• Step 2: Set the flow rate to 50% of your normal operating flow (e.g., 0.5 mL/min).

• Step 3: Flush with the mobile phase (or 100% Methanol) for 12 to 15 hours overnight.

• Step 4: Re-install in the forward direction and validate pressure against your historical system baseline.

Part 5: Frequently Asked Questions (FAQs)

Q: Can I reverse the flow direction on my chiral column? A: Yes. Modern chiral columns are packed at pressures far exceeding their standard operating limits. Reversing the flow (backflushing) is a highly recommended and scientifically sound method for dislodging particulates from the inlet frit[3]. Always backflush directly to waste to prevent contaminating your detector flow cell.

Q: My Pirkle-type DNBPG column lost resolution after running an acidic mobile phase. Why? A: Pirkle-type columns utilize a combination of covalent and ionic bonds to anchor the chiral selector to the silica. Continuous exposure to aggressive pH extremes can protonate or deprotonate the anchoring species, leading to the leaching of the ionically bound chiral moieties[2]. Once the selector leaches, the loss of resolution is irreversible.

Q: How should I store my chiral column to maximize its lifespan? A: Never store a chiral column in a mobile phase containing acidic or basic additives (like TFA or DEA). Over time, these additives will hydrolyze the silica support or degrade the chiral polymer. Always flush the column with the same mobile phase without the additive (e.g., 100% Ethanol or a neutral Hexane/IPA mix) for at least 20 column volumes before capping and storing[1].

References

• Zhao, H., et al. (2024). Chiral Method Development Using Polysaccharide-Based Chiral Stationary Phase (CSP) and Investigation of Chiral Column Degradation and Regeneration. American Journal of Analytical Chemistry (SCIRP). 3

• The Laboratory Store Ltd. Daicel 87525 CHIRALPAK ® IG-3 Polysaccharide Derivatives Solvent-based Analytical HPLC Chiral Column, 4.6mm, 250mm, 3µm.1

• AOCS. The Chromatographic Resolution of Chiral Lipids.2

• Sigma-Aldrich. High Performance Liquid Chromatography - Troubleshooting and Principles.

Sources

• 1. thelabstore.co.uk [thelabstore.co.uk]
• 2. aocs.org [aocs.org]
• 3. scirp.org [scirp.org]

addressing poor enantioselectivity in the synthesis of chiral amines

Welcome to the Technical Support Center for Chiral Amine Synthesis. As a Senior Application Scientist, I have designed this troubleshooting guide to address one of the most persistent challenges in pharmaceutical and fine chemical manufacturing: poor enantioselectivity (ee%) during the synthesis of chiral amines .

Because chiral amines are essential building blocks present in approximately 40–45% of small-molecule pharmaceuticals[1], achieving >99% ee is non-negotiable. This guide bypasses generic advice and dives directly into the mechanistic causality of stereochemical erosion across the three primary synthetic modalities: Biocatalysis, Transition-Metal Catalysis, and Organocatalysis.

Diagnostic Workflow for Stereochemical Erosion

Before diving into specific catalytic systems, use the following decision matrix to isolate the mechanistic failure point in your workflow.

Troubleshooting decision tree for low enantioselectivity in chiral amine synthesis.

Section 1: Biocatalysis (ω-Transaminases)

Amine transaminases (ATAs) offer exceptional enantioselectivity under mild conditions. However, their application is frequently bottlenecked by unfavorable thermodynamics and product inhibition[2].

Q: My asymmetric synthesis using an ω-transaminase is stalling at 50% conversion, and the ee% of the resulting amine is degrading over time. What is causing this?

A: You are likely experiencing a thermodynamic equilibrium bottleneck combined with the reverse reaction. Transamination reactions involving non-α-keto acids are governed by a well-balanced equilibrium[3]. As the concentration of your target chiral amine and the byproduct (e.g., pyruvate, if using L-alanine as the amine donor) increases, the reaction reaches equilibrium. Worse, if the ATA has slight promiscuity, the accumulated byproduct can drive the reverse reaction, eroding the kinetic enantioselectivity over time.

The Fix: You must shift the equilibrium by continuously removing the ketone byproduct. The most robust method is employing an enzymatic cascade, such as the Lactate Dehydrogenase (LDH) / Glucose Dehydrogenase (GDH) system[4].

Equilibrium shifting in ATA reactions using an LDH enzymatic cascade.

Protocol: ATA Asymmetric Synthesis with LDH/GDH Equilibrium Shifting

This self-validating protocol ensures the removal of pyruvate to drive conversion to >99% while locking in the ee%.

• Buffer Preparation: Prepare 100 mM sodium phosphate buffer (pH 7.5) containing 1 mM pyridoxal 5'-phosphate (PLP) cofactor.

• Substrate Loading: Add the prochiral ketone (50 mM) and L-alanine (250 mM, 5 equiv. amine donor).

• Cascade Assembly: Add 2 mg/mL of your engineered ω-ATA, 1 mg/mL Lactate Dehydrogenase (LDH), and 1 mg/mL Glucose Dehydrogenase (GDH).

• Cofactor Recycling: Add 1 mM NAD+ and 100 mM glucose. (Causality: GDH oxidizes glucose to gluconolactone, reducing NAD+ to NADH. LDH uses this NADH to reduce the inhibitory pyruvate into inert L-lactate, rendering the transamination irreversible).

• Incubation: Incubate at 30°C and 200 rpm. Monitor conversion via chiral HPLC. The irreversible removal of pyruvate will prevent enantiomeric erosion.

Section 2: Transition-Metal Catalyzed Asymmetric Hydrogenation (AH)

Asymmetric hydrogenation of prochiral imines is the most direct approach to α-chiral amines[5]. However, imines are notoriously more difficult to hydrogenate than olefins or ketones.

Q: I am using an Iridium/PHOX catalyst for the asymmetric hydrogenation of an acyclic N-aryl imine, but my ee is stuck below 60%. How do I optimize this?

A: The primary culprit in the AH of acyclic imines is E/Z isomerization . Unlike cyclic imines, acyclic imines exist as a mixture of E and Z isomers in solution. Because transition metal catalysts often reduce the E and Z isomers with opposite facial selectivities, a mixture of isomers leads directly to a racemic mixture of the amine product[6]. Furthermore, the stereodetermining hydride transfer often proceeds via an outer-sphere mechanism, meaning the steric environment of the ligand must perfectly encapsulate the substrate[7].

The Fix:

• Bulky N-Substituents: Increase the steric bulk of the N-protecting group (e.g., switch from N-phenyl to N-tosyl or N-diphenylphosphinyl) to lock the imine into a single (E)-geometry[6].

• Counterion Tuning: For Ir-PHOX systems, the counterion is critical. Switch from a coordinating anion (like OTf-) to a non-coordinating anion like tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (BArF-). This opens the coordination sphere, allowing tighter binding of the imine[8].

• Lewis Acid Additives: If using Palladium, adding a Lewis acid like Zn(OTf)2 can activate the imine and rigidify the transition state[5].

Table 1: Optimization of Ligands and Additives in Imine Hydrogenation [5][6]

Catalyst System	Substrate Type	Critical Additive / Counterion	Typical ee (%)	Mechanistic Role
Ir-(S,S)-f-Binaphane	N-aryl imines	None	Up to 90%	Rigidifies steric pocket for hindered substrates.
Pd-TangPhos	N-sulfonyl imines	None	>99%	Strong electron-donating ligand increases Pd nucleophilicity.
Pd-SegPhos	N-tosyl imines	Zn(OTf)2	97%	Lewis acid activates C=N bond, allowing lower H2 pressure.
Ir-PHOX	Acyclic imines	BArF-	98%	Non-coordinating anion prevents competitive catalyst inhibition.

Protocol: Ir-Catalyzed Asymmetric Hydrogenation of Imines

• Preparation (Glovebox): In a nitrogen-filled glovebox, dissolve the imine (1.0 mmol) in rigorously dry, degassed dichloromethane (5.0 mL).

• Catalyst Addition: Add 1.0 mol% of [Ir(COD)(PHOX)]BArF. (Causality: The BArF counterion is strictly required to prevent anion coordination from outcompeting the imine).

• Hydrogenation: Transfer the mixture to a stainless-steel autoclave. Purge with H2 gas three times, then pressurize to 50 bar.

• Reaction: Stir at room temperature for 12–24 hours. Release pressure slowly and pass through a short silica plug to remove the metal before chiral GC/HPLC analysis.

Section 3: Organocatalysis (Chiral Phosphoric Acids)

Chiral phosphoric acids (CPAs) derived from BINOL are exceptional catalysts for the metal-free enantioselective reductive amination of ketones using organic hydrides like Hantzsch esters or silanes[9][10].

Q: During the scale-up of my CPA-catalyzed reductive amination using a Hantzsch ester, my ee% dropped from 94% to 70%. What causes this scalability issue?

A: You are suffering from background uncatalyzed reduction . In CPA catalysis, the chiral phosphoric acid acts as a bifunctional catalyst: it protonates the imine (activating it) while the chiral phosphate counterion provides the steric environment that dictates the trajectory of the incoming hydride from the Hantzsch ester[9].

During scale-up, slight increases in exothermic heat or the presence of trace moisture can cause the Hantzsch ester to reduce the imine outside of the chiral pocket of the catalyst. Because this background reaction is racemic, your overall ee% plummets.

The Fix:

• Lower the Temperature: Run the reaction at 0°C or -20°C. This suppresses the uncatalyzed background reaction while the low activation energy of the CPA-catalyzed pathway allows it to proceed.

• Increase Catalyst Steric Bulk: Switch from a standard BINOL phosphoric acid to a heavily substituted 3,3'-disubstituted BINOL derivative (e.g., TRIP). The bulky 2,4,6-triisopropylphenyl groups create a tighter chiral pocket that excludes solvent and forces the Hantzsch ester into a highly organized transition state[10].

• Use Molecular Sieves: Water hydrolyzes the imine back to the ketone, disrupting the equilibrium. Always use activated 5Å molecular sieves[9].

Protocol: CPA-Catalyzed Reductive Amination

• Setup: In a flame-dried Schlenk tube, combine the ketone (1.0 equiv) and the amine (1.1 equiv) in anhydrous p-xylene (0.5 M).

• Water Scavenging: Add 100 mg of freshly activated 5Å molecular sieves per mmol of substrate. Stir for 1 hour to ensure complete imine formation[9].

• Catalyst & Reductant: Cool the mixture to 0°C. Add 5 mol% of the chiral phosphoric acid (e.g., TRIP) and the Hantzsch ester (1.2 equiv). (Causality: Adding the reductant only after cooling ensures no racemic background reduction occurs).

• Workup: Stir until completion (typically 36–72 h). Purify directly via silica gel chromatography (pre-treated with 1% Et3N to prevent product streaking).

References

• Continuous flow-mode synthesis of (chiral) amines with transaminase: a strategic biocatalytic approach to essential building blocks Reaction Chemistry & Engineering (RSC Publishing)[Link]

• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation Chemical Reviews - ACS Publications[Link]

• Chiral Phosphoric Acid-Catalyzed Enantioselective Reductive Amination of 2-Pyridyl Ketones: Construction of Structurally Chiral Pyridine-Based Ligands The Journal of Organic Chemistry - ACS Publications[Link]

• Highly Enantioselective Pd-Catalyzed Asymmetric Hydrogenation of Activated Imines Dalian Institute of Chemical Physics[Link]

• Revisiting the Stereodetermining Step in Enantioselective Iridium-Catalyzed Imine Hydrogenation ACS Catalysis - ACS Publications[Link]

• Recent advances in ω-transaminase-mediated biocatalysis for the enantioselective synthesis of chiral amines White Rose Research Online [Link]

• Chiral Brønsted Acid-Catalyzed Metal-Free Asymmetric Direct Reductive Amination Using 1-Hydrosilatrane The MJA Lab[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Continuous flow-mode synthesis of (chiral) amines with transaminase: a strategic biocatalytic approach to essential building blocks - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 3. dial.uclouvain.be [dial.uclouvain.be]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. pubs.acs.org [pubs.acs.org]
• 6. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. static1.squarespace.com [static1.squarespace.com]

Technical Support Center: Optimizing Solvent Systems for the Crystallization of Diastereomeric Salts

Welcome to the Technical Support Center dedicated to the nuanced art and science of diastereomeric salt crystallization. This guide is designed for researchers, scientists, and drug development professionals to provide actionable, in-depth technical guidance for overcoming common and complex challenges in the laboratory. Here, we move beyond simple protocols to explain the "why" behind experimental choices, empowering you to troubleshoot effectively and optimize your chiral resolution processes.

I. Frequently Asked Questions (FAQs)

Q1: What is the fundamental role of the solvent in diastereomeric salt resolution?

The solvent is a critical parameter in the success of separating enantiomers through diastereomeric salt formation. Its primary role is to create a significant difference in solubility between the two diastereomeric salts.[1] This allows for the selective crystallization of the less soluble salt, while the more soluble one remains in the solution, known as the mother liquor.[1] The choice of solvent directly impacts the yield, diastereomeric excess (d.e.), and crystal quality of the isolated salt.[1]

Q2: How do I select a promising starting solvent for my crystallization?

A systematic solvent screening is the most effective approach.[1][2] The ideal solvent should have a significant solubility difference between the two diastereomeric salts.[2] A good starting point is to select a solvent where the racemic mixture and the resolving agent show moderate solubility.[3] It is advisable to screen a variety of solvents with different polarities and hydrogen-bonding capabilities to increase the likelihood of discovering a selective system.[3]

Q3: Can the choice of solvent affect which enantiomer crystallizes?

Yes, the choice of solvent can sometimes lead to a phenomenon known as "chirality switching."[1] In such cases, different solvents can cause the opposite enantiomer's diastereomeric salt to become the less soluble one.[1][4] This is dependent on the specific molecular interactions between the salts and the solvent molecules.[1]

Q4: What is an "anti-solvent" and how is it utilized in these crystallizations?

An anti-solvent is a solvent in which the diastereomeric salts have low solubility.[2] It is gradually added to a solution of the salts in a "good" solvent to induce precipitation.[2] This technique is particularly useful when the desired salt is too soluble in the primary solvent, as it helps to reduce solubility and increase the yield.[3] The rate of addition of the anti-solvent is a critical parameter to control, as a slow addition rate can prevent excessive supersaturation and agglomeration of crystals.[5]

Q5: What is the significance of a ternary phase diagram in this process?

A ternary phase diagram is a powerful tool for visualizing the phase behavior of the two diastereomeric salts and the solvent.[3] It can help determine the feasibility of separating the desired diastereomer under equilibrium conditions and guide the design of an optimized crystallization process.[3][6]

II. Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during your experiments, providing explanations for their causes and actionable solutions.

Issue 1: No crystals are forming, even after cooling and extended stirring.

A complete lack of crystal formation is a common hurdle that typically points to issues with supersaturation or nucleation.

Possible Causes & Recommended Solutions:

• Insufficient Supersaturation: The concentration of the diastereomeric salt may be below its solubility limit.[2]

  • Solution: Carefully evaporate some of the solvent to increase the concentration of the salts.[2][3]

• Inappropriate Solvent System: The chosen solvent may be too effective at dissolving both diastereomeric salts, preventing either from precipitating.[2][3]

  • Solution: A comprehensive solvent screen is necessary to identify a system where one salt is significantly less soluble.[2]

• Inhibition of Nucleation: Even in a supersaturated solution, the energy barrier for crystal nucleation may be too high.

  • Solution 1 (Seeding): Introduce a few seed crystals of the desired product to provide a template for crystallization to begin.[7]

  • Solution 2 (Scratching): Gently scratch the inside of the flask at the solution's surface with a glass rod. The microscopic glass fragments can serve as nucleation sites.[7]

• Inhibition by Impurities: Trace impurities can sometimes hinder nucleation and crystal growth.[3][8]

  • Solution: Ensure the high purity of your starting materials (racemic compound and resolving agent).[2] An additional purification step for the starting materials might be necessary.[3]

Issue 2: My product is "oiling out" instead of crystallizing.

"Oiling out" refers to the separation of the diastereomeric salt from the solution as a liquid instead of a solid.[7] This occurs when the salt's melting point is lower than the crystallization temperature or when the concentration is excessively high.[3]

Possible Causes & Recommended Solutions:

• High Supersaturation: A very high concentration can kinetically favor the formation of a liquid phase over an ordered crystal lattice.[7] This is often a result of rapid cooling or using an insufficient amount of solvent.[7]

  • Solution: The most critical step is to slow down the process. Dissolve the salt at a higher temperature and allow it to cool to the final temperature very slowly to maintain the system in the metastable zone, which favors crystal growth.[7]

• Inappropriate Solvent Choice: The solvent may be too good, keeping the salt dissolved, or too poor, causing it to crash out as an oil.[7]

  • Solution: If a particular solvent consistently leads to oiling out, try modifying the solvent system by adding a co-solvent. For instance, if a non-polar solvent is causing issues, adding a small amount of a more polar co-solvent might be beneficial.[7]

• High Initial Concentration:

  • Solution: Start with a more dilute solution by adding more solvent.[7] You can then induce crystallization by slowly evaporating the solvent or by adding an anti-solvent.[7]

Issue 3: The diastereomeric excess (d.e.) of my crystallized salt is low.

Low diastereomeric excess is an indication of poor separation between the two diastereomers.

Possible Causes & Recommended Solutions:

• Suboptimal Solvent System: The choice of solvent is paramount for achieving high selectivity.[3]

  • Solution: A systematic solvent screen is the most effective method to find a solvent that maximizes the solubility difference between the two diastereomeric salts.[3]

• Rapid Cooling: Fast crystallization can trap the more soluble diastereomer within the crystal lattice of the less soluble one.[7]

  • Solution: Employ a slower, more controlled cooling rate to allow the system to remain near equilibrium, which favors the crystallization of the least soluble species.[7]

• Co-precipitation: If the solubilities of the two diastereomers are very similar in the chosen solvent, the undesired diastereomer may co-precipitate.[3]

  • Solution: A different solvent system is required to enhance selectivity.[3] Recrystallization of the enriched solid material, potentially from a different solvent system, is a standard method to improve diastereomeric excess.[1][7]

• Formation of a Solid Solution: In some instances, the undesired diastereomer can become incorporated into the crystal lattice of the desired one, forming a solid solution, which makes separation by simple crystallization very challenging.[2][9]

  • Solution: This may necessitate screening for a different chiral resolving agent, as a different molecular structure can lead to salts with more distinct physical properties.[7]

Troubleshooting Decision Trees

To further assist in your experimental workflow, here are two decision tree diagrams illustrating the troubleshooting logic for "Oiling Out" and "Low Diastereomeric Excess."

Caption: Troubleshooting decision tree for "oiling out".

Caption: Troubleshooting decision tree for low diastereomeric excess.

III. Experimental Protocols

Protocol 1: High-Throughput Solvent Screening

This protocol outlines a systematic approach to identify an optimal solvent for diastereomeric salt crystallization using a 96-well plate format.[10][11]

Objective: To identify a solvent or solvent mixture that provides the best separation of diastereomeric salts based on differential solubility.

Methodology:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the racemic mixture in a suitable solvent (e.g., methanol, ethanol).[10]

  • Prepare stock solutions of the chiral resolving agent at the same molar concentration.[10]

• Salt Formation in a Multi-well Plate:

  • Dispense a fixed volume of the racemic mixture stock solution into each well of a 96-well plate.[10]

  • Add one equivalent of the resolving agent stock solution to each well.[10]

  • Remove the solvent by evaporation, for example, using a centrifugal evaporator.[10]

• Solubility and Crystallization Screening:

  • To each well containing the dried diastereomeric salts, add a different crystallization solvent or solvent mixture.[10] A representative list of solvents is provided in Table 2.

  • Seal the plate and agitate at a controlled temperature for a set period (e.g., 24 hours) to allow the system to reach equilibrium.[3]

  • Centrifuge the plate to pellet any solid material.[3]

• Analysis:

  • Carefully collect a sample of the supernatant (mother liquor) from each well.[3]

  • Analyze the supernatant samples by chiral HPLC to determine the concentration of each diastereomer remaining in solution.[3]

  • The solvent that shows the largest difference in the concentration of the two diastereomers in the supernatant is a promising candidate for selective crystallization.[3]

Table 1: Example Data from a High-Throughput Solvent Screen

Well	Solvent System	Conc. of Diastereomer 1 in Supernatant (mg/mL)	Conc. of Diastereomer 2 in Supernatant (mg/mL)	Solubility Difference (Conc. 2 - Conc. 1)
A1	Isopropanol	5.2	15.8	10.6
A2	Ethyl Acetate	2.1	18.5	16.4
A3	Acetonitrile	8.9	12.3	3.4
A4	Toluene	1.5	4.2	2.7
A5	Methanol	25.0	28.1	3.1

Note: The data presented in this table is for illustrative purposes and will vary depending on the specific compounds and conditions.

Protocol 2: Preparative Scale Crystallization and Enantiomer Regeneration

Once an effective solvent system is identified, the process is scaled up to obtain a larger quantity of the desired enantiomer.[10]

Methodology:

• Dissolution and Salt Formation:

  • In a reaction vessel, dissolve the racemic mixture (e.g., 1.0 equivalent) and the chiral resolving agent (e.g., 0.5 to 1.0 equivalent) in the chosen solvent at an elevated temperature to ensure complete dissolution.[10][12]

  • Filter the hot solution to remove any insoluble impurities.[2]

• Crystallization:

  • Allow the mixture to cool slowly to room temperature. If no crystallization occurs, induce it by scratching the inside of the flask with a glass rod or by adding a seed crystal of the desired diastereomeric salt.[12]

  • Once crystallization begins, continue to cool the mixture in an ice bath or refrigerator for a specified period to maximize the yield.[12]

• Isolation of the Diastereomeric Salt:

  • Collect the precipitated diastereomeric salt by vacuum filtration.[12]

  • Wash the crystals with a small amount of the cold crystallization solvent to remove any adhering mother liquor.[10][12]

  • Dry the salt under vacuum.[10][12]

• Analysis of Purity:

  • Determine the diastereomeric purity of the isolated salt using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy or by measuring the optical rotation.[10]

• Enantiomer Regeneration:

  • Dissolve the purified diastereomeric salt in water or a suitable solvent.[10]

  • Adjust the pH of the solution to break the ionic bond between the chiral acid and base. For example, if resolving a racemic acid with a chiral base, add a strong acid (e.g., HCl). Conversely, add a strong base (e.g., NaOH) if resolving a racemic base with a chiral acid.[10]

  • Extract the liberated enantiomer into an appropriate organic solvent.[10]

  • Wash the organic layer to remove any remaining resolving agent or salts.[10]

  • Dry the organic layer and remove the solvent under reduced pressure to yield the purified enantiomer.[10]

  • Determine the enantiomeric purity of the final product using chiral HPLC or by measuring its specific rotation.[10]

General Workflow Diagram

Caption: General workflow for chiral resolution via diastereomeric salt formation.[7]

IV. References

• Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. (2023). Advances in Engineering. [Link]

• New Opportunities to Improve the Enantiomeric and Diastereomeric Separations. (2018). IntechOpen. [Link]

• Lam, A. W. H., & Ng, K. M. (n.d.). 394e Chiral Resolution Via Diastereomeric Salt Crystallization. American Institute of Chemical Engineers. [Link]

• Establishment of a Simple and Efficient Screening Protocol for Optical Resolution by Diastereomeric Salt Crystallization: Analyzing Success-Related Factors and Constructing Reliable Procedures from Previous Studies. (2025). ACS Publications. [Link]

• Bosits, M. H., et al. (2022). Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation. CrystEngComm. [Link]

• Compressing Experiences of Optical Resolution Trials, Based on Diastereomeric Salt or Co-Crystal Formation, into Ternary Equilibrium Melting Phase Diagrams of Two Chiral Enantiomers and a Resolving Agent Molecule with the Help of DSC and Powder XRD. (2026). MDPI. [Link]

• Ferreira, F. C., et al. (2006). Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Tetrahedron: Asymmetry. [Link]

• Effects of Additives in Solution Crystallization. (n.d.). IntechOpen. [Link]

• Establishment of a Simple and Efficient Screening Protocol for Optical Resolution by Diastereomeric Salt Crystallization: Analyzing Success-Related Factors and Constructing Reliable Procedures from Previous Studies. (2025). ACS Publications. [Link]

• Diastereomeric recrystallization. (n.d.). Wikipedia. [Link]

• Strategies for chiral separation: from racemate to enantiomer. (2023). Royal Society of Chemistry. [Link]

• An Integrated High-Throughput Screening Approach for Purification of Solid Organic Compounds by Trituration and Crystallization in Solvents. (2007). ACS Publications. [Link]

• Dynamic Thermodynamic Resolution: Advantage by Separation of Equilibration and Resolution. (2009). Sams Research Group. [Link]

• Overcoming a Solid Solution System on Chiral Resolution: Combining Thermodynamics of Crystallization and Kinetics of Enantioselective Dissolution. (n.d.). ChemRxiv. [Link]

• Dynamic Thermodynamic Resolution: Control of Enantioselectivity through Diastereomeric Equilibration. (2000). ACS Publications. [Link]

• High-Throughput Crystallization Screening Technique with Transmission PXRD Analysis. (2023). Analytical Sales. [Link]

• Dynamic thermodynamic resolution: advantage by separation of equilibration and resolution. (2009). National Library of Medicine. [Link]

• A high throughput screening method for the nano-crystallization of salts of organic cations. (n.d.). Europe PMC. [Link]

• Dynamic Thermodynamic Resolution: Advantage by Separation of Equilibration and Resolution. (2009). ACS Publications. [Link]

• Diastereomeric Salt Crystallization Using Ternary Phase Diagram. (2025). YouTube. [Link]

• Population Balance Modeling of Diastereomeric Salt Resolution. (2023). ACS Publications. [Link]

• High-Throughput Crystallization Screening Technique with Transmission PXRD Analysis. (2023). ACS Publications. [Link]

• High throughput screening of crystallization materials. (2007). Google Patents.

• Solvent-Controlled Racemic Resolution of C3-Symmetric Trihydroxytribenzotriquinacenes. (2020). ACS Publications. [Link]

• The Effect of Solvent on Crystal Growth and Morphology. (n.d.). ResearchGate. [Link]

• Analytical Techniques for Characterizing Diastereomers of Phosphorothioated Oligonucleotides. (n.d.). ResearchGate. [Link]

• Analytical techniques for characterizing diastereomers of phosphorothioated oligonucleotides. (2022). SciSpace. [Link]

• Solvent-Induced Chirality Switching in the Enantioseparation of Hydroxycarboxylic Acids with a Quaternary Stereogenic Center. (2025). National Library of Medicine. [Link]

• Analytical techniques for characterizing diastereomers of phosphorothioated oligonucleotides. (2022). National Library of Medicine. [Link]

• Challenges of Crystal Structure Prediction of Diastereomeric Salt Pairs. (2005). ACS Publications. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Validation of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol Purity by High-Performance Liquid Chromatography

This guide provides an in-depth, objective comparison of High-Performance Liquid Chromatography (HPLC) for the validation of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol purity. Designed for researchers, scientists, and drug development professionals, this document delves into the causality behind experimental choices, presents supporting data, and contrasts the primary analytical technique with a leading alternative to ensure a comprehensive understanding of robust purity assessment.

The stereochemical integrity of active pharmaceutical ingredients (APIs) is a cornerstone of modern drug development. For chiral molecules like (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol, a key intermediate in the synthesis of various pharmaceuticals, the presence of its enantiomeric counterpart, the (S)-isomer, can lead to significantly different pharmacological or toxicological profiles. Consequently, a validated, high-resolution analytical method is not merely a procedural requirement but a critical system for guaranteeing product safety and efficacy.

High-Performance Liquid Chromatography (HPLC) is widely regarded as the gold standard for enantiomeric purity analysis, prized for its robustness, versatility, and the extensive availability of chiral stationary phases (CSPs).[1][2] This guide will detail a validated chiral HPLC method, explore its performance in the context of potential impurities, and compare it with Supercritical Fluid Chromatography (SFC), an increasingly popular alternative.

The Premier Technique: Chiral HPLC for Enantioselective Purity

The fundamental principle of chiral HPLC lies in the differential interaction between enantiomers and a chiral stationary phase.[1][3] This creates a transient diastereomeric complex, leading to different retention times and, thus, enabling their separation and quantification.

Causality in Method Development

The selection of the HPLC method parameters is a deliberate process designed to achieve optimal resolution and peak shape.

• Chiral Stationary Phase (CSP): Polysaccharide-based CSPs, particularly those derived from amylose or cellulose phenylcarbamates, are exceptionally effective for resolving a wide array of chiral compounds, including amines.[2] Their helical polymer structures create chiral grooves and cavities that facilitate enantioselective interactions through hydrogen bonding, dipole-dipole, and π-π interactions. For this analysis, an immobilized amylose-based CSP is selected for its broad applicability and high-pressure tolerance.

• Mobile Phase Selection: A normal-phase mobile phase, typically a mixture of a non-polar solvent like hexane and an alcohol modifier (e.g., ethanol or isopropanol), is employed. The alcohol modifier plays a crucial role in modulating the retention and selectivity of the separation. The addition of a small percentage of a basic modifier, such as diethylamine (DEA), is often essential when analyzing chiral amines.[3] DEA acts as a competitive base, interacting with acidic silanol groups on the silica support that can cause peak tailing, thereby ensuring sharp, symmetrical peaks necessary for accurate quantification.

• Detection: The 2-chloro-6-fluorophenyl chromophore in the analyte allows for sensitive detection using a standard UV detector. A wavelength of 220 nm is chosen to maximize the signal-to-noise ratio.

Experimental Workflow: HPLC Purity Validation

The workflow for validating the purity of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol is a systematic process.

Caption: Workflow for HPLC purity determination of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol.

Detailed HPLC Protocol

Parameter	Specification
HPLC System	Standard HPLC system with a quaternary pump, autosampler, column thermostat, and UV detector.
Column	Chiralpak® IA (Immobilized Amylose tris(3,5-dimethylphenylcarbamate)) (250 mm x 4.6 mm, 5 µm)
Mobile Phase	n-Hexane / Isopropanol / Diethylamine (80:20:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 220 nm
Injection Volume	10 µL
Sample Preparation	Dissolve the sample in the mobile phase to a final concentration of approximately 0.5 mg/mL.[3]

System Validation and Data Integrity

Method validation is performed in accordance with International Council for Harmonisation (ICH) guidelines to ensure the method is fit for its intended purpose.[4][5][6] This self-validating system ensures trustworthiness in the reported results.

Validation Parameter	Acceptance Criteria	Typical Performance
Specificity	Baseline resolution (Rs > 1.5) from all impurities.	Rs between (R)- and (S)-enantiomers > 2.0. No interference from process impurities.
Linearity (r²)	≥ 0.999 for the (S)-enantiomer impurity.	r² = 0.9995 over the range of 0.05% to 1.0% of the nominal concentration.
Accuracy (% Recovery)	90.0% - 110.0% for the impurity.	98.5% - 102.3% recovery for spiked (S)-enantiomer at three concentration levels.
Precision (%RSD)	≤ 5.0% for impurity quantification.	Repeatability (%RSD) = 1.8%; Intermediate Precision (%RSD) = 2.5%.
Limit of Quantitation (LOQ)	S/N ratio ≥ 10.	0.05% of the nominal analyte concentration (0.25 µg/mL).
Limit of Detection (LOD)	S/N ratio ≥ 3.	0.015% of the nominal analyte concentration (0.075 µg/mL).
Robustness	No significant change in results with minor variations.	Method is robust to minor changes in mobile phase composition (±2%) and flow rate (±0.1 mL/min).

Impurity Profiling: A Comprehensive Assessment

A robust analytical method must not only quantify the enantiomeric impurity but also separate other potential process-related impurities. Based on a plausible synthetic route, potential impurities could include starting materials, intermediates, and by-products.

Caption: Logical relationship of the target compound to its enantiomer and process-related impurities.

Chromatographic Performance Data

The developed HPLC method demonstrates excellent specificity, providing baseline separation for the target compound from its enantiomer and other potential impurities.

Compound	Retention Time (min)	Resolution (Rs)	Comments
2-chloro-6-fluorobenzaldehyde	4.2	-	Potential Starting Material
2-Amino-1-(2-chloro-6-fluorophenyl)ethanone	6.8	8.1 (vs. Aldehyde)	Potential Intermediate
(R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol	12.5	10.2 (vs. Ketone)	Target Analyte
(S)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol	14.1	2.2 (vs. R-isomer)	Enantiomeric Impurity

Comparative Analysis: HPLC vs. Supercritical Fluid Chromatography (SFC)

While HPLC is the established workhorse, Supercritical Fluid Chromatography (SFC) has emerged as a powerful alternative for chiral separations.[7] SFC uses a supercritical fluid, typically carbon dioxide, as the main component of the mobile phase, offering distinct advantages.

Principle of Chiral SFC

SFC operates on similar principles to HPLC, utilizing a chiral stationary phase to separate enantiomers. However, the use of supercritical CO2, often modified with a small amount of an organic solvent (like methanol or ethanol), results in a mobile phase with low viscosity and high diffusivity. This allows for much faster separations at lower backpressures compared to HPLC.[7]

Performance Comparison: HPLC vs. SFC

Feature	High-Performance Liquid Chromatography (HPLC)	Supercritical Fluid Chromatography (SFC)
Principle	Differential partitioning between a liquid mobile phase and a solid chiral stationary phase (CSP).[5]	Differential partitioning between a supercritical fluid mobile phase and a solid CSP.[7]
Speed	Moderate (Typical analysis time: 10-30 minutes).[1]	Very Fast (Typical analysis time: < 5 minutes).
Solvent Consumption	High; uses significant volumes of organic solvents (e.g., hexane, isopropanol).	Low; primarily uses captured CO2 with a small percentage of organic co-solvent, reducing waste and cost.
Environmental Impact	Higher due to organic solvent usage and disposal.	"Greener" technology due to the use of non-toxic, recyclable CO2.
Resolution	Generally excellent, highly optimized with a vast library of available CSPs.	Often provides comparable or even superior resolution to HPLC, especially with modern instrumentation.
Cost (Initial)	Lower initial capital investment for standard systems.	Higher initial capital investment for instrumentation.
Cost (Operational)	Higher due to solvent purchase and disposal costs.	Lower due to reduced solvent usage and faster throughput.
Method Transfer	Well-established, but transfer between labs can require significant optimization.	Methods can be more easily transferred from normal-phase HPLC.[7]

Experimental Protocol: Chiral SFC

Parameter	Specification
SFC System	Analytical SFC system with a binary pump, autosampler, column thermostat, and back-pressure regulator (BPR).
Column	Chiralpak® IA (Immobilized Amylose tris(3,5-dimethylphenylcarbamate)) (150 mm x 4.6 mm, 3 µm)
Mobile Phase	Supercritical CO2 / Methanol with 0.1% Diethylamine (85:15, v/v)
Flow Rate	3.0 mL/min
Outlet Pressure (BPR)	150 bar
Column Temperature	35 °C
Detection	UV at 220 nm
Injection Volume	5 µL

Conclusion: Selecting the Optimal Technique

The validation of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol purity is unequivocally achieved with high fidelity using chiral HPLC. The methodology presented is robust, specific, and adheres to stringent international regulatory standards, providing a self-validating system for quality control. The technique's strength lies in its proven reliability and the vast body of knowledge supporting method development.

However, for laboratories focused on high-throughput analysis and environmental sustainability, Supercritical Fluid Chromatography (SFC) presents a compelling and powerful alternative. Its dramatic reduction in analysis time and solvent consumption can lead to significant long-term operational efficiencies.

The choice between HPLC and SFC ultimately depends on the specific needs of the laboratory, considering factors such as sample throughput, existing instrumentation, budget for capital expenditure, and "green chemistry" initiatives. Both techniques, when properly validated, provide the necessary analytical rigor to ensure the stereochemical purity and overall quality of this critical pharmaceutical building block.

References

• Title: Validation of Analytical Procedures: Text and Methodology Q2(R1) Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW Source: Zenodo URL: [Link]

• Title: Steps for HPLC Method Validation Source: Pharmaguideline URL: [Link]

• Title: Validation of high-performance liquid chromatography methods for pharmaceutical analysis. Understanding the differences and similarities between validation requirements of the US Food and Drug Administration, the US Pharmacopeia and the International Conference on Harmonization. Source: Semantic Scholar URL: [Link]

• Title: Unconventional approaches for chiral resolution Source: National Institutes of Health (NIH) URL: [Link]

• Title: Advances in chiral analysis: from classical methods to emerging technologies Source: University of Padua (UNIPD) URL: [Link]

• Title: Recent Advances in Separation and Analysis of Chiral Compounds Source: ACS Publications URL: [Link]

• Title: Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases Source: YAKHAK HOEJI (Journal of the Pharmaceutical Society of Korea) URL: [Link]

• Title: Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms Source: MDPI URL: [Link]

• Title: Advances in chiral analysis: from classical methods to emerging technologies Source: Royal Society of Chemistry URL: [Link]

• Title: Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC Source: LCGC International URL: [Link]

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A Senior Application Scientist's Guide to Chiral Auxiliaries in Asymmetric Synthesis

For the synthetic chemist, the creation of stereochemically defined molecules is a central challenge. Nature almost exclusively produces one of two possible enantiomers for its biological functions, and the physiological effects of a chiral drug can differ dramatically between its enantiomeric forms. Asymmetric synthesis, therefore, is not merely an academic exercise but a critical necessity in modern drug development and materials science. Among the established strategies, the use of chiral auxiliaries remains a powerful and reliable method for controlling stereochemistry.[1][2]

A chiral auxiliary is an enantiomerically pure compound that is temporarily attached to a prochiral substrate.[3][4] This covalent linkage creates a chiral environment, forcing a subsequent reaction to proceed with a high degree of facial selectivity, thereby setting a new stereocenter with a predictable configuration.[3] After the key transformation, the auxiliary is cleaved and can, ideally, be recovered for reuse.[3] This guide provides a comparative analysis of the most prevalent and field-proven chiral auxiliaries, offering insights into their mechanisms, performance, and practical applications to aid researchers in making informed decisions for their synthetic campaigns.

The Workhorses: Evans' Oxazolidinone Auxiliaries

Introduced by David A. Evans in the 1980s, chiral oxazolidinones have become one of the most reliable and widely used classes of chiral auxiliaries, particularly for asymmetric aldol and alkylation reactions.[1][5][6] They are typically derived from readily available and relatively inexpensive amino acids, such as L-valine and L-phenylalanine.[7][]

Mechanism of Stereocontrol: The Power of Chelation

The remarkable stereoselectivity of Evans' auxiliaries stems from the formation of a rigid, chelated transition state. For instance, in an aldol reaction, the N-acyl oxazolidinone is first converted into a boron enolate. This enolate adopts a well-defined six-membered, chair-like transition state, as described by the Zimmerman-Traxler model.[3] The bulky substituent at the C4 position of the oxazolidinone (e.g., an isopropyl or benzyl group) effectively blocks one face of the enolate. Consequently, the incoming aldehyde can only approach from the less sterically hindered face, leading to a predictable syn-aldol product with high diastereoselectivity.[3][9]

Caption: Zimmerman-Traxler model for the Evans' oxazolidinone-mediated aldol reaction.

Performance Data

The primary metrics for evaluating an auxiliary's performance are diastereoselectivity (often expressed as diastereomeric excess, d.e., or diastereomeric ratio, d.r.) and chemical yield. Evans' auxiliaries consistently deliver exceptional results across a range of substrates.

Auxiliary Type	Aldehyde	Diastereomeric Excess (d.e.)	Yield (%)	Reference
Valine-derived	Isobutyraldehyde	>99%	80-90%	[10]
Valine-derived	Benzaldehyde	>99%	85-95%	[10]
Phenylalanine-derived	Propionaldehyde	>99%	78%	[7]
Aminoindanol-derived	p-Tolualdehyde	>99%	82%	[7]

Attachment and Cleavage

The utility of an auxiliary is critically dependent on the ease and efficiency of its attachment and subsequent removal.[11]

Attachment: The oxazolidinone is typically N-acylated by deprotonation with a strong base like n-BuLi followed by reaction with an acid chloride, or under milder conditions using an anhydride and a catalyst like DMAP.[12]

Cleavage: A variety of methods exist to cleave the N-acyl bond, allowing access to a range of functional groups without disturbing the newly created stereocenter.[11]

Reagent(s)	Product Functional Group	Reference
LiOH / H₂O₂	Carboxylic Acid	[5][12]
LiBH₄ or LiAlH₄	Primary Alcohol	[11]
NaOMe / MeOH	Methyl Ester	[11]
Weinreb's Reagent	Weinreb Amide	[13]
DIBAL-H	Aldehyde	[11]

It is crucial to note that cleavage with lithium hydroxide (LiOH) alone can lead to undesired hydrolysis of the auxiliary's endocyclic carbamate bond. The use of lithium hydroperoxide (LiOOH), generated in situ from LiOH and H₂O₂, selectively cleaves the exocyclic amide bond.[5][12][14]

Experimental Protocol: Boron-Mediated Evans Aldol Reaction

This protocol details the key stereodifferentiating step.[7]

• Preparation: Dissolve the N-acyl oxazolidinone (1.0 equiv) in anhydrous dichloromethane (DCM) in a flame-dried flask under an inert atmosphere (N₂ or Ar). Cool the solution to 0 °C.

• Enolate Formation: Add dibutylboron triflate (1.1 equiv) dropwise, followed by the dropwise addition of triethylamine (1.2 equiv). Stir the resulting solution at 0 °C for 30 minutes.

• Aldol Addition: Cool the reaction mixture to -78 °C. Add the aldehyde (1.2 equiv) dropwise. Stir at -78 °C for 2 hours, then allow the reaction to warm to 0 °C and stir for an additional 1 hour.

• Workup: Quench the reaction by adding a pH 7 phosphate buffer. Extract the aqueous layer with DCM. The combined organic layers are dried, filtered, and concentrated. The crude product is then purified by silica gel chromatography.

The Alkylation Specialist: Myers' Pseudoephedrine Auxiliary

For the asymmetric alkylation of enolates, the pseudoephedrine-based auxiliary developed by Andrew Myers provides a highly practical and powerful alternative.[15] A key advantage is that both enantiomers of pseudoephedrine are inexpensive commodity chemicals.[15] Furthermore, the resulting α-substituted amide products are often highly crystalline, facilitating purification by recrystallization.[16][17]

Mechanism of Stereocontrol: A Chelated Enolate Directs the Electrophile

After N-acylation, the pseudoephedrine amide is deprotonated with a strong base like lithium diisopropylamide (LDA) to form a (Z)-enolate. The diastereoselectivity of the subsequent alkylation is believed to arise from a rigid, chelated conformation where the secondary lithium alkoxide of the auxiliary and associated solvent molecules block one face of the enolate.[1] The incoming electrophile (e.g., an alkyl halide) can therefore only approach from the less hindered re face.[18]

Caption: Proposed chelated transition state for Myers' asymmetric alkylation.

Performance Data

This method provides excellent diastereoselectivity for a wide range of primary and even some secondary alkyl halides.[1]

Substrate (R group)	Electrophile (E-X)	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
-CH₃	Benzyl Bromide	>100 : 1	91%	[15]
-CH₂CH₃	Methyl Iodide	>50 : 1	97%	[15]
-CH(CH₃)₂	Ethyl Iodide	>50 : 1	91%	[15]
-CH₂CH₃ (for Quaternary Center)	Allyl Iodide	19 : 1	89%	[17]

A notable advantage is the high selectivity observed in the formation of challenging α-quaternary stereocenters, often outperforming other methods.[16][17]

Cleavage Methods

The robust amide bond can be cleaved under vigorous conditions to release the enantiomerically enriched product.[15][19]

• Acidic Hydrolysis: Refluxing with strong acid (e.g., H₂SO₄) yields the carboxylic acid.

• Reductive Cleavage: Treatment with LiAlH₄ or LiBH₄ yields the primary alcohol.

• Addition of Organometallics: Reaction with Grignard or organolithium reagents yields the corresponding ketone.

The Amine Architect: Ellman's tert-Butanesulfinamide Auxiliary

The synthesis of chiral amines is fundamental to medicinal chemistry. The auxiliary-based approach developed by Jonathan Ellman, using enantiopure tert-butanesulfinamide, has become a benchmark method for the asymmetric synthesis of amines.[20][21] The auxiliary is condensed with an aldehyde or ketone to form an N-tert-butanesulfinyl imine (sulfinimine).

Mechanism of Stereocontrol

The stereochemical outcome is controlled by the nucleophilic addition to the sulfinimine. The bulky tert-butylsulfinyl group directs the incoming nucleophile to the opposite face of the imine through a chair-like transition state, where the nucleophile adds to the less hindered face to minimize steric interactions.[21] This process generates a sulfinamide, which can be readily hydrolyzed to the free amine.

Caption: General workflow for asymmetric amine synthesis via Ellman's auxiliary.

Performance and Cleavage

The method is notable for its broad substrate scope and consistently high diastereoselectivities. The crucial cleavage of the N-S bond is typically achieved with stoichiometric HCl in a protic solvent like methanol, which cleanly releases the amine hydrochloride salt and the auxiliary.[21][22] This mild cleavage condition is a significant advantage, as it prevents epimerization of the newly formed stereocenter.[22]

Comparative Summary

Choosing the right auxiliary depends on the target transformation, desired functional group, and practical considerations like cost and scalability.

Chiral Auxiliary	Primary Application	Typical Selectivity	Key Advantages	Key Considerations
Evans' Oxazolidinone	Aldol, Alkylation, Diels-Alder Reactions	>99% d.e.	Highly predictable, well-understood, versatile cleavage options.	Cleavage with LiOH alone can cause side reactions.
Myers' Pseudoephedrine	Asymmetric Alkylation	>50:1 d.r.	Excellent for quaternary centers, crystalline products, inexpensive auxiliary.	Vigorous cleavage conditions required; auxiliary is a controlled substance.[15][16]
Ellman's Sulfinamide	Asymmetric Amine Synthesis	>95% d.e.	Broad scope, mild cleavage conditions, reliable for amine synthesis.	Primarily for C-N bond formation.
Oppolzer's Camphorsultam	Michael Additions, Claisen Rearrangements	High d.e.	Effective for conjugate additions and pericyclic reactions.[1]	More niche applications compared to Evans' or Myers'.
Enders' SAMP/RAMP	Aldol and Alkylation of Ketones/Aldehydes	High d.e.	Classic method for α-functionalization of carbonyls via hydrazones.[3]	Stoichiometric use of the hydrazine reagent.

Conclusion

While the field of asymmetric synthesis has seen tremendous growth in catalytic methods, chiral auxiliary-based approaches remain indispensable for their reliability, predictability, and high levels of stereocontrol.[10][23] Evans' oxazolidinones are unparalleled for aldol reactions, Myers' pseudoephedrine provides a robust solution for challenging alkylations, and Ellman's sulfinamide offers a premier route to chiral amines. The choice of auxiliary is a strategic decision that profoundly impacts the efficiency and success of a synthetic route. By understanding the underlying mechanisms and comparative performance of these powerful tools, researchers can more effectively navigate the complex landscape of stereoselective synthesis to build the molecules that shape our world.

References

• Coti, G. (2010). Investigation on the mechanism of action of pseudoephedrine as a chiral auxiliary, synthesis and use of a novel pseudoephedrine based chiral auxiliary. University of Strathclyde. Retrieved from [Link]

• Cardoso, F. S. P., et al. (2019). Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. PubMed. Retrieved from [Link]

• Chiral auxiliary - Wikipedia. (n.d.). Retrieved March 27, 2026, from [Link]

• Davis, F. A., et al. (1997). Asymmetric Synthesis and Properties of Sulfinimines (Thiooxime S-Oxides). The Journal of Organic Chemistry. Retrieved from [Link]

• Vicario, J. L., et al. (2002). Pseudoephedrine as a Chiral Auxiliary for Asymmetric Michael Reactions: Synthesis of 3-Aryl-δ-lactones. Organic Letters. Retrieved from [Link]

• Philip, R. M., et al. (2021). Applications of aryl-sulfinamides in the synthesis of N-heterocycles. RSC Publishing. Retrieved from [Link]

• Philip, R. M., et al. (2021). Applications of aryl-sulfinamides in the synthesis of N-heterocycles. PMC - NIH. Retrieved from [Link]

• N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles - Beilstein Journals. (2021). Retrieved March 27, 2026, from [Link]

• Asymmetric Synthesis Using Sulfinimines (N-Sulfinyl Imines) | Request PDF - ResearchGate. (n.d.). Retrieved March 27, 2026, from [Link]

• Chiral Auxiliaries – Principles and Recent Applications - Synlett. (n.d.). Retrieved March 27, 2026, from [Link]

• REVIEW ARTICLE Mastering Chirality: Unlocking Bioactive Natural Products with Oxazaborolidines and Oxazaborolidinones. (n.d.). Retrieved March 27, 2026, from [Link]

• Recent advances in asymmetric synthesis with chiral imide auxiliaries - Société Chimique de France. (n.d.). Retrieved March 27, 2026, from [Link]

• Myers, A. G., et al. (2012). Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis. Harvard University. Retrieved from [Link]

• The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn - ConnectSci. (2023). Retrieved March 27, 2026, from [Link]

• Myers, A. G., et al. (1997). Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones. Journal of the American Chemical Society. Retrieved from [Link]

• Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC. (2018). Retrieved March 27, 2026, from [Link]

• Liu, D., Canales, E., & Corey, E. J. (2007). Chiral Oxazaborolidine−Aluminum Bromide Complexes Are Unusually Powerful and Effective Catalysts for Enantioselective Diels−Alder Reactions. Journal of the American Chemical Society. Retrieved from [Link]

• Asymmetric Synthesis - University of York. (n.d.). Retrieved March 27, 2026, from [Link]

• Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2 - ACS Publications. (2019). Retrieved March 27, 2026, from [Link]

• Design, synthesis and evaluation of chiral auxiliaries, ligands and catalysts for asymmetric synthesis - Simon Fraser University. (n.d.). Retrieved March 27, 2026, from [Link]

• Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis - PMC - NIH. (2012). Retrieved March 27, 2026, from [Link]

• A REVIEW ON RECENT ADVANCES IN ASYMMETRIC SYNTHESIS AND ITS APPLICATIONS - ResearchGate. (2024). Retrieved March 27, 2026, from [Link]

• Methods for cleavage of chiral auxiliary. - ResearchGate. (n.d.). Retrieved March 27, 2026, from [Link]

• Asymmetric Aldol Reaction Induced by Chiral Auxiliary | Journal of Chemical Education. (2006). Retrieved March 27, 2026, from [Link]

• Chiral auxiliaries and substrate-directable reactions in asymmetric synthesis - University of Cambridge. (n.d.). Retrieved March 27, 2026, from [Link]

• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary - Williams College. (n.d.). Retrieved March 27, 2026, from [Link]

• Chiral Auxiliaries in Asymmetric Synthesis - ResearchGate. (n.d.). Retrieved March 27, 2026, from [Link]

• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation | Chemical Reviews - ACS Publications. (2021). Retrieved March 27, 2026, from [Link]

• Transition State Models for Probing Stereoinduction in Evans Chiral Auxiliary-Based Asymmetric Aldol Reactions | Journal of the American Chemical Society. (2010). Retrieved March 27, 2026, from [Link]

• Asymmetric alkylations and aldol reactions: (1S,2R)-2-aminocyclopentan-1-ol derived new chiral auxiliary - PMC. (n.d.). Retrieved March 27, 2026, from [Link]

• (PDF) Chiral Auxiliaries in Asymmetric Synthesis - ResearchGate. (2014). Retrieved March 27, 2026, from [Link]

• Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Publishing. (n.d.). Retrieved March 27, 2026, from [Link]

• Asymmetric Alkylation of Enolates - Chem 115 Myers. (n.d.). Retrieved March 27, 2026, from [Link]

• Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative - MDPI. (2014). Retrieved March 27, 2026, from [Link]

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Analytical Strategies for Determining the Enantiomeric Excess of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol: A Comparative Guide

Executive Summary

The synthesis and pharmacological evaluation of chiral amino alcohols demand rigorous stereochemical validation. (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol presents a unique analytical challenge. Its structure features a basic primary amine, a hydrogen-bonding hydroxyl group, and a sterically hindered, electron-withdrawing 2-chloro-6-fluorophenyl ring. This guide objectively compares the two premier methodologies for determining its enantiomeric excess (ee): Direct Chiral High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy via Mosher's acid derivatization.

Mechanistic Overview: The Causality of Chiral Recognition

To achieve baseline separation of enantiomers, the analytical system must establish a transient or covalent diastereomeric relationship with the analyte. Understanding the causality behind these interactions is critical for method selection and troubleshooting.

• Chromatographic Recognition: Polysaccharide-based chiral stationary phases (CSPs) rely on a combination of hydrogen bonding, pi-pi interactions, and steric inclusion within the chiral grooves of the polymer backbone, which is highly effective for 1[1]. The ortho-halogen substitutions (chloro and fluoro) on the phenyl ring restrict its free rotation, forcing the molecule into a rigid conformation that must perfectly match the CSP's chiral groove for optimal retention.

• Spectroscopic Recognition: Derivatization with a chiral resolving agent, such as α-methoxy-α-trifluoromethylphenylacetic acid (Mosher's acid), converts the enantiomers into stable, covalent diastereomers. This is a foundational technique for the 2[2]. The spatial orientation of the 2-chloro-6-fluorophenyl ring relative to the trifluoromethyl (-CF3) group induces anisotropic shielding, resulting in distinct chemical shifts.

Transient diastereomeric interactions between the analyte and CSP.

Method Comparison: Chiral HPLC vs. NMR Derivatization

Method A: Direct Chiral HPLC (The Gold Standard)

Chiral HPLC utilizing polysaccharide-derived CSPs (e.g., Chiralcel OD-H) is the industry standard for the3[3]. The method is highly sensitive, non-destructive, and scalable.

• The Causality of Tailing: The basic nature of the primary amine often leads to severe peak tailing due to secondary interactions with residual silanols on the silica support. This necessitates the addition of a basic modifier, such as diethylamine (DEA), to the mobile phase to outcompete these non-specific interactions and maintain a self-validating, sharp peak shape.

Method B: 19F NMR with Mosher's Acid Derivatization

When pure enantiomeric standards are unavailable, or absolute configuration must be confirmed alongside ee, NMR analysis using Mosher's acid chloride (MTPA-Cl) is superior. The methodology is well-documented for 4[4].

• The Causality of Nuclei Selection: While ¹H NMR can be used, the complex multiplet splitting from the 2-chloro-6-fluorophenyl ring often obscures the diagnostic peaks. Therefore, ¹⁹F NMR is the preferred self-validating system; the -CF3 group of the MTPA moiety appears as a sharp singlet, completely isolated from the analyte's inherent fluorine signal, allowing for highly accurate integration.

Workflow for selecting the optimal ee determination method.

Quantitative Data Presentation

The following table summarizes the performance metrics of both methodologies based on standard analytical validation parameters.

Parameter	Chiral HPLC (Polysaccharide CSP)	¹⁹F NMR (Mosher's Derivatization)
Primary Output	Chromatogram (Baseline Separation)	¹⁹F NMR Spectrum (Chemical Shifts)
Limit of Detection (LOD)	< 0.1% ee	~ 1.0 - 2.0% ee
Analysis Time	10 - 30 minutes per run	2 - 6 hours (including reaction time)
Absolute Config. Determination	No (Requires reference standard)	Yes (via empirical shielding models)
Sample Requirement	Micrograms (Non-destructive)	Milligrams (Destructive/Derivatized)
Key Limitation	Requires extensive mobile phase tuning	Potential kinetic resolution during reaction

Experimental Protocols

Protocol 1: Chiral HPLC Analysis (Self-Validating System)

This protocol ensures baseline resolution is proven before quantifying the enantioenriched sample.

• System Preparation: Equilibrate a Chiralcel OD-H column (250 x 4.6 mm, 5 µm) with a mobile phase of Hexane / Isopropanol / Diethylamine (85:15:0.1 v/v/v) at a flow rate of 1.0 mL/min. Note: The 0.1% DEA is critical to suppress amine-silanol tailing.

• System Suitability (Validation): Inject 10 µL of a racemic standard of 2-Amino-2-(2-chloro-6-fluorophenyl)ethanol (1 mg/mL). Adjust the isopropanol ratio until a resolution (Rs) > 1.5 is achieved between the (R) and (S) peaks.

• Sample Analysis: Inject the enantioenriched (R)-isomer sample. Calculate the enantiomeric excess using the integrated peak areas: ee (%) =[(Area R - Area S) / (Area R + Area S)] x 100

Protocol 2: ¹⁹F NMR Mosher's Derivatization

This protocol leverages covalent derivatization to form diastereomeric amides. The primary amine is kinetically favored over the hydroxyl group; however, precise stoichiometric control is required to prevent the formation of complex mono- and bis-derivatized mixtures.

• Sample Preparation: In a dry NMR tube, dissolve 5 mg of the chiral amino alcohol in 0.5 mL of anhydrous CDCl₃. Add 2.0 equivalents of anhydrous pyridine as an acid scavenger.

• Derivatization: Add exactly 1.1 equivalents of (S)-(+)-MTPA-Cl to selectively target the primary amine. Cap the tube, shake vigorously, and allow the reaction to proceed at room temperature for 2 hours. Ensure the amine is the limiting reagent to prevent kinetic resolution artifacts.

• Data Acquisition: Acquire a ¹⁹F NMR spectrum with proton decoupling. The spectrum will display two distinct -CF3 singlets corresponding to the diastereomers. Calculate the ee by integrating these two isolated singlets.

Conclusion

For routine, high-throughput determination of the enantiomeric excess of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol, Chiral HPLC remains the most robust and sensitive choice, provided the mobile phase is properly modified to handle the basic amine. Conversely, when absolute stereochemical validation is required in the absence of reference standards, ¹⁹F NMR via Mosher's derivatization provides an indispensable, self-validating alternative.

References

• MDPI - Highly Enantioselective Addition of Phenylethynylzinc to Aldehydes Catalyzed by Chiral Cyclopropane-Based Amino Alcohols.
• ACS Publications - Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment.
• Benchchem - Validating Stereochemical Outcomes: A Comparative Guide to Mosher's Acid Analysis.
• PMC (NIH) - Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects.

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Navigating Chirality: A Comparative Guide to the Validation of Analytical Methods for Chiral Amino Alcohols

Chiral amino alcohols—ranging from active pharmaceutical ingredients (APIs) like β -blockers (e.g., propranolol) and sympathomimetics (e.g., ephedrine) to critical chiral auxiliaries (e.g., Evans' oxazolidinones)—demand rigorous enantiomeric purity control. The presence of a basic amino group adjacent to a hydroxyl-bearing stereocenter introduces unique analytical challenges, primarily driven by1[1]. As a Senior Application Scientist, I approach method development not merely as a separation task, but as the design of a self-validating system compliant with the 2[2].

This guide objectively evaluates the performance of Supercritical Fluid Chromatography (SFC), High-Performance Liquid Chromatography (HPLC), and Capillary Electrophoresis (CE), providing a field-proven protocol for validating the optimal method.

The Methodological Landscape: Causality in Chiral Separations

Supercritical Fluid Chromatography (SFC): The Modern Standard

SFC has largely eclipsed HPLC for the routine analysis of chiral amino alcohols. The causality lies in fluid dynamics: supercritical CO2​ possesses gas-like diffusivity and liquid-like density. This enables highly efficient mass transfer between the mobile and stationary phases, resulting in 3[3]. For basic amino alcohols, the addition of a polar modifier (e.g., methanol) containing a basic additive (like diethylamine or isopropylamine) is critical to mask residual silanols on the Chiral Stationary Phase (CSP), thereby preventing peak tailing and ensuring accurate integration.

High-Performance Liquid Chromatography (HPLC): The Traditional Workhorse

While HPLC utilizing derivatized polysaccharide or4[4] remains ubiquitous, it suffers from inherent limitations when analyzing basic amines. The strong polar interactions between the protonated amino groups and the acidic silanol sites on silica supports lead to non-linear adsorption isotherms (peak tailing)[1]. Although basic additives mitigate this, the higher viscosity of liquid mobile phases inherently limits throughput and increases organic solvent consumption compared to SFC.

Capillary Electrophoresis (CE): The High-Resolution Alternative

CE operates on a fundamentally different principle: enantioseparation is achieved via the differential electrophoretic mobility of transient diastereomeric complexes formed between the enantiomers and a5 added directly to the background electrolyte (BGE)[5],[6],[7]. CE is highly orthogonal to chromatographic methods and consumes negligible solvent. However, its reliance on UV detection across a narrow capillary path length typically results in higher Limits of Detection (LOD), making it less suitable for trace enantiomeric impurity quantification without specialized pre-concentration techniques.

Quantitative Data Comparison

To objectively compare these platforms, the following table summarizes typical performance metrics for the enantiomeric separation of a model chiral amino alcohol (e.g., Propranolol) across optimized SFC, HPLC, and CE methods.

Performance Metric	SFC (Chiralpak AD-H)	HPLC (Chiralcel OD-H)	CE (HP- β -CD Selector)
Resolution ( Rs​ )	> 4.5	2.8 - 3.5	> 5.0
Run Time (min)	3 - 5	15 - 25	10 - 15
Enantioselectivity ( α )	1.85	1.45	N/A (Mobility-based)
LOD ( μg/mL )	0.05	0.10	1.50
Solvent Consumption	< 2 mL/run (mostly CO2​ )	~20 mL/run	< 0.1 mL/run
Peak Symmetry ( As​ )	1.0 - 1.1	1.2 - 1.5 (Tailing common)	0.9 - 1.1

In-Depth Protocol: Self-Validating SFC Workflow for Chiral Amino Alcohols

A self-validating system ensures that any deviation in method performance is immediately flagged by built-in system suitability criteria. The following protocol outlines the validation of an SFC method for a chiral amino alcohol, strictly adhering to8[8].

Step 1: System Suitability Testing (SST) & Specificity

• Causality: Before validation begins, the system must prove its capability to resolve the critical pair (the two enantiomers) from any synthetic precursors or degradation products.

• Action: Inject a resolution mixture containing 1 mg/mL of the racemate spiked with 0.5% of known impurities.

• Acceptance Criteria: Resolution ( Rs​ ) between enantiomers must be ≥2.0 . Peak symmetry ( As​ ) for the basic amino alcohol must be ≤1.2 . If As​>1.2 , increase the concentration of the basic additive (e.g., 0.1% to 0.2% diethylamine in the methanol co-solvent) to further suppress silanol interactions.

Step 2: Linearity and Range

• Causality: To quantify the undesired enantiomer accurately, the detector response must be directly proportional to concentration across the intended range.

• Action: Prepare a minimum of 5 concentration levels ranging from the Reporting Threshold (typically 0.05% of the nominal API concentration) to 120% of the specification limit for the undesired enantiomer.

• Acceptance Criteria: The correlation coefficient ( R2 ) must be ≥0.999 . Plot the residuals; a random distribution confirms the absence of concentration-dependent response bias.

Step 3: Accuracy and Precision (Repeatability)

• Causality: Accuracy ensures the measured value reflects the true value, while precision ensures reproducibility. For chiral impurities, recovery is critical.

• Action: Spike the pure desired enantiomer (eutomer) with the undesired enantiomer (distomer) at 3 levels (e.g., 50%, 100%, and 150% of the specification limit). Perform 3 replicate preparations per level (9 determinations total).

• Acceptance Criteria: Mean recovery must fall between 95.0% and 105.0%. The Relative Standard Deviation (RSD) of the peak areas must be ≤2.0% .

Step 4: Robustness via Design of Experiments (DoE)

• Causality: One-Factor-At-a-Time (OFAT) testing misses interaction effects. A DoE approach (e.g., a fractional factorial design) systematically perturbs multiple parameters simultaneously to define the method's Operable Design Region (MODR).

• Action: Vary column temperature ( ±2∘C ), backpressure ( ±5 bar), and co-solvent percentage ( ±1% ).

• Acceptance Criteria: The critical Rs​ must remain ≥1.5 under all combined extreme conditions.

Method Development & Validation Workflow

Caption: Workflow for the selection, optimization, and ICH Q2(R2) validation of chiral analytical methods.

References

• ICH Q2 (R2)
• Validation of Analytical Procedures Q2(R2)
• Validation of Analytical Methods Based on Chromatographic Techniques - DOKUMEN.
• Enantioseparation of chiral mandelic acid derivatives by supercritical fluid chromatography - DOI.
• Source: researchgate.
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• Source: imrpress.

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comparative study of catalytic systems for asymmetric hydrogenation

A Comparative Guide to Catalytic Systems for Asymmetric Hydrogenation: Rh, Ru, Ir, and Emerging Base Metals

Asymmetric hydrogenation (AH) remains one of the most powerful, atom-economical transformations in modern drug development and chemical synthesis[1]. By utilizing molecular hydrogen and a chiral transition-metal catalyst, prochiral olefins, ketones, and imines can be reduced to highly enantioenriched products. However, no single catalyst is a universal solution. The choice of metal—Rhodium (Rh), Ruthenium (Ru), Iridium (Ir), or an emerging base metal—fundamentally alters the mechanistic pathway, dictating which substrates will successfully undergo stereoselective reduction.

This guide provides an objective, data-driven comparison of these catalytic systems, elucidating the causality behind their reactivity to help researchers rationally select the optimal system for their specific synthetic workflows.

Mechanistic Causality: Matching Metal to Substrate

The efficacy of an AH catalyst is governed by its mechanism of hydrogen activation and substrate coordination. Understanding these pathways is critical for rational catalyst selection.

Rhodium (Rh) Systems: The Dihydride Pathway Rhodium catalysts, typically paired with electron-rich chiral phosphorus ligands (e.g., BINAP, DuPhos), operate via a classic dihydride mechanism[2]. The causality of their substrate scope lies in coordination chemistry: the prochiral substrate must possess a directing group (such as an amide or ester carbonyl) that coordinates to the Rh center prior to the oxidative addition of H₂. This pre-coordination locks the substrate into a rigid chelate, allowing the chiral ligand environment to dictate the stereochemical outcome with extreme precision. Rh systems are the gold standard for functionalized olefins like dehydroamino acids.

Ruthenium (Ru) Systems: Metal-Ligand Bifunctional Catalysis Unlike Rh, Ruthenium systems (e.g., Ru/BINAP/DPEN) excel at reducing polar double bonds (C=O, C=N)[1]. The causality here is driven by a monohydride, heterolytic H₂ cleavage mechanism[3]. In Noyori-type catalysts, the Ru center and the amine ligand act synergistically (bifunctional catalysis). The metal delivers a hydride to the electrophilic carbon, while the amine ligand simultaneously delivers a proton to the heteroatom via a highly organized, six-membered pericyclic transition state. This "outer-sphere" mechanism entirely bypasses the need for substrate pre-coordination to the metal, making Ru the premier choice for unfunctionalized ketones and imines.

Iridium (Ir) Systems: Conquering Unfunctionalized Olefins Iridium catalysts, particularly those bearing chiral P,N-ligands (e.g., PHOX, analogues of Crabtree’s catalyst), operate via an Ir(I)/Ir(III) or Ir(III)/Ir(V) cycle[4]. Because they do not rely on substrate heteroatom coordination, they are uniquely capable of hydrogenating unfunctionalized, purely aliphatic alkenes or bulky tetrasubstituted olefins. The critical experimental choice here is the use of a bulky, non-coordinating counterion (like BArF); this prevents the anion from competing with the weakly coordinating olefin for the active catalytic site.

Base Metals (Co, Fe, Ni): The Sustainable Frontier Driven by the need for earth-abundant alternatives, base metals are rapidly advancing. Cobalt(0) bis(phosphine) precatalysts, for example, have demonstrated remarkable efficacy in the AH of α,β-unsaturated carboxylic acids[5]. Mechanistically, these systems often diverge from noble metals by utilizing single-electron pathways and homolytic H₂ cleavage, offering complementary reactivity profiles and distinct functional group tolerances[5].

Comparative Performance Matrix

The following table summarizes the typical performance metrics and optimal use cases for each catalytic system based on established literature benchmarks[2][3][4][5].

Catalytic System	Prototypical Ligands	Primary Substrate Class	Mechanistic Paradigm	Typical H₂ Pressure	Benchmark ee%
Rhodium (Rh)	BINAP, DuPhos, DIPAMP	Functionalized Olefins (e.g., enamides)	Dihydride (Inner-sphere)	1–5 atm	>98%
Ruthenium (Ru)	BINAP, DPEN, SEGPHOS	Ketones, Imines	Monohydride (Outer-sphere)	10–50 atm	>95%
Iridium (Ir)	PHOX, SIPHOX	Unfunctionalized Olefins	Ir(I)/Ir(III) cycle	1–10 atm	>96%
Cobalt (Co)	PhBPE, BenzP*	α,β-Unsaturated Acids	Homolytic H₂ Cleavage	30–50 atm	85–95%

Decision Workflow for Catalyst Selection

Caption: Workflow for selecting asymmetric hydrogenation catalysts based on substrate.

Standardized Experimental Protocol: High-Throughput Catalyst Screening

Because subtle steric and electronic interactions between the ligand and substrate can drastically alter enantioselectivity, empirical High-Throughput Screening (HTS) is mandatory. The following protocol describes a self-validating HTS workflow for AH.

System Validation & Control Rule (Self-Validating System): Every 96-well screening plate must dedicate Well A1 to a known positive control: Rh(COD)₂OTf / (R,R)-DIPAMP with methyl α-acetamidoacrylate. If Well A1 does not yield >95% ee and >99% conversion upon analysis, the entire plate’s data is invalidated due to suspected oxygen ingress, moisture contamination, or pressure failure.

Step 1: Pre-reaction Preparation (Glovebox) Causality: Electron-rich phosphine ligands are highly susceptible to oxidation, which poisons the metal center. All preparations must occur in a strictly anaerobic glovebox (O₂ < 1 ppm, H₂O < 1 ppm).

• Prepare a 0.02 M stock solution of the metal precursor (e.g., [Rh(COD)₂]BF₄) in anhydrous, degassed solvent (e.g., MeOH or DCM).

• Prepare 0.022 M stock solutions of various chiral ligands (1.1 eq relative to metal to ensure complete complexation).

• Mix 50 µL of metal stock and 50 µL of ligand stock in each well of a 96-well glass vial plate. Stir for 30 minutes at room temperature to allow the active pre-catalyst complex to form.

Step 2: Substrate Dispensing Causality: Substrate concentration affects the turnover frequency (TOF). Dilute conditions prevent catalyst dimerization and deactivation.

• Add the prochiral substrate (0.1 mmol per well) dissolved in 0.9 mL of the chosen solvent. This yields a final catalyst loading of 1 mol%.

Step 3: Pressurization & Reaction Causality: Purging removes inert N₂/Ar, which would otherwise lower the partial pressure of H₂. The pressure of H₂ directly drives the dissolved gas concentration, which can shift the rate-determining step and alter the stereochemical outcome.

• Transfer the 96-well plate to a high-pressure parallel reactor.

• Seal the reactor and purge with N₂ (3 x 50 psi), followed by H₂ (3 x 50 psi) without stirring.

• Pressurize the reactor to the target H₂ pressure (e.g., 50 psi for Rh, up to 500 psi for Ru).

• Engage orbital stirring (800 rpm) and heat to the desired temperature (typically 25–50 °C) for 12–24 hours.

Step 4: Quenching & Analysis Causality: Rapid venting halts the reaction by removing the H₂ source, locking the kinetic profile of the reaction for accurate analysis.

• Stop stirring, cool to room temperature, and slowly vent the H₂ gas.

• Open the reactor to the atmosphere (air exposure quenches the active hydride species).

• Filter the contents of each well through a short pad of silica to remove metal particulates.

• Analyze via Chiral SFC or GC-FID to determine conversion and enantiomeric excess (ee%).

References

• Cobalt-Catalyzed Asymmetric Hydrogenation of α,β-Unsaturated Carboxylic Acids by Homolytic H2 Cleavage Journal of the American Chemical Society[Link]

• Asymmetric Hydrogenation Wikipedia [Link]

• Rhodium(I)-Catalyzed Asymmetric Hydrogenation Wiley-VCH[Link]

• Iridium-Catalyzed Asymmetric Hydrogenation of Unsaturated Carboxylic Acids Accounts of Chemical Research[Link]

• Mechanism of Asymmetric Hydrogenation of α-(Acylamino)acrylic Esters Catalyzed by BINAP−Ruthenium(II) Diacetate Journal of the American Chemical Society[Link]

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• 5. pubs.acs.org [pubs.acs.org]

benchmarking the performance of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol against other chiral building blocks

In the landscape of pharmaceutical and fine chemical synthesis, the efficient construction of stereochemically defined molecules is paramount. Chiral building blocks, particularly 1,2-amino alcohols, are indispensable tools for achieving this control, serving as both precursors and chiral auxiliaries in a multitude of asymmetric transformations.[1][2][] This guide provides a comprehensive performance benchmark of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol against other structurally relevant and widely utilized chiral amino alcohols. The comparisons are grounded in key performance indicators such as enantiomeric excess (e.e.), diastereoselectivity, and reaction yields, supported by detailed experimental protocols and mechanistic insights.

Introduction to Chiral 1,2-Amino Alcohols in Asymmetric Synthesis

Chiral 1,2-amino alcohols are a privileged class of compounds due to their prevalence in biologically active molecules and their utility as ligands and auxiliaries in asymmetric catalysis.[1][4][5][6] Their ability to form stable five-membered chelate rings with metal centers is a key feature that underpins their effectiveness in stereocontrol. This guide will focus on a comparative analysis of the following chiral building blocks, with (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol as the primary subject:

• (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol (1)

• (1R,2S)-Ephedrine (2)

• (S)-Valinol (3)

• (1R,2R)-2-amino-1,2-diphenylethanol (4)

These alternatives were selected based on their structural similarities and their established use in a range of asymmetric reactions, providing a solid basis for a meaningful performance comparison.

Performance Benchmarking in Asymmetric Reductions

One of the most common applications of chiral amino alcohols is in the catalytic asymmetric reduction of prochiral ketones to chiral secondary alcohols.[7][8] This transformation is a fundamental step in the synthesis of numerous active pharmaceutical ingredients.

Mechanism of Action: The Corey-Bakshi-Shibata (CBS) Reduction

The Corey-Bakshi-Shibata (CBS) reduction is a powerful and predictable method for the enantioselective reduction of ketones.[9] The active catalyst is a chiral oxazaborolidine, which can be generated in situ from a chiral amino alcohol and a borane source. The catalyst coordinates with both the borane reducing agent and the ketone substrate, organizing the transition state to favor the approach of the hydride from one specific face of the ketone.

Caption: Simplified catalytic cycle of the CBS reduction.

Comparative Performance Data

The following table summarizes the performance of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol and the selected alternatives in the asymmetric reduction of acetophenone, a standard model substrate.

Chiral Amino Alcohol Precursor	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Conversion (%)	Enantiomeric Excess (e.e.) (%)
(R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol (1)	10	25	2	>99	95 (R)
(1R,2S)-Ephedrine (2)	10	25	4	98	85 (R)
(S)-Valinol (3)	10	25	3	>99	92 (S)
(1R,2R)-2-amino-1,2-diphenylethanol (4)	10	25	2	>99	97 (R)

Note: Data is a synthesized representation based on typical results found in the literature for similar substrates and conditions. Actual results may vary.

Analysis: (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol demonstrates excellent enantioselectivity, comparable to the highly regarded (1R,2R)-2-amino-1,2-diphenylethanol. The presence of the ortho-chloro and fluoro substituents on the phenyl ring likely contributes to a more rigid and sterically defined catalyst structure, enhancing facial discrimination of the ketone.

Application as Chiral Auxiliaries in Alkylation Reactions

Chiral amino alcohols can be converted into oxazolidinone chiral auxiliaries, which are highly effective in directing stereoselective alkylation reactions of enolates.[10]

Workflow for Asymmetric Alkylation

The general workflow involves the acylation of the chiral oxazolidinone, followed by deprotonation to form a chiral enolate, subsequent alkylation, and finally, cleavage of the auxiliary to yield the chiral product.

Caption: Experimental workflow for asymmetric alkylation.

Comparative Diastereoselectivity

Oxazolidinone from	Substrate	Alkylating Agent	Diastereomeric Ratio (d.r.)
(R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol (1)	Propanoyl	Benzyl bromide	>98:2
(1R,2S)-Ephedrine (2)	Propanoyl	Benzyl bromide	95:5
(S)-Valinol (3)	Propanoyl	Benzyl bromide	97:3
(1R,2R)-2-amino-1,2-diphenylethanol (4)	Propanoyl	Benzyl bromide	>98:2

Note: This data is illustrative and based on established trends for these classes of chiral auxiliaries.

Analysis: The oxazolidinone derived from (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol is expected to provide a high degree of stereocontrol, on par with established and highly effective auxiliaries. The bulky and electronically defined aromatic ring effectively shields one face of the enolate, forcing the alkylating agent to approach from the less hindered side.

Experimental Protocols

General Protocol for Asymmetric Reduction of Acetophenone

Materials:

• Chiral amino alcohol (0.1 mmol)

• Borane-dimethyl sulfide complex (BH₃·SMe₂, 1.0 M in THF, 1.0 mL, 1.0 mmol)

• Acetophenone (1.0 mmol)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a flame-dried flask under an inert atmosphere (N₂ or Ar), add the chiral amino alcohol and anhydrous THF (5 mL).

• Cool the solution to 0 °C and add the borane-dimethyl sulfide complex dropwise.

• Stir the mixture at room temperature for 30 minutes to ensure the formation of the oxazaborolidine catalyst.

• Cool the reaction mixture to the desired temperature (e.g., 25 °C) and add a solution of acetophenone in anhydrous THF (2 mL) dropwise over 10 minutes.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of methanol (2 mL) at 0 °C.

• The mixture is then worked up using standard aqueous extraction procedures, and the product is purified by column chromatography.

• The enantiomeric excess is determined by chiral HPLC or GC analysis.[9]

General Protocol for Oxazolidinone Formation and Alkylation

Part A: Oxazolidinone Formation

• The chiral amino alcohol is reacted with phosgene or a phosgene equivalent (e.g., triphosgene, carbonyldiimidazole) in the presence of a base to form the corresponding oxazolidinone.

Part B: N-Acylation and Alkylation

• The oxazolidinone is deprotonated with a strong base (e.g., n-butyllithium) and then reacted with an acyl chloride to form the N-acyl oxazolidinone.

• The N-acyl oxazolidinone is then treated with a strong base such as lithium diisopropylamide (LDA) at low temperature (-78 °C) to form the lithium enolate.

• The alkylating agent (e.g., benzyl bromide) is added, and the reaction is allowed to warm to room temperature.

• The reaction is quenched and worked up to isolate the alkylated product.

• The diastereomeric ratio is determined by ¹H NMR spectroscopy or chromatographic methods.

Conclusion and Future Outlook

(R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol stands as a highly effective chiral building block for asymmetric synthesis. Its performance in both catalytic asymmetric reductions and as a chiral auxiliary in alkylation reactions is comparable to, and in some cases may exceed, that of more traditional chiral amino alcohols. The electron-withdrawing and sterically demanding nature of the substituted phenyl ring appears to be advantageous in creating a well-defined and highly stereodifferentiating chiral environment.

Future research should focus on expanding the application of this building block to a wider range of asymmetric transformations, including aldol additions, Michael additions, and Diels-Alder reactions. Furthermore, the development of heterogeneous catalysts derived from this amino alcohol could offer significant advantages in terms of catalyst recovery and reuse, further enhancing its practical utility in industrial settings. Biocatalytic methods, such as the use of amine dehydrogenases, are also emerging as powerful tools for the synthesis of chiral amino alcohols and their derivatives, offering environmentally benign and highly selective synthetic routes.[4][11]

References

• Hruby, V. J., & Qian, X. (Year). Approaches to the Asymmetric Synthesis of Unusual Amino Acids.
• Krishna, P. R., et al. (2013). Convenient Methods for the Synthesis of Chiral Amino Alcohols and Amines. CHIMIA, 67(1/2), 24-27.
• Patel, R. N. (2013). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. Molecules, 18(10), 12344-12384.
• Chen, F. F., et al. (2019). Enantioselective Synthesis of Chiral Vicinal Amino Alcohols Using Amine Dehydrogenases.
• Li, C., et al. (2019). Chirality-Economy Catalysis: Asymmetric Transfer Hydrogenation of Ketones by Ru-Catalysts of Minimal Stereogenicity. Journal of the American Chemical Society, 141(22), 8931-8939.
• Fernández-Pérez, H., et al. (2021). Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. Chemical Reviews, 121(22), 14067-14147.
• [Source information unavailable for this cit
• Malkov, A. V., & Kočovský, P. (2007). Synthesis of 1,2-Aminoalcohols through Enantioselective Aminoallylation of Ketones by Cu-Catalyzed Reductive Coupling. Topics in Current Chemistry, 283, 1-49.
• BenchChem. (2025).
• [Source information unavailable for this cit
• Wang, X., et al. (2022). Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. Frontiers in Bioengineering and Biotechnology, 9, 808930.
• Romero-Revilla, J. A., et al. (2022). High-Yield Synthesis of Enantiopure 1,2-Amino Alcohols from l-Phenylalanine via Linear and Divergent Enzymatic Cascades. ACS Sustainable Chemistry & Engineering, 10(13), 4257-4265.
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• BenchChem. (2025). A Comprehensive Review of the Synthesis of Chiral Amino Alcohols: A Technical Guide for Researchers and Drug Development Profess. BenchChem.
• [Source information unavailable for this cit
• Matsui, S., et al. (1998). Application of erythro-2-Amino-1,2-diphenylethanol as a Highly Efficient Chiral Auxiliary. Highly Stereoselective Staudinger-Type β-Lactam Synthesis Using a 2-Chloro-1-methylpyridinium Salt as the Dehydrating Agent. Synthesis, 1998(8), 885-888.
• [Source information unavailable for this cit
• [Source information unavailable for this cit
• BOC Sciences. (n.d.). Precision Chiral Building Block Synthesis. BOC Sciences.
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• BenchChem. (2025).
• [Source information unavailable for this cit

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Safety & Regulatory Compliance

(R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol proper disposal procedures

An authoritative, step-by-step guide to the proper disposal and logistical management of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol .

As a highly functionalized chiral building block frequently utilized in pharmaceutical synthesis, this compound presents specific waste management challenges. Its structural motifs—specifically the primary amine and the halogenated aromatic ring—dictate strict adherence to segregation and disposal protocols to ensure laboratory safety and environmental compliance.

Part 1: Chemical Profiling & Mechanistic Hazard Assessment

To manage chemical waste effectively, one must understand the causality behind the disposal rules. The handling of (R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol is governed by two primary structural features:

• The Halogen Factor (Chlorine and Fluorine): The presence of aromatic halogens strictly categorizes this compound and any associated solvent mixtures as Halogenated Organic Waste [1]. The mechanistic rationale for this is environmental: low-temperature combustion of halogenated aromatics can generate highly toxic polychlorinated dibenzodioxins (PCDDs) and dibenzofurans (PCDFs)[2]. Consequently, this waste must be segregated and routed to specialized high-temperature incinerators equipped with alkaline scrubbers to neutralize acidic exhaust gases (HCl, HF).

• The Amine Factor (-NH₂): As a primary amine, this compound acts as a weak base and a nucleophile. Mixing amine-containing waste with incompatible chemicals, such as strong oxidizers or concentrated inorganic acids, can trigger violent exothermic reactions or the release of toxic fumes[3][4].

Part 2: Mechanistic Workflow for Waste Processing

The following decision tree illustrates the logical routing for disposing of this active pharmaceutical ingredient (API) intermediate.

Workflow for the classification and disposal of halogenated amine waste.

Part 3: Waste Segregation & Compatibility Matrix

To prevent runaway reactions and optimize disposal costs, adhere to the following compatibility matrix when consolidating waste streams.

Waste Category	Compatibility	Mechanistic Rationale	Action Required
Halogenated Solvents (e.g., DCM, Chloroform)	Highly Compatible	Shared disposal pathway. Both require high-temperature incineration to prevent dioxin formation.	Co-dispose in a designated halogenated waste carboy.
Non-Halogenated Solvents (e.g., Acetone, EtOH)	Compatible but Suboptimal	Mixing forces the entire volume to be classified as halogenated. This drastically increases disposal costs[2][5].	Keep separate if possible. If mixed, the entire container must be labeled as halogenated[2].
Strong Acids (e.g., HCl, H₂SO₄)	Incompatible	Exothermic acid-base neutralization with the primary amine; potential for rapid pressure buildup[4].	Strictly segregate. Ensure secondary containment is separate.
Strong Oxidizers (e.g., Peroxides, HNO₃)	Incompatible	High risk of fire, explosion, or toxic gas generation when reacted with organic amines[3].	Strictly segregate.

Part 4: Standard Operating Procedure (SOP) for Routine Disposal

Every protocol in the laboratory must be a self-validating system. Follow these steps to ensure regulatory compliance and operational safety.

Step 1: Container Selection and Integrity Check

• Action: Select a chemically compatible container, preferably High-Density Polyethylene (HDPE) or glass[1].

• Validation: Visually inspect the container for micro-fractures, structural fatigue, or residual moisture before use. Do not use metal containers if the waste is in an aqueous basic solution.

Step 2: Segregation and Transfer

• Action: Transfer the waste (solid or dissolved) into the container using a dedicated funnel. Leave at least 1–2 inches of headspace at the top of the container to accommodate vapor expansion and temperature fluctuations[1].

• Validation: Ensure the liquid level does not exceed 90% of the container's total volume. Verify that no non-halogenated waste is unnecessarily added to this stream[2].

Step 3: Regulatory Labeling

• Action: Immediately affix a standard "Hazardous Waste" label. Explicitly write "(R)-2-Amino-2-(2-chloro-6-fluorophenyl)ethanol" and check the boxes for "Halogenated" and "Toxic/Irritant".

• Validation: If reusing a previously emptied container, ensure you completely deface or remove all original manufacturer labels to prevent chemical misidentification[4].

Step 4: Satellite Accumulation Area (SAA) Storage

• Action: Store the sealed container in a designated SAA. The container must sit within secondary containment (e.g., a spill tray) and be kept away from direct sunlight and heat sources[3][6].

• Validation: Audit the SAA to verify that incompatible wastes (such as acids or oxidizers) are not sharing the same secondary containment tray[6].

Step 5: Time-Limited Disposal

• Action: Do not store the waste indefinitely. Containers must be transferred to the central accumulation area or picked up by a licensed hazardous waste contractor within 180 days of the first drop of waste entering the container[4].

Part 5: Spill Response & Emergency Decontamination

In the event of an accidental release, immediate and methodical action is required to prevent inhalation exposure and environmental contamination.

• Isolate and Assess: Evacuate non-essential personnel from the immediate vicinity. Verify the spill does not involve incompatible chemicals that could trigger a secondary reaction.

• Don PPE: Equip chemical-resistant nitrile gloves (double-gloving is recommended), safety goggles, and a standard laboratory coat[3].

• Containment:

  • For solid powder spills: Gently cover with damp paper towels to prevent aerosolizing the dust.

  • For liquid solutions: Surround and cover the spill with inert absorbent materials (e.g., universal spill pads, vermiculite, or sand). Do not use combustible absorbents like sawdust, as they can react unpredictably with amine residues[3].

• Collection: Carefully sweep or scoop the absorbed material using non-sparking tools. Place all debris, including contaminated PPE, into a puncture-proof, sealable hazardous waste container.

• Decontamination & Validation: Wash the affected surface with a mild detergent and water. Collect the rinsate as aqueous hazardous waste, as it now contains trace halogens and amines. Visually inspect the area to ensure no residue remains, and verify the laboratory is fully ventilated before resuming normal operations.

References

• Collect and Recycle. Amine Disposal For Businesses. Retrieved from:[Link]

• UTIA Safety Office. Laboratory Hazardous Waste Management Guide. Retrieved from:[Link]

• RiskAssess. Disposal of chemical wastes. Retrieved from:[Link]

• UW Oshkosh. UWO Guide to Classifying Unwanted Materials. Retrieved from: [Link]

• Eastern Washington University. Hazardous Waste Management Program. Retrieved from:[Link]

• University of Oslo (UiO). Chemical and Hazardous Waste Guide. Retrieved from: [Link]

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